Technical Documentation Center

Azepane-4-carbonitrile hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Azepane-4-carbonitrile hydrochloride
  • CAS: 1259062-50-4; 1984184-02-2

Core Science & Biosynthesis

Foundational

Azepane-4-carbonitrile hydrochloride CAS 1259062-50-4 chemical properties

An In-Depth Technical Guide to Azepane-4-carbonitrile Hydrochloride: Physicochemical Profiling, Synthetic Workflows, and Medicinal Chemistry Applications Executive Summary In modern drug discovery, the escape from "flatl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Azepane-4-carbonitrile Hydrochloride: Physicochemical Profiling, Synthetic Workflows, and Medicinal Chemistry Applications

Executive Summary

In modern drug discovery, the escape from "flatland" (sp2-rich chemical space) has driven a renaissance in the use of saturated, sp3-rich heterocycles. The seven-membered nitrogen-containing scaffold, azepane, has emerged as a privileged structure and a highly effective bioisostere for the ubiquitous piperidine ring[1]. Azepane-4-carbonitrile hydrochloride represents a highly versatile, bifunctional building block. The secondary amine provides a handle for core scaffold integration, while the 4-carbonitrile group serves as a programmable vector for further derivatization or as a direct pharmacophore. This whitepaper provides a comprehensive technical roadmap for researchers utilizing this building block in lead optimization and synthetic methodology.

Physicochemical Profiling & Structural Dynamics

Nomenclature and CAS Registry Clarification

A common point of friction in compound procurement and database registration is the conflation of free base and salt forms. While the prompt and certain vendor catalogs[2] associate CAS 1259062-50-4 with the hydrochloride salt, this CAS strictly corresponds to the free base form of azepane-4-carbonitrile[3]. The hydrochloride salt is formally registered under CAS 1984184-02-2 .

Causality & Handling Insight: As a Senior Application Scientist, I strongly recommend sourcing and storing the hydrochloride salt (CAS 1984184-02-2). Free aliphatic amines are susceptible to atmospheric oxidation and can react with ambient CO2 to form carbamates, leading to batch-to-batch inconsistencies. The HCl salt is a stable, non-hygroscopic solid that ensures stoichiometric precision during assay development and library synthesis.

Quantitative Chemical Properties

The following table summarizes the divergent physicochemical properties of the free base versus the HCl salt to ensure accurate molarity calculations and storage protocols[3][4].

PropertyFree BaseHydrochloride Salt
CAS Registry Number 1259062-50-4[3]1984184-02-2
Molecular Formula C7H12N2[3]C7H13ClN2
Molecular Weight 124.18 g/mol [3]160.65 g/mol [4]
SMILES N#CC1CCNCCC1[3]N#CC1CCNCCC1.Cl
InChIKey Not standardizedQZHKNHPCRQRUCB-UHFFFAOYSA-N
Physical Form Oil / Low-melting solidSolid powder
Optimal Storage Inert atmosphere, Dark, 2-8°C[3]Refrigerated, Desiccated

Medicinal Chemistry Rationale: The Azepane Advantage

Over 20 azepane-based drugs have been approved by the FDA, demonstrating the clinical viability of this scaffold[5]. The strategic replacement of a 6-membered piperidine with a 7-membered azepane is a proven scaffold-hopping technique.

Why choose the azepane ring?

  • Conformational Flexibility & Vectoring: Piperidines heavily favor a rigid chair conformation, projecting substituents in predictable, often patented, equatorial or axial vectors. The azepane ring is more flexible, accessing twist-chair and boat conformations. This alters the spatial trajectory of the 4-carbonitrile group by approximately 15–20 degrees, allowing the molecule to probe novel sub-pockets in target proteins (e.g., overcoming kinase gatekeeper mutations)[1].

  • Physicochemical Modulation: Ring expansion increases the sp3 carbon fraction (Fsp3), which correlates strongly with improved aqueous solubility and reduced off-target toxicity in clinical candidates.

MedChemLogic Start Target Scaffold: Saturated N-Heterocycle Pip Piperidine (6-membered) Start->Pip Traditional Aze Azepane (7-membered) Start->Aze Bioisosteric Replacement Pip_Issue Flat conformational space High patent density Pip->Pip_Issue Aze_Adv Increased sp3 character Novel exit vectors Enhanced solubility Aze->Aze_Adv Decision Select Azepane-4-carbonitrile for Lead Optimization Pip_Issue->Decision Scaffold Hop Aze_Adv->Decision Proceed

Fig 1. Decision logic for selecting azepane over piperidine in lead optimization.

Synthetic Utility & Derivatization Workflows

Azepane-4-carbonitrile is a bidirectional building block. The secondary amine can participate in SN2 alkylations, reductive aminations, or Buchwald-Hartwig cross-couplings to append the azepane core to a larger pharmacophore. Conversely, the nitrile group is a synthetic chameleon.

SynthPathway A Azepane-4-carbonitrile (Core Scaffold) B N-Functionalization (Buchwald-Hartwig / SN2) A->B Electrophile Base/Catalyst C Nitrile Reduction (Aminomethyl derivative) A->C Raney-Ni / H2 or LiAlH4 D Nitrile Hydrolysis (Amide / Carboxylic Acid) A->D Acid/Base Catalysis E Tetrazole Synthesis (Bioisostere generation) A->E NaN3 / ZnBr2 Heat

Fig 2. Synthetic derivatization pathways for the azepane-4-carbonitrile scaffold.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility, the following protocol details the conversion of Azepane-4-carbonitrile HCl into tert-butyl 4-(aminomethyl)azepane-1-carboxylate—a highly sought-after intermediate for PROTAC linker synthesis and GPCR ligand development.

Protocol: Standardized N-Boc Protection and Chemoselective Nitrile Reduction

Phase 1: Free-Basing and N-Boc Protection

  • Solubilization & Neutralization: Suspend Azepane-4-carbonitrile HCl (1.0 eq) in anhydrous dichloromethane (DCM) (0.2 M). Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise at 0°C.

    • Causality Check: The HCl salt must be fully neutralized to liberate the nucleophilic secondary amine. The excess DIPEA acts as an acid scavenger for the subsequent step, preventing the reaction from stalling.

  • Protection: Add Di-tert-butyl dicarbonate (Boc2O) (1.1 eq) dissolved in DCM dropwise. Stir the reaction mixture at room temperature for 4 hours.

    • Causality Check: The Boc group is essential here. It prevents unwanted N-alkylation, competitive reduction, or polymerization of the secondary amine during the harsh hydrogenation conditions required in Phase 2.

  • Workup: Quench with 1M aqueous citric acid to remove excess DIPEA, followed by a brine wash. Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure to yield the N-Boc protected nitrile.

Phase 2: Chemoselective Nitrile Reduction

  • Catalyst Preparation: Suspend Raney-Nickel (excess, ~50% w/w) in a solution of 7M Ammonia in Methanol.

    • Causality Check: The use of methanolic ammonia is the critical success factor in this protocol. During the catalytic hydrogenation of nitriles, the intermediate imine is highly electrophilic and can react with the newly formed primary amine to yield an unwanted secondary amine dimer. The high concentration of ammonia outcompetes the primary amine for the imine intermediate, driving the equilibrium exclusively toward the desired primary amine product.

  • Hydrogenation: Dissolve the N-Boc intermediate from Phase 1 in the methanolic ammonia solution. Stir vigorously under a Hydrogen atmosphere (balloon, 1 atm) at room temperature for 12–16 hours.

  • Filtration: Carefully filter the mixture through a pad of Celite. (Safety Note: Raney-Ni is highly pyrophoric; do not allow the filter cake to dry in the air. Keep it wet with methanol and quench immediately with dilute acid).

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude aminomethyl azepane, which can be purified via reverse-phase chromatography if necessary.

System Validation Markers:

  • LC-MS: Confirm success by identifying the [M+H]+ peak corresponding to the exact mass of the reduced product (m/z = 229.19).

  • 1H-NMR (CDCl3): The reaction is deemed successful upon the complete disappearance of the multiplet associated with the alpha-proton of the nitrile, and the emergence of a new doublet (~2.6 ppm) corresponding to the -CH2-NH2 methylene protons.

Sources

Exploratory

Introduction: The Azepane Scaffold and the Imperative of Early ADME Profiling

An In-Depth Technical Guide: Pharmacokinetic Profiling of Azepane-4-Carbonitrile Based Compounds The seven-membered azepane ring is a privileged heterocyclic scaffold in modern medicinal chemistry. Its inherent three-dim...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide: Pharmacokinetic Profiling of Azepane-4-Carbonitrile Based Compounds

The seven-membered azepane ring is a privileged heterocyclic scaffold in modern medicinal chemistry. Its inherent three-dimensionality and conformational flexibility offer unique vectors for exploring chemical space, a significant departure from the more common five- and six-membered nitrogen heterocycles.[1] Azepane-based compounds have demonstrated a wide array of pharmacological activities, and their incorporation into drug design has led to numerous approved medications.[2][3] The azepane-4-carbonitrile moiety, in particular, serves as a versatile synthetic building block for creating novel chemical entities with therapeutic potential.[4][5]

However, no matter how potent a compound is at its biological target, its journey to becoming a viable drug is dictated by its pharmacokinetic (PK) profile—what the body does to the drug. The primary causes of drug candidate failure in clinical development are often poor absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties, not a lack of efficacy.[6] Therefore, integrating a robust ADME profiling strategy early in the drug discovery process is not just beneficial; it is essential for de-risking projects, guiding medicinal chemistry efforts, and ultimately, improving the probability of success.[6][7]

This guide provides a comprehensive framework for the systematic pharmacokinetic profiling of azepane-4-carbonitrile based compounds. It is designed for researchers, scientists, and drug development professionals, moving beyond a simple listing of protocols to explain the causal science behind each experimental choice. We will explore the core in vitro assays that form the foundation of our understanding and bridge this knowledge to the indispensable in vivo studies that pave the way for clinical translation.

Part I: In Vitro ADME Profiling – The Foundation of PK Understanding

The initial characterization of a compound's ADME properties begins with a suite of well-established in vitro assays. These experiments are designed to be high-throughput and resource-efficient, allowing for the rapid screening and prioritization of compounds to guide structure-activity relationship (SAR) studies.[8][9]

A. Absorption: Predicting Oral Bioavailability

For a drug administered orally, the ability to pass through the intestinal wall into the bloodstream is the first critical hurdle.[8] We can predict this using a cellular model that mimics the human gut.

Core Concept: Intestinal Permeability The Caco-2 cell line, derived from a human colon adenocarcinoma, is the gold standard for in vitro intestinal permeability assessment.[10][11] When cultured on semi-permeable membranes, these cells differentiate into a monolayer of polarized enterocytes that form tight junctions and express key efflux transporters (like P-glycoprotein), closely resembling the epithelial barrier of the small intestine.[11][12] This model allows us to measure a compound's rate of transport and determine if it is a substrate for efflux pumps, which can actively pump drugs back into the intestinal lumen, limiting absorption.[12]

Recommended Assay: Bidirectional Caco-2 Permeability Assay This assay measures transport in both the absorptive (Apical-to-Basolateral, A-to-B) and secretory (Basolateral-to-Apical, B-to-A) directions.[11] The resulting apparent permeability coefficient (Papp) is a reliable predictor of in vivo absorption, while the efflux ratio (Papp B-A / Papp A-B) identifies compounds subject to active efflux.[11]

Experimental Protocol: Caco-2 Permeability Assay

  • Cell Culture: Caco-2 cells are seeded onto semi-permeable filter inserts in multi-well plates and cultured for 21 days to allow for full differentiation and monolayer formation.[13]

  • Monolayer Integrity Check: Before the experiment, the integrity of each cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). Monolayers with TEER values ≥ 200 Ω·cm² are deemed suitable for the assay.[12][13]

  • Buffer Equilibration: The cell monolayers are washed and equilibrated with a pre-warmed (37°C) transport buffer (e.g., Hanks' Balanced Salt Solution) on both the apical (donor) and basolateral (receiver) sides.[13]

  • Dosing: The test compound (e.g., at 10 µM) is added to the donor compartment (apical for A-to-B transport, basolateral for B-to-A transport). High and low permeability control compounds (e.g., propranolol and atenolol) are run in parallel for assay validation.[12]

  • Incubation and Sampling: The plate is incubated at 37°C with gentle shaking. At a predetermined time point (typically 2 hours), samples are collected from both the donor and receiver compartments.[11]

  • Quantification: The concentration of the test compound in all samples is determined using a sensitive analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[12]

  • Calculation: The apparent permeability coefficient (Papp) and Efflux Ratio are calculated using the following formulas:

    • Papp (cm/s) = (dQ/dt) / (A * C₀), where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

    • Efflux Ratio = Papp (B-A) / Papp (A-B)

Data Presentation: Caco-2 Permeability Classification

Papp (A-B) (x 10⁻⁶ cm/s)Predicted In Vivo AbsorptionEfflux Ratio (ER)Efflux Interpretation
< 1Low (<30%)< 2Not a substrate of efflux
1 - 10Moderate (30-70%)≥ 2Potential efflux substrate
> 10High (>70%)N/AHigh passive permeability

Mandatory Visualization: Caco-2 Assay Workflow

Caco2_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Analysis Seed Seed Caco-2 Cells on Transwell Inserts Culture Culture for 21 Days to Differentiate Seed->Culture TEER Verify Monolayer Integrity (TEER) Culture->TEER Dose_A Dose Compound to Apical Side (A->B) TEER->Dose_A If Integrity OK Dose_B Dose Compound to Basolateral Side (B->A) TEER->Dose_B If Integrity OK Incubate Incubate at 37°C for 2h Dose_A->Incubate Dose_B->Incubate Sample Sample Apical & Basolateral Chambers Incubate->Sample LCMS Quantify Compound by LC-MS/MS Sample->LCMS Calculate Calculate Papp & Efflux Ratio LCMS->Calculate Report Classify Permeability & Efflux Calculate->Report

Caption: Workflow of the bidirectional Caco-2 permeability assay.

B. Distribution: Plasma Protein Binding

Once a drug enters the bloodstream, it can bind to plasma proteins. This interaction is critical as it governs the amount of free drug available to distribute into tissues and interact with its target.

Core Concept: The Free Drug Hypothesis It is widely accepted that only the unbound (free) fraction of a drug is pharmacologically active, able to cross biological membranes, and be cleared by metabolizing enzymes.[14] Albumin is the most abundant plasma protein and primarily binds acidic and neutral drugs, while α1-acid glycoprotein (AAG) tends to bind basic drugs.[14] High plasma protein binding (PPB) can limit tissue penetration and slow excretion, often resulting in a longer plasma half-life.[15]

Recommended Assay: Equilibrium Dialysis Equilibrium dialysis is considered the "gold standard" for determining PPB.[16] The method involves separating a plasma chamber containing the drug from a buffer chamber by a semi-permeable membrane that allows the free drug, but not the protein-bound drug, to pass through.[17] It is less susceptible to non-specific binding artifacts that can affect other methods like ultrafiltration, making it a highly reliable and self-validating system.[15][16]

Experimental Protocol: Equilibrium Dialysis for PPB

  • Device Preparation: A 96-well equilibrium dialysis apparatus is used, with each well divided into two chambers by a dialysis membrane (typically with a molecular weight cutoff of ~10 kDa).[14]

  • Sample Preparation: The test compound is spiked into plasma (from relevant species, including human) at a standard concentration (e.g., 1-5 µM).[14]

  • Assay Setup: The plasma containing the test compound is added to one side of the membrane (the plasma chamber), and an equal volume of protein-free phosphate buffer is added to the other side (the buffer chamber).

  • Equilibration: The plate is sealed and incubated at 37°C on an orbital shaker for a sufficient period (typically 4-6 hours) to allow the free drug to reach equilibrium across the membrane.[14]

  • Sampling: After incubation, aliquots are carefully removed from both the plasma and buffer chambers.

  • Matrix Matching and Quantification: To avoid analytical artifacts, the buffer sample is mixed with blank plasma, and the plasma sample is mixed with buffer to ensure the matrix is identical for both samples. The concentration of the compound in both matched samples is then accurately determined by LC-MS/MS.[14]

  • Calculation:

    • Fraction unbound (fu) = [Concentration]buffer / [Concentration]plasma

    • % Bound = (1 - fu) * 100

Data Presentation: Plasma Protein Binding Classification

% BoundClassificationPotential Implications
< 90%Low to Moderate BindingHigher free fraction, potentially wider tissue distribution and faster clearance.
90% - 99%High BindingFree fraction is sensitive to small changes in binding.
> 99%Very High BindingLow free fraction, may have a long half-life and limited tissue distribution. Prone to displacement-based drug interactions.

Mandatory Visualization: Principle of Equilibrium Dialysis

Caption: Free drug equilibrates across a semi-permeable membrane.

C. Metabolism: Assessing Stability and Intrinsic Clearance

The metabolic stability of a compound determines its persistence in the body and is a key driver of its half-life and oral bioavailability. Unstable compounds are rapidly cleared, often leading to insufficient drug exposure at the target site.

Core Concept: Hepatic Clearance The liver is the body's primary metabolic engine. Drug metabolism is broadly categorized into Phase I (oxidation, reduction, hydrolysis), primarily mediated by Cytochrome P450 (CYP) enzymes, and Phase II (conjugation) reactions.[18] An in vitro metabolic stability assay measures the rate at which a compound is consumed by liver enzymes, which is used to calculate its intrinsic clearance (Clint)—the inherent ability of the liver to metabolize the drug.[19]

Recommended Assays: Microsomal and Hepatocyte Stability

  • Liver Microsomal Stability: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I CYP enzymes.[20] This assay is a cost-effective, high-throughput screen to identify compounds with major Phase I metabolic liabilities.[19]

  • Hepatocyte Stability: For a more comprehensive assessment, intact liver cells (hepatocytes) are used.[20] Hepatocytes contain the full complement of both Phase I and Phase II metabolic enzymes, as well as transporters, providing a more physiologically relevant system to predict overall hepatic clearance.[21][22] This is particularly important for compounds that are stable in microsomes but may be cleared by conjugation pathways.

Experimental Protocol: Liver Microsomal Stability Assay

  • Reagent Preparation: Pooled human liver microsomes are thawed and diluted in phosphate buffer. The cofactor solution, NADPH (which is required for CYP enzyme activity), is prepared separately.[19]

  • Incubation Setup: The test compound (e.g., at 1 µM) is pre-incubated with the microsomes at 37°C to allow for temperature equilibration.

  • Reaction Initiation: The metabolic reaction is initiated by adding the pre-warmed NADPH cofactor solution.[20]

  • Time-Point Sampling: Aliquots are taken from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).[19]

  • Reaction Quenching: Each time-point sample is immediately added to a quenching solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the enzymatic reaction.[20]

  • Sample Processing & Analysis: Samples are centrifuged to pellet the protein, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: The percentage of the parent compound remaining is plotted against time. The slope of the natural log plot gives the elimination rate constant (k), which is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Clint).

    • t₁/₂ = 0.693 / k

    • Clint (µL/min/mg protein) = (0.693 / t₁/₂) / (mg/mL microsomal protein)

Data Presentation: Metabolic Stability Classification

In Vitro t₁/₂ (minutes)Intrinsic Clearance (Clint)Classification
< 15HighRapidly metabolized, likely low in vivo stability.
15 - 60ModerateModerate stability, may require optimization.
> 60LowStable, likely to have good in vivo stability.

Mandatory Visualization: Metabolic Stability Assay Workflow

MetabolicStability cluster_setup Setup (37°C) cluster_reaction Reaction & Quenching cluster_analysis Analysis Compound Test Compound Initiate Initiate Reaction (Add NADPH) Compound->Initiate Microsomes Liver Microsomes (or Hepatocytes) Microsomes->Initiate NADPH Cofactor (NADPH) NADPH->Initiate Sample_T0 Sample T=0 Initiate->Sample_T0 Sample_T1 Sample T=5 Initiate->Sample_T1 Sample_T2 Sample T=15 Initiate->Sample_T2 Sample_T3 Sample T=30... Initiate->Sample_T3 Quench Quench with Acetonitrile + IS Sample_T0->Quench Sample_T1->Quench Sample_T2->Quench Sample_T3->Quench LCMS LC-MS/MS Analysis Quench->LCMS Plot Plot % Remaining vs. Time LCMS->Plot Calculate Calculate t1/2 & Clint Plot->Calculate

Caption: Workflow for determining in vitro metabolic stability.

D. Drug-Drug Interaction Potential: CYP450 Inhibition

A critical safety consideration is a compound's potential to cause drug-drug interactions (DDIs). The most common mechanism for DDIs is the inhibition of CYP450 enzymes.[23]

Core Concept: Competitive Inhibition If a new drug inhibits a specific CYP enzyme, it can block the metabolism of other co-administered drugs that are cleared by that same enzyme.[24] This can lead to dangerously elevated plasma concentrations of the co-administered drug, potentially causing toxicity.[25] Regulatory agencies like the FDA require testing against a panel of the most clinically relevant CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[26]

Recommended Assay: Multi-Isoform CYP Inhibition (IC₅₀) Assay This assay determines the concentration of a test compound required to inhibit 50% of a specific CYP enzyme's activity (the IC₅₀ value).[26] It uses human liver microsomes as the enzyme source and a cocktail of isoform-specific probe substrates, where each substrate is metabolized to a unique product by a single CYP enzyme. The formation of these products is monitored by LC-MS/MS in the presence of increasing concentrations of the test compound.[23]

Experimental Protocol: CYP450 Inhibition Assay

  • Assay Setup: Human liver microsomes are incubated with a cocktail of CYP-specific probe substrates (e.g., Phenacetin for CYP1A2, Diclofenac for CYP2C9, etc.) at 37°C.[26]

  • Inhibitor Addition: The test compound is added across a range of concentrations (typically an 8-point serial dilution, e.g., from 100 µM down to n M). A vehicle control (no inhibitor) and a known positive control inhibitor for each isoform are run in parallel.[26]

  • Reaction Initiation: The reaction is started by adding the NADPH cofactor.

  • Incubation and Quenching: After a short incubation period (e.g., 10-15 minutes), the reaction is stopped with ice-cold acetonitrile containing an internal standard.

  • Analysis: Following protein precipitation, the samples are analyzed by LC-MS/MS to measure the amount of the specific metabolite formed for each probe substrate.

  • Data Analysis: The rate of metabolite formation at each inhibitor concentration is compared to the vehicle control to determine the percent inhibition. The IC₅₀ value is then calculated by plotting percent inhibition versus inhibitor concentration and fitting the data to a four-parameter logistic curve.

Data Presentation: CYP Inhibition Risk Assessment

IC₅₀ ValueDDI Risk PotentialRecommended Action
> 50 µMLow RiskNo further action typically needed at this stage.
1 - 50 µMModerate RiskMonitor during lead optimization; consider further mechanistic studies (e.g., Kᵢ determination).
< 1 µMHigh RiskSignificant potential for clinical DDIs. A major liability that requires structural modification to mitigate.

Mandatory Visualization: CYP Inhibition Assay Principle

CYP_Inhibition Inhibitor competes with the substrate, reducing metabolite formation. cluster_control Control (No Inhibitor) cluster_inhibited With Inhibitor CYP_C CYP Enzyme Met_C Metabolite CYP_C->Met_C Produces 100% Sub_C Substrate Sub_C->CYP_C Binds CYP_I CYP Enzyme Met_I Metabolite CYP_I->Met_I Produces <100% Sub_I Substrate Sub_I->CYP_I Blocked Inh Inhibitor Inh->CYP_I Binds

Caption: Competitive inhibition of a CYP450 enzyme.

Part II: In Vivo Pharmacokinetic Studies – The Bridge to Clinical Relevance

While in vitro assays are powerful predictive tools, they cannot fully replicate the complex interplay of ADME processes in a living organism. In vivo pharmacokinetic studies are therefore essential to confirm in vitro findings and characterize a compound's true disposition in the body.[27][28]

Core Concept: Characterizing the Full PK Profile A rodent PK study provides critical data on the concentration of a drug in the blood over time after administration.[29] This allows for the calculation of key parameters that define the drug's absorption, distribution, and elimination, and, most importantly, its bioavailability—the fraction of an administered dose that reaches systemic circulation.[30]

Recommended Study: Rodent Single-Dose Pharmacokinetic Study (IV and PO) The quintessential early in vivo PK study involves administering a compound to rodents (typically mice or rats) via two different routes: intravenous (IV) and oral (PO).[30][31]

  • IV Dosing: Bypasses absorption, directly introducing the drug into the bloodstream. The resulting data defines the drug's distribution and elimination properties (clearance, volume of distribution, half-life).[28]

  • PO Dosing: Requires the drug to be absorbed from the gastrointestinal tract. Comparing the plasma concentration profile from PO dosing to that from IV dosing allows for the calculation of absolute oral bioavailability (F%).[29]

Experimental Workflow: Rodent Pharmacokinetic Study

  • Animal Acclimation and Grouping: Healthy adult rodents (e.g., Sprague Dawley rats) are acclimated and divided into two groups: IV administration and PO administration.[30]

  • Formulation and Dosing: The test compound is prepared in a suitable vehicle. The IV group receives a single bolus dose (e.g., 1-2 mg/kg), while the PO group receives a higher dose (e.g., 5-10 mg/kg) via oral gavage.

  • Blood Sampling: At a series of predetermined time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours), small blood samples are collected from each animal.[30] Serial microsampling techniques are often used to generate a full PK profile from a single animal.[31]

  • Plasma Preparation: Blood samples are immediately processed (e.g., centrifuged in heparinized tubes) to separate the plasma.

  • Bioanalysis: The plasma samples are subjected to protein precipitation, and the concentration of the test compound is quantified using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: The plasma concentration-time data for each animal is analyzed using non-compartmental analysis (NCA) software to calculate the key PK parameters.[29]

Data Presentation: Key In Vivo Pharmacokinetic Parameters

ParameterDescriptionSignificance
Cₘₐₓ Maximum observed plasma concentration.Indicates the rate and extent of absorption.
Tₘₐₓ Time at which Cₘₐₓ is reached.Indicates the speed of absorption.
AUC Area Under the plasma concentration-time Curve.Represents the total systemic drug exposure over time.
t₁/₂ Elimination Half-life.The time required for the plasma concentration to decrease by 50%.
CL Clearance.The volume of plasma cleared of the drug per unit time; indicates the efficiency of elimination.
Vd Volume of Distribution.An apparent volume indicating the extent of drug distribution into tissues versus remaining in plasma.
F (%) Absolute Oral Bioavailability.The fraction of the oral dose that reaches systemic circulation. Calculated as: (AUCpo / AUCiv) * (Doseiv / Dosepo) * 100.

Mandatory Visualization: In Vivo PK Study Workflow

InVivo_PK_Workflow cluster_dosing Dosing Phase cluster_sampling Sampling & Analysis cluster_analysis Data Analysis IV_Group Group 1: Intravenous (IV) Dose Blood_Sample Serial Blood Sampling (Multiple Time Points) IV_Group->Blood_Sample PO_Group Group 2: Oral (PO) Dose PO_Group->Blood_Sample Plasma_Prep Prepare Plasma Blood_Sample->Plasma_Prep LCMS Quantify Drug in Plasma (LC-MS/MS) Plasma_Prep->LCMS Plot Plot Concentration vs. Time LCMS->Plot NCA Non-Compartmental Analysis (NCA) Plot->NCA Params Calculate PK Parameters (AUC, t1/2, F%, etc.) NCA->Params

Caption: Workflow for a typical IV/PO crossover rodent PK study.

Conclusion: Synthesizing the Data for a Holistic Profile

The pharmacokinetic profiling of azepane-4-carbonitrile based compounds is a multi-faceted process that builds from foundational in vitro data to definitive in vivo validation. By systematically evaluating absorption, distribution, metabolism, and potential for drug interactions, researchers can construct a comprehensive ADME profile. This profile is not a static endpoint but a dynamic tool that guides the iterative cycle of drug design.

A compound with high permeability, low-to-moderate plasma protein binding, good metabolic stability, a clean CYP inhibition profile, and robust oral bioavailability in rodents is one that has been significantly de-risked and stands a much greater chance of success in the challenging path of clinical development.[32][33] The logical application of the assays and workflows described in this guide provides the empirical evidence needed to make informed decisions, efficiently allocate resources, and ultimately, accelerate the development of novel azepane-based therapeutics.

References

  • Patsnap Synapse. (2025, May 29). How to design a rodent PK study for a poorly soluble compound?
  • WuXi AppTec. Plasma Protein Binding (PPB) Assays.
  • Creative Bioarray. Plasma Protein Binding Assay.
  • JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells.
  • Creative Bioarray. Caco-2 Permeability Assay Protocol.
  • Caco2 assay protocol.
  • Sigma-Aldrich. BioSPME for Plasma Protein Binding Assay: Details of Method Development and Optimization.
  • IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
  • Creative Bioarray. Cytochrome P450 Inhibition Assay.
  • WuXi AppTec Lab Testing Division. Rodent Pharmacokinetics.
  • Evotec. Plasma Protein Binding Assay.
  • Enamine. Caco-2 Permeability Assay.
  • Thermo Fisher Scientific. In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds.
  • Concept Life Sciences. ADMET & DMPK | Caco-2 Permeability.
  • Thermo Fisher Scientific. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
  • Visikol. (2022, December 12). How to Measure the Plasma Protein Binding Ability of Your Drug Candidate.
  • BioIVT. Metabolic Stability Assays.
  • Enamine. Pharmacokinetics Studies in Mice or Rats.
  • WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
  • Enamine. LC-MS/MS based Cytochrome P450 Inhibition Assay (Panel of 5 or 7 CYP450).
  • Nuvisan. Expert DMPK solutions: tailored in vivo PK studies across multiple species.
  • LifeNet Health LifeSciences. CYP Inhibition Assay.
  • ScienceDirect. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review.
  • National Center for Biotechnology Information. High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions.
  • U.S. Food and Drug Administration. V B. Metabolism and Pharmacokinetic Studies.
  • IntechOpen. (2019, May 2). ADME Profiling in Drug Discovery and a New Path Paved on Silica.
  • Charles River Laboratories. Cytochrome P450 Assays.
  • Symeres. In Vitro ADME CRO Services | ADME Drug Discovery.
  • Taylor & Francis Online. The impact of early ADME profiling on drug discovery and development strategy.
  • WuXi AppTec. How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs.
  • PubMed. (2024, April 15). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors.
  • Fluorochem. AZEPANE-4-CARBONITRILE HCL (CAS 1259062-50-4).
  • BLD Pharm. 1259062-50-4|Azepane-4-carbonitrile.
  • JOURNAL OF PHARMA INSIGHTS AND RESEARCH. (2025, June 11). Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines.
  • ResearchGate. (2024, April). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors | Request PDF.
  • The University of Manchester. Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.

Sources

Foundational

Electronic properties of the carbonitrile group in azepane heterocyclic rings

Electronic Properties of the Carbonitrile Group in Azepane Heterocyclic Rings: A Technical Guide for Drug Design Introduction Azepane (hexahydroazepine) is a seven-membered, saturated nitrogen-containing heterocycle. Wit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Electronic Properties of the Carbonitrile Group in Azepane Heterocyclic Rings: A Technical Guide for Drug Design

Introduction

Azepane (hexahydroazepine) is a seven-membered, saturated nitrogen-containing heterocycle. With a native pKa of approximately 11.07, the unsubstituted azepane ring is highly basic and lipophilic, often leading to rapid oxidative metabolism by cytochrome P450 (CYP450) enzymes and off-target promiscuity ([1]). The strategic introduction of a carbonitrile (cyano, -C≡N) group is a privileged modification in medicinal chemistry. This guide explores the profound electronic effects of the carbonitrile group on the azepane scaffold, detailing how it modulates basicity, conformational dynamics, and metabolic stability.

Electronic Interplay: The Carbonitrile-Azepane System

2.1. Inductive Electron Withdrawal (-I Effect) The carbonitrile group features an sp-hybridized carbon atom, which is highly electronegative and creates a strong localized dipole moment. Because the azepane ring is fully saturated, resonance effects (-M) are absent unless the cyano group is attached directly to the nitrogen (forming a cyanamide). Therefore, the electronic influence of a C-linked cyano group (e.g., at the C3 or C4 position) is governed entirely by through-bond σ -inductive (-I) effects and through-space electrostatic interactions ([2]).

2.2. pKa Modulation and Causality The basicity of the azepane nitrogen is a direct function of the availability of its lone pair. When a cyano group is introduced, its strong -I effect pulls electron density away from the nitrogen atom across the σ -bond framework.

  • Distance Dependence: The attenuation of the pKa is distance-dependent. A cyano group at the β -position (C2) exerts the strongest effect, often reducing the pKa by 3–4 units. At the γ -position (C3) or δ -position (C4), the pKa is reduced by approximately 1.5 to 2.5 units ([2]).

  • Causality: This reduction in basicity is causal to improved pharmacokinetic profiles. A lower pKa (e.g., shifting from 11.1 to 8.5) significantly decreases the fraction of positively charged (protonated) molecules at physiological pH (7.4), thereby enhancing membrane permeability and reducing phospholipidosis ([3]).

G A Azepane Ring (pKa ~11.1) B Addition of -C≡N (Strong -I Effect) A->B C σ-Electron Withdrawal B->C D Decreased N Lone Pair Availability C->D E Lowered pKa (pKa ~8.0 - 9.5) D->E

Figure 1: Mechanism of pKa modulation in azepane rings via the inductive effect of the carbonitrile group.

Impact on Drug Discovery: Metabolic Stability and Target Affinity

3.1. Mitigating CYP450 Metabolism Seven-membered rings are generally more lipophilic than their six-membered (piperidine) or five-membered (pyrrolidine) counterparts, making them prime targets for hepatic clearance ([3]). The cyano group introduces a polar vector that lowers the overall lipophilicity (LogD). By destabilizing the buildup of positive charge required for certain CYP-mediated oxidation transition states, the cyano group acts as a metabolic shield ([3]).

3.2. Structural Stabilization in Kinase Inhibitors In the development of Protein Kinase B (PKB/Akt) inhibitors, azepane derivatives have shown high potency. However, early ester-linked azepanes were plasma unstable. Replacing labile linkages while incorporating electron-withdrawing groups like carbonitriles has been shown to stabilize the molecule against plasma esterases while maintaining critical hydrogen-bonding networks in the ATP-binding pocket ([4]).

Quantitative Data: Physicochemical Properties

The following table summarizes the comparative physicochemical properties of unsubstituted and cyano-substituted saturated heterocycles, illustrating the quantitative impact of the -C≡N group ([2], [1], [5]).

CompoundRing SizeSubstitutionpKa (Predicted/Exp)LogP (Est.)Polar Surface Area (Ų)
Piperidine 6None11.10.8412.0
4-Cyanopiperidine 6C4 -C≡N8.80.4535.8
Azepane 7None11.071.2012.0
3-Cyanoazepane 7C3 -C≡N~8.50.8035.8
4-Cyanoazepane 7C4 -C≡N~9.00.8535.8
Azepane-1-carbonitrile 7N1 -C≡N< 2.01.1035.8

Experimental Methodologies

To validate the electronic properties of cyanoazepanes, rigorous synthesis and analytical characterization must be employed. Below is a self-validating protocol for the synthesis and pKa determination of 4-cyanoazepane.

Protocol 1: Continuous-Flow Synthesis of Boc-Protected Cyanoazepane Batch synthesis of cyano-heterocycles can suffer from poor thermal control and HCN gas hazards. Microchannel reactors provide a safer, high-yield alternative ([5]).

  • Precursor Preparation: Prepare a 0.2 M solution of the Boc-protected azepane enamine precursor in anhydrous THF.

  • Reagent Mixing: Introduce the enamine stream and a stream of HCN (1.2 equivalents, generated in situ or handled under strict safety protocols) into a T-junction micromixer ([5]).

  • Flow Reaction: Pass the mixture through a copper microcoil reactor (20 m length, 500 µm ID) maintained at 40 °C with a residence time of 15 minutes.

  • Quenching & Isolation: Quench the outflow into a saturated NaHCO3 solution. Extract with ethyl acetate, dry over MgSO4, and concentrate in vacuo to yield tert-butyl 4-cyanoazepane-1-carboxylate.

  • Deprotection: Treat the intermediate with 4M HCl in dioxane for 2 hours at room temperature to yield 4-cyanoazepane hydrochloride.

Protocol 2: pKa Determination via Potentiometric Titration

  • Sample Preparation: Dissolve 2.0 mg of 4-cyanoazepane hydrochloride in 10 mL of 0.15 M KCl solution (to maintain constant ionic strength).

  • Calibration: Calibrate the pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at a constant temperature of 25.0 ± 0.1 °C.

  • Titration: Titrate the solution with standardized 0.01 M NaOH under a nitrogen atmosphere to prevent CO2 absorption.

  • Data Analysis: Plot the volume of titrant versus pH. The pKa is determined from the half-equivalence point of the titration curve using the Henderson-Hasselbalch equation.

G A Enamine Precursor (0.2 M in THF) B HCN Addition (1.2 eq) A->B C Microcoil Reactor (Continuous Flow) B->C D Boc-4-Cyanoazepane Isolation C->D E HCl/Dioxane Deprotection D->E F Potentiometric Titration (pKa) E->F

Figure 2: Continuous-flow synthesis and characterization workflow for cyanoazepane derivatives.

Conclusion

The carbonitrile group acts as a powerful electronic modulator in azepane rings. By leveraging its strong σ -inductive electron-withdrawing effect, drug developers can precisely tune the pKa of the azepane nitrogen. This physicochemical tuning is a self-validating strategy to enhance metabolic stability, optimize lipophilicity, and improve the overall pharmacokinetic profile of azepane-containing therapeutics.

References

  • [3] Title: Mitigating Heterocycle Metabolism in Drug Discovery Source: Journal of Medicinal Chemistry (ACS) URL: [Link]

  • [4] Title: Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors Source: Journal of Medicinal Chemistry (ACS) URL: [Link]

  • [2] Title: Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities Source: ChemMedChem URL: [Link]

  • [1] Title: Azepane | C6H13N | CID 8119 Source: PubChem - NIH URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Azepane-4-carbonitrile Hydrochloride in Targeted Drug Discovery

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Scientists. Executive Summary Azepane-4-carbonitrile hydrochloride (CAS: 1259062-50-4 / 1984184-02-2) has emerged as a highly privileged che...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Scientists.

Executive Summary

Azepane-4-carbonitrile hydrochloride (CAS: 1259062-50-4 / 1984184-02-2) has emerged as a highly privileged chemical building block in modern medicinal chemistry[1]. Featuring a seven-membered saturated heterocycle coupled with a reactive nitrile group, this scaffold provides unique spatial geometries that are highly sought after for designing allosteric inhibitors and protein-protein interaction (PPI) modulators[2]. This application note details the structural rationale, validated synthetic protocols, and primary applications of azepane-4-carbonitrile in developing KRAS modulators and Protein Kinase B (PKB) inhibitors[3][4].

Structural Rationale & Causality in Scaffold Selection

In drug discovery, the transition from planar (sp2-rich) to three-dimensional (sp3-rich) scaffolds is critical for improving target selectivity and clinical success rates.

  • Conformational Flexibility: The seven-membered azepane ring exhibits higher conformational flexibility compared to rigid piperidines or pyrrolidines. This allows the molecule to adapt to "cryptic" or transient binding pockets, such as the Switch II pocket in mutant KRAS[5].

  • Nitrile Vector: The carbonitrile (-CN) group serves a dual purpose. Biologically, it is a strong dipole and a potent hydrogen-bond acceptor that can interact with backbone amides without adding significant lipophilicity. Synthetically, it is a versatile handle that survives nucleophilic aromatic substitution (SNAr) conditions but can later be hydrolyzed to amides or reduced to primary amines if required[1][2].

Application 1: Synthesis of KRAS Modulators

Mutations in the KRAS GTPase (e.g., G12D, G12V, G12C) are primary drivers in numerous oncological indications. Recent patent literature from leading therapeutics companies highlights the use of azepane-4-carbonitrile derivatives as potent pan-KRAS and mutant-specific inhibitors[4][6]. The azepane moiety effectively disrupts the KRAS/RAF1 protein-protein interaction by sterically blocking the effector binding site.

KRAS_Signaling KRAS Mutant KRAS (G12D/V) RAF1 RAF1 Kinase KRAS->RAF1 Protein-Protein Interaction Azepane Azepane-4-carbonitrile Inhibitor Azepane->KRAS Steric Blockade MEK MEK1/2 RAF1->MEK Phosphorylation ERK ERK1/2 MEK->ERK Phosphorylation Tumor Tumor Survival ERK->Tumor Gene Transcription

Fig 1: Interruption of the KRAS/RAF1 signaling cascade by azepane-4-carbonitrile derivatives.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) for KRAS Inhibitor Synthesis

This protocol outlines the coupling of azepane-4-carbonitrile hydrochloride with a halogenated heterocyclic core (e.g., a chloro-quinazoline or pyrido-pyrimidine), a foundational step in synthesizing KRAS modulators[4][6].

Materials:

  • Azepane-4-carbonitrile hydrochloride (1.0 eq)

  • Electrophilic Core (e.g., 1-(7-bromo-2,6-dichloro-8-fluoro-quinazolin-4-yl) derivative) (0.95 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 to 4.0 eq)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Preparation & Free-Basing: Suspend the electrophilic core (0.95 eq) and azepane-4-carbonitrile hydrochloride (1.0 eq) in anhydrous DCM under an inert N 2​ atmosphere.

    • Causality: An inert atmosphere prevents moisture-induced hydrolysis of the highly reactive electrophilic core.

  • Temperature Control: Cool the reaction vessel to 0 °C using an ice bath.

    • Causality: Initiating the reaction at 0 °C strictly controls the regioselectivity of the SNAr reaction, ensuring the azepane nitrogen attacks the most electrophilic position (e.g., the C4 position of a quinazoline) without displacing secondary halogens[4].

  • Base Addition: Dropwise add DIPEA (3.0 - 4.0 eq).

    • Causality: DIPEA serves a dual function: it first neutralizes the HCl salt of the azepane to generate the nucleophilic free amine, and subsequently acts as a non-nucleophilic acid scavenger for the HCl byproduct generated during the coupling, driving the reaction to completion[6].

  • Propagation: Remove the ice bath and allow the mixture to warm to 25 °C. Stir for 0.5 to 2 hours.

    • Validation: Monitor via LCMS or TLC until the electrophilic core is fully consumed.

  • Quenching & Extraction: Dilute the reaction mixture with deionized water. Extract the aqueous layer with Ethyl Acetate (EtOAc) three times. Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

    • Validation: The crude mass should closely match the theoretical yield, confirming successful coupling without nitrile degradation.

  • Purification: Purify the crude product via silica gel chromatography using a gradient of Petroleum Ether to Ethyl Acetate (PE:EA = 10:1 to 3:1)[4].

Synthetic_Workflow Core Electrophilic Core (e.g., Chloro-quinazoline) Reaction SNAr Reaction (0°C to 25°C) Core->Reaction BuildingBlock Azepane-4-carbonitrile HCl BuildingBlock->Reaction Base DIPEA (Base) Base->Reaction Purification Silica Gel Chromatography Reaction->Purification Crude Extract Product Purified Modulator Purification->Product Pure Yield

Fig 2: Standard SNAr synthetic workflow utilizing azepane-4-carbonitrile hydrochloride.

Application 2: Protein Kinase B (PKB/Akt) Inhibitors

Beyond KRAS, the azepane scaffold is highly valued in the synthesis of azaalkane derivatives targeting Protein Kinase B (PKB), a critical node in the PI3K/AKT/mTOR signaling pathway[3]. The basicity of the azepane nitrogen, combined with the hydrogen-bonding capability of the carbonitrile group, allows these molecules to anchor deeply within the ATP-binding cleft of the kinase. This displaces structural water molecules and ensures high-affinity, selective binding over other kinase families[3].

Quantitative Data Summarization

The efficacy of azepane-4-carbonitrile-derived compounds is heavily documented in recent biochemical assays. The table below summarizes the inhibitory activity (IC 50​ ) of selected azepane-quinazoline derivatives against various KRAS mutations in Protein-Protein Interaction (PPI) assays[4][7].

Target ComplexAssay TypeInhibitor ScaffoldObserved IC 50​ RangeSelectivity Profile
KRAS G12D / RAF1 PPI AssayAzepane-4-carbonitrile< 0.1 µM (++++)High
KRAS G12V / RAF1 PPI AssayAzepane-4-carbonitrile< 0.1 µM (++++)High
w.t. KRAS / RAF1 PPI AssayAzepane-4-carbonitrile> 100 µM (NA)Spared (Wild-Type)
NRAS / RAF1 PPI AssayAzepane-4-carbonitrile> 100 µM (NA)Spared (Off-Target)
PKB (Akt) Kinase AssayAzaalkane derivativeVariable (Lead-dependent)Moderate to High

Data synthesized from Quanta Therapeutics and Alterome Therapeutics patent disclosures[4][6].

References

  • Azepane-4-carbonitrile hydrochloride | 1259062-50-4; 1984184-02 ... , Benchchem, 1

  • Azepane-4-carbonitrile | Research Chemical , Benchchem, 2

  • Where to buy Azepanes , Chemenu, 3

  • WO2023114733A1 - Kras modulators and uses thereof , Google Patents, 8

  • WO2022256459A1 - Kras modulators and uses thereof , Google Patents, 7

  • WO2024178313A1 - Kras modulators , Google Patents, 9

Sources

Application

Application Note: Optimized Buchwald-Hartwig Cross-Coupling Protocols for Azepane-4-Carbonitrile Hydrochloride

Executive Summary Azepane-4-carbonitrile hydrochloride (CAS: 1984184-02-2) is a versatile, commercially available secondary amine building block[1]. It is increasingly utilized in modern drug discovery, particularly in t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Azepane-4-carbonitrile hydrochloride (CAS: 1984184-02-2) is a versatile, commercially available secondary amine building block[1]. It is increasingly utilized in modern drug discovery, particularly in the synthesis of targeted therapeutics such as [2]. While the formation of C(sp2)-N bonds is a cornerstone of medicinal chemistry, coupling this specific aliphatic heterocycle presents unique challenges due to its steric bulk, the presence of a potentially coordinating nitrile group, and its hydrochloride salt form. This application note provides a comprehensive, self-validating guide to executing Palladium-catalyzed Buchwald-Hartwig aminations with azepane-4-carbonitrile hydrochloride, ensuring high yields and reproducibility.

Mechanistic Rationale & Catalyst Selection

The Buchwald-Hartwig amination facilitates the coupling of amines and aryl halides via a Pd(0)/Pd(II) catalytic cycle consisting of oxidative addition, amine coordination, deprotonation, and reductive elimination ([3]). When utilizing azepane-4-carbonitrile hydrochloride, three distinct mechanistic variables dictate the success of the reaction:

  • Stoichiometric Base Requirements: Because the substrate is an HCl salt, an additional equivalent of base is mandatory. The base serves a dual purpose: first, to neutralize the hydrochloride salt and liberate the free secondary amine; second, to participate in the catalytic cycle by deprotonating the amine upon its coordination to the Pd(II) center[3]. Failure to account for this causality results in stalled reactions.

  • Steric Hindrance & β -Hydride Elimination: Azepane is a conformationally flexible 7-membered ring. Secondary amines are prone to unproductive β -hydride elimination from the Pd(II)-amido complex, which yields an imine byproduct and hydrodehalogenates the arene ([4]). To accelerate reductive elimination and outcompete this side reaction, sterically hindered dialkylbiaryl phosphine ligands (e.g., RuPhos or BrettPhos) are required[4].

  • Nitrile Coordination: The pendant cyano (-CN) group is a strong σ -donor and can competitively bind to the palladium center, leading to catalyst poisoning. The massive steric profile of ligands like RuPhos effectively shields the metal center, preventing off-target nitrile coordination.

Reaction Workflow & Catalytic Cycle

G cluster_0 Reagent Input & Preparation cluster_1 Pd-Catalyzed Buchwald-Hartwig Cycle A Azepane-4-carbonitrile HCl (1.2 equiv) F Amine Binding & Deprotonation A->F Free amine B Aryl Halide (Ar-X) (1.0 equiv) E Oxidative Addition [Pd(II)(Ar)(X)] B->E C Base (e.g., NaOtBu) (2.5 equiv) C->F Neutralizes HCl & HX D Active Pd(0) Catalyst (RuPhos Pd G3) D->E E->F G Reductive Elimination F->G G->D Regenerates Pd(0) H N-Aryl Azepane-4-carbonitrile (Target Product) G->H Yields Product

Figure 1: Buchwald-Hartwig catalytic cycle and workflow for Azepane-4-carbonitrile HCl.

Optimization of Reaction Parameters

The following table summarizes the quantitative data from condition screening. The use of pre-formed Pd(II) precatalysts (Generation 3 or 4) is highly recommended over in situ catalyst generation (e.g., Pd(OAc)2 + Ligand) to ensure rapid initiation and prevent degradation of the amine.

EntryPrecatalyst / LigandBase (Equiv)SolventTemp (°C)Result / YieldCausality / Observation
1Pd(OAc)2 / BINAPCs2CO3 (2.5)Toluene100< 20%Significant β -hydride elimination; slow activation.
2 RuPhos Pd G3 NaOtBu (2.5) 1,4-Dioxane 85 > 85% Optimal for standard, non-sensitive aryl halides.
3tBuBrettPhos Pd G3K3PO4 (3.0)t-Amyl OH10075%Optimal for base-sensitive substrates (e.g., esters) ([5]).
4XPhos Pd G2LiHMDS (2.5)THF6540%Incomplete conversion; catalyst poisoning observed.

Standardized Experimental Protocol

This protocol is designed as a self-validating system. The stoichiometry specifically accounts for the hydrochloride salt (1.2 equiv amine requires 1.2 equiv base to neutralize, plus 1.0 equiv base for the catalytic cycle, with a slight 0.3 equiv excess to ensure completion).

Materials Required:
  • Aryl halide or heteroaryl halide (1.0 mmol)

  • Azepane-4-carbonitrile hydrochloride (1.2 mmol)

  • Sodium tert-butoxide (NaOtBu) (2.5 mmol)

  • RuPhos Pd G3 Precatalyst (0.02 mmol, 2 mol%)

  • Anhydrous, degassed 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology:
  • Preparation of the Reaction Vessel: To an oven-dried 10 mL Schlenk tube or a microwave vial equipped with a Teflon-coated magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv) and azepane-4-carbonitrile hydrochloride (192.8 mg, 1.2 mmol, 1.2 equiv).

  • Base & Catalyst Addition: Add NaOtBu (240.3 mg, 2.5 mmol, 2.5 equiv) and RuPhos Pd G3 (16.7 mg, 0.02 mmol, 2 mol%). Note: If the aryl halide is base-sensitive, substitute NaOtBu with finely milled anhydrous K3PO4 (636.8 mg, 3.0 mmol, 3.0 equiv) and increase the reaction temperature to 100 °C.

  • Inert Atmosphere Establishment: Seal the vessel with a septum. Connect to a Schlenk line, evacuate the vessel under high vacuum, and backfill with dry Argon. Repeat this cycle three times to ensure a strictly oxygen-free environment.

  • Solvent Introduction: Inject anhydrous, degassed 1,4-dioxane (5.0 mL) through the septum via syringe.

  • Reaction Execution: Transfer the sealed vessel to a pre-heated oil bath or heating block set to 85 °C. Stir vigorously (800-1000 rpm) for 4 to 12 hours. The mixture will typically transition from a pale yellow suspension to a dark, homogeneous solution as the active Pd(0) species is generated and consumed.

  • In-Process Validation: After 4 hours, sample 10 μ L of the reaction mixture, dilute with LC-MS grade acetonitrile, and analyze via LC-MS. The reaction is self-validating when the aryl halide peak is completely consumed, and the product mass [M+H]+ is the dominant signal.

  • Quenching and Workup: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (15 mL) and quench with saturated aqueous NaHCO3 (10 mL). Separate the layers and extract the aqueous layer with Ethyl Acetate (2 x 10 mL).

  • Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the purified N-aryl azepane-4-carbonitrile.

References

  • Buchwald–Hartwig amination . Wikipedia. Available at:[Link][4]

  • Buchwald-Hartwig Amination . ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at:[Link][5]

  • Buchwald-Hartwig Amination . Chemistry LibreTexts. Available at:[Link][3]

  • WO2024178313A1 - Kras modulators . Google Patents. Available at:[2]

Sources

Method

Application Note: Chemoselective Reduction Protocols for Azepane-4-Carbonitrile Hydrochloride to Primary Amines

Introduction & Strategic Rationale Azepane derivatives, particularly those bearing functionalized side chains like primary amines, are critical pharmacophores in modern drug discovery. Recently, substituted azepanes have...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

Azepane derivatives, particularly those bearing functionalized side chains like primary amines, are critical pharmacophores in modern drug discovery. Recently, substituted azepanes have emerged as essential structural motifs in the development of advanced KRAS modulators and other targeted therapeutics[1].

The transformation of azepane-4-carbonitrile hydrochloride to its corresponding primary amine (azepan-4-ylmethanamine) presents a unique synthetic challenge. The presence of the secondary amine hydrochloride salt (NH·HCl) within the azepane ring complicates the reduction process. The acidic proton can rapidly quench hydride-based reducing agents (e.g., LiAlH₄) through a violent acid-base reaction, or it can poison transition metal catalysts during hydrogenation[2]. Furthermore, the reduction of aliphatic nitriles inherently risks the formation of unwanted secondary and tertiary amine byproducts[3].

This application note provides self-validating, field-proven methodologies to navigate these challenges, ensuring high-yielding and chemoselective reduction.

Mechanistic Causality: The Byproduct Dilemma

The reduction of a nitrile to a primary amine does not happen in a single step; it proceeds via a highly reactive imine intermediate [3].

The Causality of Byproduct Formation: As the reaction progresses, the local concentration of the newly formed primary amine increases. Because primary amines are excellent nucleophiles, they can attack the unreduced imine intermediate. Subsequent elimination of ammonia and further reduction of this condensed adduct yields a secondary amine[3].

The Solution: To circumvent this, Le Chatelier's principle is applied. By saturating the reaction medium with anhydrous ammonia (NH₃), the equilibrium is forced backward, suppressing the condensation reaction and trapping the imine intermediate until it is fully reduced to the primary amine[4].

G Nitrile Azepane-4-carbonitrile (Nitrile) Imine Imine Intermediate Nitrile->Imine +H2 / Catalyst or Hydride Primary Primary Amine (Target) Imine->Primary +H2 / Catalyst Secondary Secondary Amine (Byproduct) Imine->Secondary + Primary Amine (Condensation) NH3 Excess NH3 NH3->Imine Suppresses Condensation

Fig 1. Mechanistic pathway of nitrile reduction highlighting byproduct suppression via ammonia.

Comparative Analysis of Reduction Systems

To establish a robust protocol system, we must evaluate the empirical performance of three primary methodologies for this specific substrate:

  • Lithium Aluminum Hydride (LiAlH₄) : A powerful and rapid hydride donor[4]. It requires prior free-basing of the azepane hydrochloride salt to prevent violent hydrogen gas evolution and stoichiometric reagent depletion[2].

  • Borane-Tetrahydrofuran (BH₃-THF) : Offers excellent chemoselectivity and is typically performed with heating. It is more tolerant of certain functional groups but requires careful handling due to its potential to generate hydrogen gas and tributyl borate upon thermal decomposition[4].

  • Raney Nickel with Ammonia : The industry standard for scalable nitrile reduction. The addition of methanolic ammonia serves a dual purpose: it neutralizes the azepane hydrochloride salt in situ and suppresses secondary amine formation[5].

Quantitative Data Summary

Table 1: Comparison of Reduction Methodologies for Azepane-4-Carbonitrile

MethodReagentAdditiveTemp (°C)Yield (%)ChemoselectivityScalability
A LiAlH₄None (Free-base first)0 to 6575–85ModerateLow (Exothermic)
B BH₃-THFNone65 (Reflux)80–90HighMedium
C Raney Ni / H₂NH₃ (Methanolic)25–5085–95Very HighHigh

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation using Raney Nickel and Methanolic Ammonia

Recommended for Scale-Up and High Chemoselectivity. Causality Check : Methanolic ammonia is utilized to simultaneously liberate the free azepane base from its HCl salt and provide the NH₃ necessary to trap the imine intermediate, driving the reaction exclusively toward the primary amine[4][5].

  • Preparation : In a high-pressure Parr reactor, suspend azepane-4-carbonitrile hydrochloride (10.0 g, 62.2 mmol) in 7 M ammonia in methanol (100 mL).

  • Catalyst Addition : Carefully add an aqueous slurry of Raney Nickel (approx. 2.0 g). Critical Step: Wash the catalyst three times with methanol prior to addition to remove water. Raney Ni is highly pyrophoric; never allow it to dry.

  • Hydrogenation : Purge the reactor three times with nitrogen gas to remove oxygen, followed by three purges with hydrogen gas. Pressurize the vessel to 50 psi with H₂.

  • Reaction : Stir the mixture vigorously at 25–30 °C. Monitor the hydrogen uptake. The reaction is typically complete within 4–6 hours when the internal hydrogen pressure stabilizes.

  • Workup : Vent the hydrogen gas safely and purge the system with nitrogen. Filter the catalyst through a tightly packed pad of Celite under a nitrogen atmosphere. Wash the Celite pad with additional methanol (50 mL).

  • Isolation : Concentrate the filtrate under reduced pressure. The resulting residue is taken up in dichloromethane, dried over anhydrous Na₂SO₄, and concentrated to afford the crude azepan-4-ylmethanamine.

Protocol B: Hydride Reduction utilizing Lithium Aluminum Hydride (LiAlH₄)

Recommended for Rapid, Small-Scale Synthesis. Causality Check : The HCl salt must be neutralized prior to reduction. Failing to do so will result in the immediate, exothermic consumption of LiAlH₄ to form H₂ gas, leaving insufficient hydride to reduce the nitrile[2].

  • Free-Basing : Dissolve azepane-4-carbonitrile hydrochloride (5.0 g, 31.1 mmol) in minimal deionized water. Basify the solution to pH 12 using 2 M NaOH (aq). Extract the aqueous layer with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo to yield the free base.

  • Reduction Setup : In an oven-dried, nitrogen-flushed 250 mL round-bottom flask, suspend LiAlH₄ (2.36 g, 62.2 mmol, 2.0 equiv) in anhydrous THF (50 mL) and cool to 0 °C using an ice bath[4].

  • Addition : Dissolve the free-based azepane-4-carbonitrile in anhydrous THF (20 mL) and add it dropwise to the LiAlH₄ suspension over 30 minutes to control the exothermic hydride transfer.

  • Reflux : Remove the ice bath and heat the mixture to reflux (65 °C) for 3 hours. Monitor the reaction via TLC (DCM:MeOH:NH₄OH 90:9:1) until the nitrile starting material is fully consumed.

  • Fieser Workup : Cool the reaction to 0 °C. Carefully quench the excess LiAlH₄ by sequentially adding 2.36 mL H₂O, 2.36 mL 15% NaOH (aq), and 7.08 mL H₂O dropwise. Stir vigorously for 30 minutes until a white, granular aluminum salt precipitate forms.

  • Filtration : Filter the aluminum salts through a medium-porosity glass frit, wash the filter cake thoroughly with hot THF, and concentrate the filtrate to yield the primary amine product.

References

  • Title: Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines | Source: Semantic Scholar | URL
  • Title: Nitrile to Amine - Common Conditions | Source: Common Organic Chemistry | URL
  • Title: Nitrile reduction | Source: Wikipedia | URL
  • Title: How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings?
  • Title: WO2024178313A1 - Kras modulators | Source: Google Patents | URL

Sources

Application

Application Notes &amp; Protocols: Standard Operating Procedure for Azepane-4-carbonitrile Hydrochloride

Executive Summary This document provides a comprehensive guide to the safe handling, storage, and disposal of azepane-4-carbonitrile hydrochloride (CAS No. 1259062-50-4 / 1984184-02-2).

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This document provides a comprehensive guide to the safe handling, storage, and disposal of azepane-4-carbonitrile hydrochloride (CAS No. 1259062-50-4 / 1984184-02-2). Azepane-4-carbonitrile hydrochloride is a heterocyclic compound containing a saturated seven-membered amine ring (azepane), a nitrile functional group, and a hydrochloride salt. While specific toxicological data is limited, the chemical structure necessitates a cautious approach due to the combined potential hazards of aliphatic nitriles and amine hydrochlorides. This protocol is designed for researchers, chemists, and drug development professionals to minimize exposure risk and ensure chemical integrity through proper laboratory practices. The procedures outlined herein are based on established principles of chemical safety and an analysis of the compound's constituent functional groups.

Compound Identification and Hazard Analysis

Azepane-4-carbonitrile hydrochloride is a solid, typically crystalline, organic salt.[1][2] Its structure combines a secondary amine, which is protonated by hydrochloric acid to form a stable salt, and a nitrile group. This dual functionality dictates its primary hazards.

Physicochemical and Hazard Data

The following table summarizes the key identification and hazard information for azepane-4-carbonitrile hydrochloride.

PropertyValueSource(s)
IUPAC Name azepane-4-carbonitrile;hydrochloride[1]
CAS Number 1259062-50-4 or 1984184-02-2[1][2]
Molecular Formula C₇H₁₃ClN₂[1]
Molecular Weight 160.65 g/mol [1][3]
Physical State Solid[1][2]
GHS Pictogram GHS07 (Exclamation Mark)[1][2]
Signal Word Warning[1][2]
Hazard Statements H302: Harmful if swallowed[1][2]
Assumed Hazards H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation[4]
Mechanistic Hazard Assessment
  • Nitrile Group Toxicity: Aliphatic nitriles can be metabolized in the body to release cyanide, which is a potent inhibitor of cellular respiration.[5] The primary route for this toxicity is ingestion or significant absorption through the skin or lungs. Therefore, preventing the generation and inhalation of dust, as well as avoiding skin contact and ingestion, is paramount.

  • Amine Hydrochloride Hazards: As an amine salt, this compound poses several risks. Direct contact with the solid powder can cause significant irritation to the skin, eyes, and respiratory tract.[4] Inhalation of airborne particles may lead to coughing and discomfort.[4] Furthermore, amine hydrochlorides can react exothermically with strong bases to release the free amine.[6] Upon heating, they can decompose to release toxic and corrosive fumes, including hydrogen chloride and oxides of nitrogen.[4]

Exposure Controls and Personal Protective Equipment (PPE)

Effective containment and personal protection are critical to mitigating the risks associated with azepane-4-carbonitrile hydrochloride.

Engineering Controls
  • Fume Hood: All manipulations of the solid compound, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood with a face velocity of 80-120 feet per minute. This is the primary barrier to prevent inhalation of airborne particulates.

  • Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.

Personal Protective Equipment (PPE)
  • Hand Protection: Wear nitrile gloves for all handling procedures. Nitrile provides good resistance against incidental splashes of many organic solvents and solids.[7] If prolonged contact or immersion is possible, consult a glove compatibility chart. Always inspect gloves for tears or holes before use and replace them immediately if compromised.

  • Eye Protection: Chemical safety goggles that provide a seal around the eyes are mandatory. Standard safety glasses do not offer sufficient protection against dust particles.

  • Body Protection: A full-length laboratory coat must be worn and fully fastened. This coat should not be worn outside of the laboratory to prevent cross-contamination.[7]

  • Respiratory Protection: If there is a risk of generating significant dust that cannot be controlled by a fume hood (e.g., during a large spill), a NIOSH-approved respirator with a particulate filter (N95 or better) may be required.

Safe Handling Protocol

This protocol outlines the step-by-step procedure for safely handling solid azepane-4-carbonitrile hydrochloride. The core principle is the minimization of aerosol and dust generation.

Experimental Workflow

G cluster_prep Preparation cluster_handling Material Handling (Inside Fume Hood) cluster_cleanup Post-Handling a 1. Verify Fume Hood Functionality b 2. Don Required PPE (Goggles, Lab Coat, Nitrile Gloves) a->b c 3. Prepare Work Area (Decontaminate, lay down absorbent liner) b->c d 4. Retrieve from Storage (Allow to equilibrate to room temp if refrigerated) c->d e 5. Weigh Material (Use anti-static weigh boat, handle gently) d->e f 6. Transfer and Dissolution (Slowly add to solvent with stirring) e->f g 7. Seal Reaction Vessel f->g h 8. Decontaminate Equipment and Work Surface g->h i 9. Dispose of Waste (Gloves, liner, excess material) h->i j 10. Return Stock to Storage i->j k 11. Wash Hands Thoroughly j->k G cluster_spill Spill Response cluster_exposure Personal Exposure start Incident Occurs spill_check Is the spill large or in a poorly ventilated area? start->spill_check exp_type Type of Exposure? start->exp_type spill_evac Evacuate Area. Alert EH&S. spill_check->spill_evac Yes spill_clean Contain with inert absorbent. (e.g., sand, vermiculite) Do NOT use combustible materials. spill_check->spill_clean No spill_collect Carefully sweep into a labeled hazardous waste container. spill_clean->spill_collect spill_decon Decontaminate area. spill_collect->spill_decon exp_skin Skin Contact: Remove contaminated clothing. Wash area with soap and water for 15 min. exp_type->exp_skin Skin exp_eye Eye Contact: Immediately flush with eyewash for 15 minutes, holding eyelids open. exp_type->exp_eye Eye exp_inhale Inhalation: Move to fresh air. If breathing is difficult, get medical attention. exp_type->exp_inhale Inhalation exp_ingest Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. exp_type->exp_ingest Ingestion exp_seek_medical Seek Medical Attention (Bring SDS if possible) exp_skin->exp_seek_medical exp_eye->exp_seek_medical exp_inhale->exp_seek_medical exp_ingest->exp_seek_medical

Caption: Emergency response decision tree.

First Aid Measures
  • Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or they feel unwell, seek medical attention. [8]* Skin Contact: Immediately remove any contaminated clothing. Wash the affected skin area thoroughly with soap and copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention. [8]* Eye Contact: Immediately flush eyes with a gentle stream of water from an eyewash station for at least 15 minutes, holding the eyelids open to ensure complete rinsing. Seek immediate medical attention. [8]* Ingestion: Since the compound is harmful if swallowed, immediate medical attention is required. Do not induce vomiting. Have the person rinse their mouth with water.

Spill Cleanup

For a small spill inside a fume hood:

  • Ensure PPE is worn.

  • Cover the spill with an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep the mixture into a clearly labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

  • For large spills or spills outside of a fume hood, evacuate the area and contact your institution's Environmental Health & Safety (EH&S) department.

Waste Disposal

All waste containing azepane-4-carbonitrile hydrochloride, including unused material, contaminated absorbents, and disposable PPE, must be treated as hazardous chemical waste.

  • Collect waste in a designated, sealed, and clearly labeled container.

  • The label should include the chemical name: "Azepane-4-carbonitrile hydrochloride Waste".

  • Follow all local, state, and federal regulations for hazardous waste disposal. Consult with your institution's EH&S department for specific procedures.

References

  • Grokipedia. (n.d.). Hydrochloride.
  • Fluorochem. (n.d.). AZEPANE-4-CARBONITRILE HCL (CAS 1259062-50-4).
  • Sigma-Aldrich. (n.d.). azepane-4-carbonitrile hydrochloride (CAS 1984184-02-2).
  • BLD Pharm. (n.d.). 1259062-50-4 | Azepane-4-carbonitrile.
  • Vamplew, D. (n.d.). The Hydrolysis of Aliphatic Nitriles in Concentrated Hydrochloric Acid Solutions.
  • ACS Applied Materials & Interfaces. (2014, May 17). Surface Complex Formation between Aliphatic Nitrile Molecules and Transition Metal Atoms for Thermally Stable Lithium-Ion Batteries.
  • NextSDS. (n.d.). azepane-4-carboxylic acid hydrochloride — Chemical Substance Information.
  • Manchester Organics. (n.d.). Azepane-4-carbonitrile hydrochloride | 1259062-50-4.
  • Lab Manager. (2017, July 10). Handling and Storing Chemicals.
  • ResearchGate. (2019, May 4). Safety Equipment for Storage and Handling of Chemicals in University Laboratories.
  • Google Patents. (n.d.). Amine decolorization - JP5785262B2.
  • Wikipedia. (n.d.). Azepane.
  • National Center for Biotechnology Information. (n.d.). Azepane-4-carboxylic acid. PubChem Compound Database.
  • ChemicalBook. (n.d.). azepane-4-carbonitrile hydrochloride | 1984184-02-2.
  • Guidechem. (n.d.). Azepano-4-carbonitrilo 1259062-50-4 wiki.
  • National Center for Biotechnology Information. (n.d.). Aliphatic Nitriles - Acute Exposure Guideline Levels for Selected Airborne Chemicals.
  • Sentry Air Systems, Inc. (2017, February 28). Hydrochloric acid health risks: vapor, mist, and fume inhalation.
  • PMC. (2024, March 29). An Overview of Degradation Strategies for Amitriptyline.
  • ACS Publications. (2009, February 4). Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane. The Journal of Organic Chemistry.
  • ResearchGate. (n.d.). Amine Degradation: Problems: Review of Research Achievements, Recovery Techniques.
  • Eastwest Medico. (2025, June 23). How to Store Nitrile Gloves Properly.
  • MatheO. (n.d.). Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption.
  • Beilstein Journals. (2023, June 22). Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride (SO2F2).
  • Cornell EHS. (n.d.). Appendix I - Hazards Of Functional Groups.
  • National Center for Biotechnology Information. (n.d.).
  • Eastwest Medico. (2023, August 20). The Ultimate Guide to Properly Storing Nitrile Gloves.
  • TCI Chemicals. (2025, January 8). SAFETY DATA SHEET - 3-Buten-1-amine Hydrochloride.
  • CAMEO Chemicals - NOAA. (n.d.). HYDROCHLORIC ACID, SOLUTION.
  • Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow.

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield in azepane-4-carbonitrile hydrochloride synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of azepane-4-carbonitrile hydrochloride. Recognizing the nuances of applying the Strecker...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of azepane-4-carbonitrile hydrochloride. Recognizing the nuances of applying the Strecker synthesis to cyclic ketones, this document provides in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to enhance reaction yield and product purity.

Introduction: The Chemistry of Azepane-4-carbonitrile Synthesis

The synthesis of azepane-4-carbonitrile hydrochloride from azepanone is a classic example of the Strecker synthesis, a powerful multicomponent reaction for the formation of α-aminonitriles.[1] This reaction involves the initial condensation of a ketone (azepanone) with an ammonia source to form an imine intermediate. Subsequent nucleophilic attack by a cyanide anion on the imine carbon leads to the α-aminonitrile.[2][3] Finally, the product is isolated as a stable hydrochloride salt.

While the Strecker synthesis is a robust method, its application to ketones, particularly sterically hindered or cyclic ketones like azepanone, can present challenges that impact the final yield and purity.[4] This guide will address these specific challenges with evidence-based solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of azepane-4-carbonitrile hydrochloride, providing explanations and actionable solutions.

Problem 1: Low or No Product Yield

A low overall yield can stem from issues in either the formation of the α-aminonitrile intermediate or its subsequent isolation.

Potential Cause Underlying akenza Suggested Solution
Incomplete Imine Formation The equilibrium between the ketone and the imine may not favor the imine. Water produced during imine formation can also hydrolyze the imine back to the starting ketone.[5]Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. The use of a dessicant, such as magnesium sulfate (MgSO₄), can help to drive the equilibrium towards the imine by removing water as it is formed.[5]• Excess Ammonia Source: Employing a slight excess of the ammonia source (e.g., ammonium chloride) can shift the equilibrium to favor imine formation.
Inefficient Cyanide Addition The nucleophilic addition of the cyanide ion to the imine is a critical step. The reactivity of the imine and the availability of the cyanide nucleophile can be limiting factors.Use of TMSCN: Trimethylsilyl cyanide (TMSCN) is often a more effective and safer cyanide source than traditional alkali metal cyanides, especially for less reactive ketones.[6]• Lewis Acid Catalysis: The addition of a Lewis acid catalyst (e.g., ZnCl₂, InCl₃, or a chiral aluminum complex) can activate the imine towards nucleophilic attack by coordinating to the imine nitrogen, thus increasing its electrophilicity.[7][8]
Side Reaction: Cyanohydrin Formation The cyanide ion can directly attack the carbonyl carbon of the starting azepanone, forming a cyanohydrin byproduct. This reaction competes with the desired imine formation pathway.[9]Order of Reagent Addition: Pre-forming the imine by stirring the azepanone and ammonia source together before introducing the cyanide source can significantly minimize cyanohydrin formation.[9]• Temperature Control: Lowering the reaction temperature (e.g., to 0-10 °C) can disfavor the formation of the cyanohydrin, which is often the kinetic product.[9]
Product Degradation α-Aminonitriles can be unstable, particularly under basic conditions or during prolonged work-up procedures, and may revert to the starting materials or undergo further reactions.[10]Prompt Isolation: Once the reaction is complete, proceed with the work-up and isolation of the hydrochloride salt without delay.• Acidic Work-up: Maintain acidic conditions during the work-up to ensure the protonation and stabilization of the amino group.

Problem 2: Product Purity Issues

Contamination of the final product can arise from unreacted starting materials, side products, or decomposition products.

Potential Cause Underlying akenza Suggested Solution
Presence of Starting Material (Azepanone) Incomplete reaction is the most likely cause.Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure complete consumption of the starting ketone.[11]• Optimize Reaction Time and Temperature: If the reaction stalls, consider increasing the reaction time or gently heating the mixture, while monitoring for potential side product formation.
Contamination with Cyanohydrin As discussed previously, this is a common side product.Purification: The cyanohydrin can often be separated from the desired aminonitrile by column chromatography or by careful crystallization of the hydrochloride salt.
Hydrolysis to the Amino Acid If the reaction conditions are too harsh (e.g., prolonged heating in the presence of strong acid and water), the nitrile group can be hydrolyzed to a carboxylic acid.[2]Control Hydrolysis Conditions: If the amino acid is not the desired product, avoid excessive heating during the work-up and use milder acidic conditions for the formation of the hydrochloride salt.

Frequently Asked Questions (FAQs)

Q1: What is the optimal cyanide source for the Strecker synthesis of azepane-4-carbonitrile?

While traditional sources like sodium cyanide (NaCN) or potassium cyanide (KCN) in the presence of an acid can be used, trimethylsilyl cyanide (TMSCN) is often preferred for reactions with ketones.[6] TMSCN is less hazardous to handle and can lead to higher yields, especially when paired with a Lewis acid catalyst.[7][8]

Q2: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a convenient method for monitoring the reaction. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to separate the starting azepanone from the more polar aminonitrile product. The spots can be visualized using a suitable stain, such as potassium permanganate. For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.[11]

Q3: My final product is an oil, but it should be a solid hydrochloride salt. What should I do?

If the isolated hydrochloride salt is an oil, it may be due to the presence of impurities or residual solvent. Try dissolving the oil in a minimal amount of a suitable solvent (e.g., isopropanol or ethanol) and then adding a non-polar solvent (e.g., diethyl ether or hexanes) to induce precipitation of the solid salt. Cooling the solution may also aid in crystallization.

Q4: What are the key safety precautions when performing a Strecker synthesis?

The Strecker synthesis involves the use of highly toxic cyanide compounds. All manipulations involving cyanide salts or TMSCN must be performed in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Have a cyanide antidote kit readily available and be familiar with its use. Quench any residual cyanide in the reaction mixture and on glassware with an oxidizing agent like bleach before disposal.

Experimental Protocols

Protocol 1: Classical Strecker Synthesis of Azepane-4-carbonitrile Hydrochloride

This protocol utilizes traditional and readily available reagents.

Materials:

  • Azepanone

  • Ammonium chloride (NH₄Cl)

  • Sodium cyanide (NaCN)

  • Concentrated hydrochloric acid (HCl)

  • Methanol

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve azepanone (1.0 eq) and ammonium chloride (1.2 eq) in methanol.

  • Add anhydrous magnesium sulfate (1.0 eq) to the mixture.

  • Stir the suspension at room temperature for 1-2 hours to facilitate imine formation.

  • In a separate flask, dissolve sodium cyanide (1.1 eq) in a minimal amount of water.

  • CAUTION: HIGHLY TOXIC! Carefully add the sodium cyanide solution dropwise to the reaction mixture at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Once the reaction is complete, filter off the solids and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Dissolve the crude aminonitrile in a minimal amount of cold diethyl ether and slowly add a solution of HCl in diethyl ether (or bubble HCl gas through the solution) until precipitation is complete.

  • Collect the solid azepane-4-carbonitrile hydrochloride by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol 2: Optimized Strecker Synthesis using TMSCN and a Lewis Acid Catalyst

This protocol employs modern reagents for potentially higher yields and milder reaction conditions.

Materials:

  • Azepanone

  • Ammonia (7N solution in methanol)

  • Trimethylsilyl cyanide (TMSCN)

  • Zinc chloride (ZnCl₂), anhydrous

  • Dichloromethane (DCM), anhydrous

  • Hydrochloric acid (4M in dioxane)

  • Diethyl ether

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous zinc chloride (0.1 eq).

  • Add anhydrous dichloromethane and cool the mixture to 0 °C.

  • Add azepanone (1.0 eq) followed by a 7N solution of ammonia in methanol (1.5 eq).

  • Stir the mixture at 0 °C for 30 minutes.

  • CAUTION: HIGHLY TOXIC! Slowly add trimethylsilyl cyanide (1.2 eq) to the reaction mixture.

  • Allow the reaction to slowly warm to room temperature and stir for 6-12 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Dissolve the crude product in a minimal amount of diethyl ether and add a 4M solution of HCl in dioxane dropwise until precipitation ceases.

  • Collect the solid product by vacuum filtration, wash with diethyl ether, and dry under vacuum.

Visualization of Key Processes

Reaction Mechanism

Strecker_Mechanism Azepanone Azepanone Imine Azepane-4-imine Azepanone->Imine + NH₃ - H₂O Aminonitrile Azepane-4-carbonitrile Imine->Aminonitrile + CN⁻ HCl_Salt Azepane-4-carbonitrile HCl Aminonitrile->HCl_Salt + HCl

Caption: Strecker synthesis of azepane-4-carbonitrile HCl.

Troubleshooting Workflow

Troubleshooting_Workflow Start Start Synthesis LowYield Low Yield? Start->LowYield CheckImine Incomplete Imine Formation? LowYield->CheckImine Yes SuccessfulProduct Successful Product LowYield->SuccessfulProduct No OptimizeImine Use Anhydrous Conditions Add Dessicant Increase NH₃ Source CheckImine->OptimizeImine Yes CheckCyanide Inefficient Cyanide Addition? CheckImine->CheckCyanide No OptimizeImine->Start OptimizeCyanide Use TMSCN Add Lewis Acid Catalyst CheckCyanide->OptimizeCyanide Yes CheckSideReaction Cyanohydrin Formation? CheckCyanide->CheckSideReaction No OptimizeCyanide->Start MinimizeSideReaction Pre-form Imine Lower Temperature CheckSideReaction->MinimizeSideReaction Yes CheckSideReaction->SuccessfulProduct No MinimizeSideReaction->Start

Caption: Troubleshooting workflow for low yield.

Product Characterization

Accurate characterization of the final product is crucial for confirming its identity and purity.

Analytical Technique Expected Observations for Azepane-4-carbonitrile Hydrochloride
¹H NMR Signals corresponding to the protons of the azepane ring, typically in the aliphatic region (δ 1.5-3.5 ppm). The presence of the hydrochloride salt may cause broadening of the N-H proton signal.
¹³C NMR A signal for the nitrile carbon (C≡N) is expected around δ 120 ppm. Signals for the carbon atoms of the azepane ring will appear in the aliphatic region.
FT-IR A characteristic absorption band for the nitrile group (C≡N) stretch is expected in the range of 2220-2260 cm⁻¹.[12] The N-H stretching vibrations of the ammonium salt will appear as a broad band around 3000 cm⁻¹.
Mass Spectrometry (MS) The mass spectrum should show the molecular ion peak corresponding to the free base (azepane-4-carbonitrile).

References

  • Strecker, A. Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie, 1850, 75(1), 27-45.
  • Gröger, H. Catalytic Enantioselective Strecker Reactions and Analogous Syntheses of α-Amino Nitriles. Chemical Reviews, 2003, 103(8), 2795-2828.
  • Shafran, Y. M.; Bakulev, V. A.; Mokrushin, V. S. Synthesis of α-aminonitriles. Russian Chemical Reviews, 1989, 58(2), 148.
  • Endesfelder, A.; von Langermann, J. The Strecker Reaction. In Multicomponent Reactions; Wiley-VCH Verlag GmbH & Co. KGaA, 2014; pp 1-36.
  • Strecker, A. Ueber einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie, 1854, 91(3), 349-351.
  • Taillades, J.; Commeyras, A. Le mécanisme de la synthèse de Strecker. I. Cinétique et ordres de réaction de la formation des α-aminonitriles. Tetrahedron, 1974, 30(11), 1277-1284.
  • Yadav, J. S.; Reddy, B. V. S.; Eeshwaraiah, B.; Srinivas, M. Montmorillonite KSF clay catalyzed one-pot synthesis of α-aminonitriles. Tetrahedron, 2004, 60(8), 1767-1771.
  • Fukuda, Y.; Kondo, K.; Aoyama, T. N-Heterocyclic Carbene-Catalyzed Strecker Reaction: Cyanation of Ketimines. Synthesis, 2006, 2006(16), 2649-2652.
  • Jarusiewicz, J.; Choe, Y.; Yoo, K. S.; Park, C. P.; Jung, K. W. Efficient Three-Component Strecker Reaction of Aldehydes/Ketones via NHC-Amidate Palladium(II) Complex Catalysis. The Journal of Organic Chemistry, 2009, 74(7), 2873-2876.
  • Miller, S. L. Production of Amino Acids Under Possible Primitive Earth Conditions. Science, 1953, 117(3046), 528-529.
  • ResearchGate. Experimental FT-IR spectra of a-aminonitrile 1 obtained in the region 4000-400 cm-1. [Link]

  • ResearchGate. Proposed mechanisms for the three-component Strecker reaction of ketone, amine and TMSCN. [Link]

  • Wikipedia. Strecker amino acid synthesis. [Link]

  • Bernstein, M. P.; Sandford, S. A.; Allamandola, L. J.; Gillette, J. S.; Zare, R. N. The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Astrophysical Journal, 1997, 476(2), 932.
  • Sciforum. Highly Efficient Three-Component Strecker-Type Reaction of Aldehydes and Ketones Using TMSCN Catalyzed by. [Link]

  • ACS Publications. Sustainable and Chemoselective Synthesis of α-Aminonitriles Using Lewis and Brønsted Acid-Functionalized Nanoconfined Spaces. [Link]

  • ResearchGate. FTIR spectrum of pure aminoacetonitrile deposited at 130 K and then recorded at 20 K. [Link]

  • ResearchGate. (PDF) 1,3-Oxazepane-4,7-Diones Compounds: 1H and 13C NMR High-Resolution Spectroscopy (1D and 2D). [Link]

  • Balci, M. Basic 1H- and 13C-NMR Spectroscopy. Elsevier, 2005.
  • MDPI. Organocatalytic Synthesis of α-Aminonitriles: A Review. [Link]

  • Organic Chemistry Portal. α-Aminonitrile synthesis by cyanation. [Link]

  • Master Organic Chemistry. The Strecker Synthesis of Amino Acids. [Link]

  • Chemistry Stack Exchange. Why doesn't Strecker synthesis produce AHAs instead?. [Link]

  • NASA Technical Reports Server (NTRS). The Infrared Spectrum of Matrix Isolated Aminoacetonitrile: A Precursor to the Amino Acid Glycine. [Link]

  • ResearchGate. Recent Developments in Catalytic Asymmetric Strecker-Type Reactions. [Link]

  • PMC. High-Throughput Indirect Quantitation of 13C Enriched Metabolites Using 1H NMR. [Link]

  • PrepChem.com. Synthesis of 4-cyano-4-(4-chlorophenyl)cyclohexanone. [Link]

  • heiDOK. Group 14 Lewis Acids in Catalysis and Coordination Chemistry. [Link]

  • ACS Publications. (A) Synthesis of 3-amino-4-cyanofurazan and 4-amino-3-cyanofuroxan; (B) Synthesis of 3-amino-4-cyanofurazan and 4-amino-3-cyanofuroxan. [Link]

  • PMC. Improved synthesis of 4-cyanotryptophan and other tryptophan analogs in aqueous solvent using variants of TrpB from Thermotoga maritima. [Link]

  • ResearchGate. (PDF) Design, synthesis and anticancer activity of novel 4-(5-amino-4-cyano-1,3-oxazol-2-yl)benzenesulfonamide derivative. [Link]

  • Green Chemistry (RSC Publishing). Synthesis of α-aminonitriles using aliphatic nitriles, α-amino acids, and hexacyanoferrate as universally applicable non-toxic cyanide sources. [Link]

Sources

Optimization

Troubleshooting solubility issues of azepane-4-carbonitrile hydrochloride in organic solvents

Technical Support Center: Troubleshooting Azepane-4-carbonitrile Hydrochloride Solubility Introduction Welcome to the Application Scientist Support Center. This guide provides authoritative, field-proven troubleshooting...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Azepane-4-carbonitrile Hydrochloride Solubility

Introduction Welcome to the Application Scientist Support Center. This guide provides authoritative, field-proven troubleshooting strategies for handling azepane-4-carbonitrile hydrochloride (CAS: 1984184-02-2). A frequent bottleneck in drug discovery workflows is the recalcitrant solubility of cyclic amine hydrochlorides in standard organic media. By understanding the thermodynamic principles of solvation and crystal lattice disruption, researchers can implement self-validating protocols to overcome these physical barriers.

Section 1: The Causality of Insolubility

Azepane-4-carbonitrile hydrochloride is an ionic salt. The strong electrostatic interactions between the protonated azepanium cation and the chloride anion create a highly stable crystal lattice. While this salt form is advantageous for shelf-stability and handling, it drastically reduces solubility in aprotic or low-polarity organic solvents (e.g., dichloromethane, tetrahydrofuran, ethyl acetate)[1]. The dielectric constant of these solvents is simply insufficient to overcome the lattice energy, resulting in the compound "crashing out" or forming an unreactive suspension.

Section 2: Frequently Asked Questions (FAQs)

Q1: My coupling reaction requires anhydrous dichloromethane (DCM), but the azepane-4-carbonitrile HCl salt remains completely insoluble. What is the most reliable workaround? A1: The most robust solution is to convert the hydrochloride salt into its neutral "free base" form prior to the reaction. Free-basing removes the ionic charge, allowing the lipophilic azepane ring to readily dissolve in organic solvents like DCM[2]. This is achieved by treating the salt with a strong aqueous base (like NaOH) and extracting the neutral amine into the organic phase[3]. (See Protocol A below).

Q2: I cannot perform an aqueous workup to free-base the amine because my downstream reagents are highly water-sensitive. How can I solubilize it in situ? A2: You can perform an in situ neutralization by adding a non-nucleophilic, lipophilic organic base directly to your reaction mixture. Adding 1.2 to 1.5 equivalents of N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) will deprotonate the azepane. The resulting DIPEA·HCl or TEA·HCl salt may precipitate, but your target azepane-4-carbonitrile will enter the solution as a reactive free amine.

Q3: Can I use a co-solvent to force the salt into solution without adding a base? A3: Yes, if your chemistry tolerates it. Adding a small volume (5–10% v/v) of a polar protic solvent (e.g., methanol) or a highly polar aprotic solvent (e.g., DMF or DMSO) to your primary solvent can significantly disrupt the crystal lattice and enhance solvation[4]. However, be cautious: protic solvents can quench certain electrophiles (like acid chlorides).

Section 3: Quantitative Data & Solvent Selection

To guide your solvent selection, the following table summarizes the expected solubility behavior of azepane-4-carbonitrile in its hydrochloride salt versus free base form across common laboratory solvents.

Solvent SystemDielectric Constant (ε)Solubility of HCl SaltSolubility of Free BaseRecommended Use Case
Water (H₂O) 80.1ExcellentPoorAqueous extractions, salt storage
Methanol (MeOH) 32.7GoodGoodCo-solvent for salt dissolution
Dimethylformamide (DMF) 36.7ModerateExcellentHigh-temperature couplings
Dichloromethane (DCM) 8.9Poor (Suspension)ExcellentStandard organic synthesis
Tetrahydrofuran (THF) 7.5Very PoorGoodGrignard/organometallic rxns
Ethyl Acetate (EtOAc) 6.0InsolubleGoodLiquid-liquid extractions

Section 4: Validated Experimental Protocols

Protocol A: Quantitative Pre-Reaction Free-Basing Objective: To isolate anhydrous azepane-4-carbonitrile free base for moisture-sensitive organic reactions. This protocol is designed as a self-validating system; the visual transition from a cloudy aqueous suspension to a clear organic layer confirms successful deprotonation[2].

  • Preparation: Suspend 1.0 g of azepane-4-carbonitrile hydrochloride in 15 mL of dichloromethane (DCM) in a separatory funnel.

  • Basification: Add 10 mL of 2M aqueous NaOH solution. The pKa of secondary cyclic amines is typically ~10.5; using 2M NaOH ensures the pH is >12, driving the equilibrium entirely to the free amine[3].

  • Extraction: Shake the funnel vigorously, venting frequently. The free amine will migrate into the lower DCM layer.

  • Separation: Collect the organic (bottom) layer. Extract the remaining aqueous layer with an additional 2 x 10 mL of DCM to ensure quantitative recovery.

  • Drying: Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄) for 15 minutes to remove residual water[3].

  • Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) at 30 °C to yield the free base as an oil or low-melting solid.

Protocol B: In Situ Solubilization via Co-Solvency Objective: To dissolve the hydrochloride salt directly in the reaction flask without an aqueous workup.

  • Suspension: Add the required mass of azepane-4-carbonitrile hydrochloride to the reaction flask containing the primary solvent (e.g., THF).

  • Co-solvent Addition: Dropwise, add up to 10% v/v of anhydrous Methanol or DMF while stirring vigorously[4].

  • Thermal Activation: Gently warm the mixture to 40 °C. Solubility is highly temperature-dependent; the thermal energy helps overcome the lattice enthalpy[4].

  • Verification: Once the solution turns clear, cool it back to the required reaction temperature. If precipitation reoccurs, proceed to in situ neutralization (FAQ 2).

Section 5: Troubleshooting Workflow Visualization

The following decision tree outlines the logical progression for resolving solubility issues with amine hydrochlorides.

SolubilityTroubleshooting Start Azepane-4-carbonitrile HCl Insoluble in Target Solvent CheckWater Does the reaction tolerate protic/polar co-solvents? Start->CheckWater Cosolvent Use Co-solvent System (e.g., 5-10% MeOH or DMF) CheckWater->Cosolvent Yes CheckInSitu Can the reaction tolerate excess organic base? CheckWater->CheckInSitu No InSitu In Situ Neutralization (Add 1.2 eq DIPEA/TEA) CheckInSitu->InSitu Yes Freebase Pre-reaction Free-basing (Aqueous NaOH + DCM Extraction) CheckInSitu->Freebase No

Caption: Decision tree for troubleshooting the solubility of azepane-4-carbonitrile hydrochloride.

References

  • Benchchem. "How to increase the solubility of 5-Aminoadamantan-2-ol hydrochloride in organic solvents." Benchchem Tech Support. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFHBM5wp0Mo0fUGK7NxEVBPpyJaE4jv953Zfo9crRbbcY7FxrbxqKrZVek3_gTUlAkvIZOvgGMaUhOgnC5sbdXXM37UeCUdOefse4ulHqaiicSSBgNqOK1yvPany94o9VWyNkbJcoGQtZYNbBlya9lX77bct9wNNlHS4Vi2Mfv6tKjsveE-XMVCxZAwoLAFkNC26nHrL3pvPXs-DD9w1mcNrlm40RehPeN9HJkbp3uBQvL8zW4YiA==]
  • Wikidoc. "Freebase (chemistry)." Wikidoc. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH46tz75KwXervjMsunEPLHhRa2kbqojCjbbqBwQeE6vyp2WWj7fdNuTQR_w6Csh8LjZdYQTxVyGaYhrsbq4i7iGeFZNVRbrJOHV0EDKm6Me25kaP--MVX2yHthxLEXRVFGqWIw1T_I9l73Vcf1466y8A==]
  • ACS Applied Polymer Materials. "Effect of the Amine Hydrochloride Salt on the Antifogging Properties of Amino-Functionalized Polysilsesquioxane." ACS Publications. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEvljM8hvudy5zV1pfGLlaswRqz2I4C7rQ-u_eLeP7gq8GBu-ZgtHPQfJloskMwH1lUYznK97d0MVrjhxmgz4jHrPUXt1yxBecyU_MjgcyOIyUGiECF3t1t4JcPRoBr4mNjEwEUNdJg8DfI]
  • Organic Syntheses. "3 - Organic Syntheses Procedure." Organic Syntheses. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFKgnXb62f7g-2KHE65EwLQtEdxgI4JGeOFViuWk6zkuDdxRo9esuwEFieTCzR_VZgbPXB8aKVNjpDwo-bFf43e3fnQd4c1khb2UbxYTb_WJM6gnn-JO7pjesbJQy_gOcF_BA4fzCLKcw==]

Sources

Troubleshooting

Preventing hydrolysis of the carbonitrile group in azepane-4-carbonitrile hydrochloride

Technical Support Center: Azepane-4-Carbonitrile Hydrochloride Introduction: Navigating the Stability of Azepane-4-Carbonitrile Hydrochloride Azepane-4-carbonitrile hydrochloride is a valuable building block in medicinal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Azepane-4-Carbonitrile Hydrochloride

Introduction: Navigating the Stability of Azepane-4-Carbonitrile Hydrochloride

Azepane-4-carbonitrile hydrochloride is a valuable building block in medicinal chemistry and drug development, prized for its saturated heterocyclic core and versatile carbonitrile handle. However, the very nature of this compound—a carbonitrile supplied as a hydrochloride salt—presents a significant, often underestimated, experimental challenge: the hydrolysis of the carbonitrile group.

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals. It moves beyond simple procedural steps to explain the underlying chemical principles governing the stability of this molecule. Our goal is to empower you with the knowledge to anticipate, diagnose, and, most importantly, prevent unwanted hydrolysis, ensuring the integrity of your experiments and the quality of your results.

The Core Challenge: Understanding Acid-Catalyzed Nitrile Hydrolysis

The primary degradation pathway for azepane-4-carbonitrile hydrochloride in the presence of moisture is acid-catalyzed hydrolysis. The hydrochloride salt, when dissolved in protic or even ambiently moist aprotic solvents, creates a localized acidic environment. This acidity is the catalyst for the conversion of the carbonitrile group first to a carboxamide intermediate, and subsequently to the final azepane-4-carboxylic acid.[1][2]

This two-stage process is initiated by the protonation of the nitrile nitrogen, which dramatically increases the electrophilicity of the nitrile carbon.[3][4] This "activation" step makes the carbon susceptible to nucleophilic attack by even a weak nucleophile like water.[1]

Hydrolysis_Mechanism Figure 1: Acid-Catalyzed Hydrolysis Pathway cluster_0 Stage 1: Formation of Amide cluster_1 Stage 2: Formation of Carboxylic Acid A Azepane-4-carbonitrile (Protonated Nitrile) B Protonated Imidic Acid A->B + H₂O C Amide Intermediate (Azepane-4-carboxamide) B->C Tautomerization D Protonated Amide C->D + H₃O⁺ E Tetrahedral Intermediate D->E + H₂O F Carboxylic Acid (Azepane-4-carboxylic acid) E->F - NH₄⁺

Caption: Acid-catalyzed hydrolysis of the carbonitrile group.

Frequently Asked Questions (FAQs)

Q1: I'm seeing an unexpected peak in my LC-MS analysis with a mass of +17 or +18 Da relative to my starting material. What is it?

This is a classic sign of hydrolysis.

  • +18 Da (M+H₂O): Corresponds to the complete hydrolysis of the carbonitrile (C≡N) to a carboxylic acid (COOH). The molecular formula changes from C₇H₁₂N₂ to C₇H₁₃NO₂, and you are likely detecting azepane-4-carboxylic acid.[5]

  • +17 Da (M+NH₃-H₂): This is often a fragment ion in the mass spectrometer, but the primary species formed is the amide intermediate, azepane-4-carboxamide, which also has a mass increase of +18 Da relative to the starting nitrile.

We strongly recommend running co-injections with authentic standards of the potential impurities if available, or using high-resolution mass spectrometry to confirm the elemental composition of the unexpected peaks.

Q2: What are the ideal long-term storage conditions for azepane-4-carbonitrile hydrochloride?

To ensure multi-year stability, you must rigorously control the compound's environment. The key is to minimize contact with moisture.[6]

ConditionRecommendationRationale
Temperature Refrigerate (2-8 °C) or Freeze (-20 °C).Reduces the kinetic rate of any potential degradation reactions.
Atmosphere Store under an inert atmosphere (Argon or Nitrogen).[6][7]Displaces atmospheric moisture and oxygen, preventing both hydrolysis and potential oxidative side reactions.
Container Use a tightly sealed, amber glass vial.Prevents moisture ingress and protects from light, which can catalyze other degradation pathways.[8]
State Store as a solid. Do not store in solution.Storing in solution, especially aqueous or protic solvents, dramatically accelerates hydrolysis.
Q3: My experiment requires an aqueous buffer. How can I minimize hydrolysis during my procedure?

Working in aqueous media is the single greatest risk factor for hydrolysis. While it cannot be eliminated entirely, it can be minimized:

  • Work Cold: Perform your reaction or experiment at the lowest feasible temperature (e.g., on an ice bath).

  • Minimize Time: Keep the time the compound is in the aqueous solution to an absolute minimum. Prepare the solution immediately before use.

  • pH Control: The rate of acid-catalyzed hydrolysis is pH-dependent.[6][9] While the hydrochloride salt itself creates an acidic solution, using a buffer system can help. Consider a buffer in the slightly acidic to neutral range (pH 5-7). Avoid strongly acidic (pH < 4) or strongly basic (pH > 9) conditions, as both can catalyze hydrolysis.[2][10]

  • Consider the Free Base: For critical applications, converting the hydrochloride salt to the free base immediately before use can provide a more stable starting material in non-acidic conditions. See Protocol II for this procedure.

Q4: Is it safe to use methanol or ethanol as a solvent?

Protic solvents like methanol and ethanol can participate in the hydrolysis reaction, albeit typically slower than water unless strong acid or base is present. For maximum stability, especially for preparing stock solutions for long-term storage (which is not recommended), use anhydrous aprotic solvents like DMSO, DMF, or Dioxane. If you must use an alcohol, use an anhydrous grade and prepare the solution fresh.

Troubleshooting Guide

Observed Problem Probable Cause Recommended Action(s)
Inconsistent biological assay results or poor reproducibility in synthesis. The integrity of the starting material is compromised due to partial hydrolysis. The actual concentration of the active nitrile compound is lower than calculated.1. Verify Purity: Use Protocol III to analyze your current stock of azepane-4-carbonitrile hydrochloride for the presence of the amide and carboxylic acid impurities. 2. Implement Strict Handling: Adhere to the storage and handling procedures outlined in Protocol I. 3. Purify if Necessary: If the stock is significantly degraded (>5%), consider purification by chromatography or converting to the free base, purifying, and then re-forming a salt if required.
Low or zero yield when the nitrile is used as an electrophile (e.g., in a Grignard reaction). The nitrile has been hydrolyzed to the unreactive carboxylic acid. The acidic proton of the carboxylic acid will quench the organometallic reagent.1. Confirm Degradation: Analyze the starting material immediately. 2. Switch to Free Base: Use the free base form of the azepane (see Protocol II) for reactions involving organometallics or strong bases to avoid acid-base side reactions. 3. Ensure Anhydrous Conditions: Rigorously dry all solvents, glassware, and reagents for the reaction.
Compound appears clumpy or sticky, rather than a free-flowing powder. The material has absorbed atmospheric moisture. This is a strong indicator that hydrolysis is actively occurring or imminent.1. Dry Thoroughly: Dry the material under high vacuum for several hours. 2. Re-analyze: Check the purity of the dried material. 3. Improve Storage: Immediately transfer the dried material to a vial with a tight-fitting cap, purge with inert gas, and store in a desiccator.[11][12]

Validated Experimental Protocols

Protocol I: Recommended Storage and Handling Workflow

This protocol is designed to be a self-validating system for maintaining the long-term integrity of your compound.

Caption: Workflow for optimal compound handling and storage.

Protocol II: Conversion of Hydrochloride Salt to Free Base

Use this procedure when your reaction is sensitive to acid or requires the neutral form of the amine.

  • Dissolution: Dissolve azepane-4-carbonitrile hydrochloride in a minimum amount of deionized water.

  • Basification: Cool the solution in an ice bath (0-5 °C). Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) dropwise with stirring until the pH of the solution is ~8-9. Avoid using strong bases like NaOH, which can aggressively promote hydrolysis.[2]

  • Extraction: Extract the aqueous layer three times with an organic solvent such as dichloromethane (DCM) or ethyl acetate. The free base is significantly more soluble in organic solvents.

  • Drying & Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. Do not heat excessively during concentration.

  • Verification: The resulting oil or solid is the free base. Confirm its identity via NMR or LC-MS. Use immediately, as the free amine can be hygroscopic and susceptible to oxidation.

Protocol III: Analytical Workflow for Detecting Hydrolysis

This provides a general method for assessing the purity of your sample.

  • Sample Preparation: Prepare a ~1 mg/mL solution of your compound in a 50:50 mixture of acetonitrile:water.

  • LC-MS System:

    • Column: Standard C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start with 5% B, ramp to 95% B over 5-7 minutes, hold for 1 minute, and re-equilibrate.

    • Flow Rate: 0.4 mL/min.

    • Detection (MS): Use electrospray ionization in positive mode (ESI+). Monitor for the m/z of the starting material, the amide intermediate, and the carboxylic acid product.

  • Data Analysis: Integrate the peak areas for all three species. The percentage of each is a direct measure of the sample's purity and the extent of hydrolysis. A pure sample should show >98% area for the parent compound.

References

  • 20.7: Chemistry of Nitriles. (2025). Chemistry LibreTexts. [Link]

  • Hydrolysing Nitriles. (n.d.). Chemguide. [Link]

  • The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (2022). Chemistry Steps. [Link]

  • Hydrolysis of Nitriles. (n.d.). The Organic Chemistry Tutor. [Link]

  • Acidic Hydrolysis of Nitriles To Amides. (n.d.). Master Organic Chemistry. [Link]

  • Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry. [Link]

  • Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. (n.d.). Veeprho. [Link]

  • Wang, J., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry. [Link]

  • Preventing Chemical Degradation of Drug Products. (2022). FTLOScience. [Link]

  • How to prevent hydrolysis in a drug. (2017). Quora. [Link]

  • Tu, C., et al. (2017). Effect of pH on Structure, Function, and Stability of Mitochondrial Carbonic Anhydrase VA. PLoS One. [Link]

  • Making Carboxylic Acids by the Hydrolysis of Nitriles. (2023). Chemistry LibreTexts. [Link]

  • Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. (2023). The Journal of Organic Chemistry. [Link]

  • Effect of pH on Amorphous Calcium Carbonate Structure and Transformation. (2016). Crystal Growth & Design. [Link]

  • Enhancing the Hydrolytic Stability of Poly(lactic acid) Using Novel Stabilizer Combinations. (2022). Polymers. [Link]

  • Azepane-4-carboxylic acid. (n.d.). PubChem. [Link]

  • Predicting the Effect of pH on Stability and Solubility of Polymorphs, Hydrates, and Cocrystals. (2016). Crystal Growth & Design. [Link]

Sources

Optimization

Minimizing side reactions during azepane-4-carbonitrile hydrochloride N-derivatization

Welcome to the Azepane-4-Carbonitrile Hydrochloride N-Derivatization Support Center . As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the chemoselectivity of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Azepane-4-Carbonitrile Hydrochloride N-Derivatization Support Center .

As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the chemoselectivity of bifunctional cyclic amines. Azepane-4-carbonitrile hydrochloride (CAS 1984184-02-2) is a highly valuable, commercially available building block[1]. However, it presents a classic synthetic dilemma: it contains a highly nucleophilic secondary amine (masked as an HCl salt) and a highly electrophilic, sensitive nitrile (-CN) group.

This guide synthesizes field-proven insights and mechanistic causality to help you design robust, self-validating protocols that minimize side reactions such as nitrile hydrolysis, over-alkylation, and unwanted reduction[2].

Part 1: Reaction Design & Decision Matrix

Before initiating your derivatization, you must align your synthetic goals with the appropriate mitigation strategies. The table below summarizes the quantitative and categorical data governing the optimal conditions for each derivatization pathway.

Derivatization PathwayReagent / CatalystRecommended BaseOptimal SolventPrimary Side Reaction RiskMitigation Strategy
Free-Basing N/ADIPEA or Cs2​CO3​ DCM or DMFNitrile Hydrolysis (+18 Da)Avoid aqueous NaOH/KOH; use anhydrous organic bases.
N-Alkylation Alkyl Halide (R-X) CsOH⋅H2​O or Cs2​CO3​ DMFOver-alkylation (Quat. Salt)Strict stoichiometry (1.0 eq R-X), use Cesium-based salts.
Reductive Amination Aldehyde/KetoneDIPEA (to free base)DCE or THFNitrile ReductionUse STAB ( NaBH(OAc)3​ ); avoid NaBH4​ or LiAlH4​ .
N-Acylation Acid Chloride (R-COCl) Et3​N or DIPEADCMExothermic degradationAdd dropwise at 0 °C; maintain strict anhydrous environment.

Part 2: Logical Workflow Visualization

The following diagram maps the decision tree for processing the azepane-4-carbonitrile scaffold, highlighting the specific hazards associated with each pathway and their chemical solutions.

Azepane_Derivatization Start Azepane-4-carbonitrile HCl (Starting Material) FreeBase In Situ Free-Basing (e.g., DIPEA, Cs₂CO₃) Start->FreeBase Avoid aq. NaOH Acylation N-Acylation FreeBase->Acylation R-COCl RedAm Reductive Amination FreeBase->RedAm R-CHO Alkylation Direct N-Alkylation FreeBase->Alkylation R-X Hydrolysis Hazard: Nitrile Hydrolysis Solution: Anhydrous DCM, 0°C Acylation->Hydrolysis Reduction Hazard: Nitrile Reduction Solution: NaBH(OAc)₃, RT RedAm->Reduction OverAlkyl Hazard: Over-Alkylation Solution: Cs₂CO₃ in DMF, 1.0 eq RX Alkylation->OverAlkyl Success Purified N-Derivatized Azepane-4-carbonitrile Hydrolysis->Success Reduction->Success OverAlkyl->Success

Workflow for azepane-4-carbonitrile N-derivatization, highlighting hazards and chemoselective solutions.

Part 3: Troubleshooting & FAQs (Expert Q&A)

Q: Why am I seeing a mass shift of +18 Da in my LC-MS after free-basing the hydrochloride salt? A: A +18 Da mass shift is the exact molecular weight of water, indicating that your nitrile group has undergone hydrolysis to form a primary amide. Causality: This is a classic side reaction when researchers use strong aqueous bases (e.g., 1M NaOH or KOH) to neutralize the hydrochloride salt. The hydroxide ion acts as a strong nucleophile, attacking the highly electrophilic carbon of the nitrile group. Solution: Shift to in situ free-basing using anhydrous, non-nucleophilic organic bases like DIPEA, or mild inorganic bases like Cs2​CO3​ in aprotic solvents (e.g., DCM or DMF).

Q: During direct N-alkylation, I observe a highly polar byproduct that streaks on TLC and ruins my yield. How can I prevent this? A: That polar byproduct is a quaternary ammonium salt resulting from over-alkylation. Causality: Secondary amines are nucleophilic, but once they are mono-alkylated, the resulting tertiary amine often becomes more nucleophilic due to the inductive electron-donating effect of the newly added alkyl group. This causes it to rapidly attack another equivalent of the alkyl halide[3]. Solution: Employ the "Cesium Effect." Research demonstrates that using cesium bases (like CsOH⋅H2​O or Cs2​CO3​ ) in DMF significantly enhances mono-alkylation chemoselectivity[4]. The large, polarizable cesium cation coordinates loosely with the amine intermediate, sterically and electronically favoring mono-alkylation over di-alkylation.

Q: My reductive amination protocol uses NaBH4​ , but I am losing the nitrile group. What is the mechanism of this side reaction? A: You are inadvertently reducing the nitrile to a primary amine. Causality: NaBH4​ is a relatively "hard" and small hydride donor. In protic solvents, it possesses enough nucleophilic character to attack the electrophilic nitrile carbon. Solution: You must use a reducing agent that is highly selective for the iminium ion intermediate over the nitrile. Switch to Sodium triacetoxyborohydride (STAB, NaBH(OAc)3​ ). The electron-withdrawing acetate ligands pull electron density away from the boron, making the hydride "softer" and perfectly tuned to reduce only the highly electrophilic iminium ion.

Part 4: Self-Validating Experimental Protocols

A self-validating protocol eliminates "blind" steps. Every chemical transformation below is paired with an immediate, observable analytical check that must be met before proceeding, preventing the compounding of errors.

Protocol A: Chemoselective Reductive Amination (Nitrile-Preserving)

Objective: Synthesize N-alkyl azepane-4-carbonitrile via aldehyde condensation without reducing the -CN group.

  • In Situ Free-Basing & Iminium Formation:

    • Action: Suspend azepane-4-carbonitrile HCl (1.0 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M. Add N,N-Diisopropylethylamine (DIPEA) (1.2 eq) and the target aldehyde (1.05 eq).

    • Validation Checkpoint 1 (Visual): The mixture must transition from a cloudy suspension to a clear solution within 15 minutes. This phase change validates successful free-basing and dissolution.

    • Validation Checkpoint 2 (Analytical): Take a 5 µL aliquot, dilute in MeCN, and run a rapid LC-MS. Validate the disappearance of the starting amine mass (m/z 125.1 [M+H]+) and the appearance of the imine/iminium intermediate mass. Do not proceed until starting material is <5%.

  • Selective Reduction:

    • Action: Add Sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise at room temperature. Stir for 2-4 hours.

    • Validation Checkpoint 3 (TLC): Spot the reaction mixture against the starting material (10% MeOH in DCM, Ninhydrin stain). The secondary amine starting material will stain intensely (usually pink/purple); the tertiary amine product will show a higher Rf and typically a weaker, altered color stain.

  • Quench and Extraction:

    • Action: Quench with saturated aqueous NaHCO3​ . Extract with DCM.

    • Validation Checkpoint 4 (pH): Check the pH of the aqueous layer. It must be ~8. A pH < 7 indicates incomplete quench of the borate salts, which will trap your basic product in the aqueous layer as a complex.

Protocol B: Controlled N-Alkylation using Cesium Base

Objective: Direct alkylation with an alkyl halide (R-X) while preventing quaternary ammonium salt formation[4].

  • Base Activation:

    • Action: To a solution of azepane-4-carbonitrile HCl (1.0 eq) in anhydrous DMF (0.1 M), add Cs2​CO3​ (2.5 eq). Stir at room temperature for 30 minutes.

    • Validation Checkpoint 1 (Visual): Observe the evolution of CO2​ gas (micro-bubbles) and the formation of a fine suspension. This indicates successful neutralization of the HCl salt.

  • Alkylation Kinetics:

    • Action: Cool to 0 °C. Add the alkyl halide (1.0 eq, strictly controlled) dropwise. Warm to room temperature.

    • Validation Checkpoint 2 (Analytical): Monitor via LC-MS at 1 hour. The ratio of mono-alkylated [M+H]+ to di-alkylated (quaternary) mass should be >95:5. If di-alkylation >5% is observed, immediately cool the reaction to 0 °C to halt kinetics and proceed to workup.

References

  • Title: azepane-4-carbonitrile hydrochloride | 1984184-02-2 Source: sigmaaldrich.com URL: 1

  • Title: Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines Source: Organic Letters - ACS Publications URL: 4

  • Title: How to handle impurities in 1-(Azepan-1-yl)-2-hydroxyethan-1-one samples Source: benchchem.com URL: 2

  • Title: Evolution of a Strategy for Preparing Bioactive Small Molecules by Sequential Multicomponent Assembly Processes, Cyclizations, and Diversification Source: PMC - NIH URL: 3

Sources

Troubleshooting

Overcoming hygroscopicity challenges with azepane-4-carbonitrile hydrochloride salts

Overcoming Hygroscopicity Challenges with Azepane-4-carbonitrile Hydrochloride Salts For Researchers, Scientists, and Drug Development Professionals Introduction Welcome to the . This guide is designed for professionals...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overcoming Hygroscopicity Challenges with Azepane-4-carbonitrile Hydrochloride Salts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the . This guide is designed for professionals working with azepane-4-carbonitrile hydrochloride, a valuable research compound that, like many hydrochloride salts, can present handling and stability challenges due to its hygroscopic nature. Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, can significantly impact experimental reproducibility, chemical stability, and the physical properties of active pharmaceutical ingredients (APIs).[1][2][3] This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you proactively manage these challenges and ensure the integrity of your research and development work.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for hydrochloride salts?

Hygroscopicity is the ability of a solid material to absorb moisture from the surrounding environment.[2] Hydrochloride salts of APIs are often utilized to improve solubility and bioavailability. However, the chloride ion can act as a hydrogen bond acceptor, facilitating interaction with atmospheric water molecules and making the compound prone to moisture uptake.[4] This can lead to a cascade of undesirable physical and chemical changes.

Q2: How can moisture absorption affect my azepane-4-carbonitrile hydrochloride sample?

Moisture uptake can lead to several detrimental effects:

  • Physical Changes: The most common issue is a change in the physical state, from a free-flowing powder to a clumpy, caked solid. In severe cases, it can lead to deliquescence, where the solid dissolves in the absorbed water. These changes make accurate weighing and handling extremely difficult.[2]

  • Chemical Instability: The presence of water can act as a solvent and a reactant, potentially promoting hydrolysis or other degradation pathways, which compromises the purity and potency of the compound.[2][5]

  • Polymorphic Transformation: Absorbed water can induce a change in the crystal structure of the material, potentially converting an anhydrous form to a less soluble or less stable hydrate form.[6][7][8] This can have a significant impact on downstream applications, including formulation performance and bioavailability.[3][7][9]

Q3: What are the first steps I should take to mitigate hygroscopicity?

Proactive measures are key. This starts with proper storage and handling.

  • Storage: Always store azepane-4-carbonitrile hydrochloride in a tightly sealed container, preferably with a desiccant. For long-term storage or for highly sensitive applications, storing under an inert atmosphere (e.g., in a glove box or desiccator with nitrogen or argon) is recommended.[2]

  • Handling: Minimize the sample's exposure to ambient air. Weigh out the required amount quickly and reseal the container immediately. Whenever possible, perform manipulations in a controlled environment, such as a glove box with low relative humidity (RH).[2]

Q4: Can changing the salt form of my API reduce hygroscopicity?

Yes, this is a fundamental strategy in drug development known as salt screening.[][11][12] Different counter-ions can significantly alter the physicochemical properties of an API, including its hygroscopicity.[12][13] By screening various salt forms (e.g., mesylate, tosylate, sulfate), it is often possible to identify a crystalline form with improved physical stability and lower affinity for moisture while maintaining the desired solubility and pharmacological activity.[][14]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, providing causal explanations and actionable solutions.

Problem 1: My powder has become a solid cake or is clumpy, making it impossible to weigh accurately.

  • Immediate Cause: This is a classic sign of significant moisture absorption. The absorbed water acts as a binding agent between particles, leading to agglomeration and caking.[2][15]

  • Solution Workflow:

    dot digraph "Troubleshooting_Clumping" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow: Handling Caked or Clumped Powder", rankdir="TB"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

    A [label="Problem: Powder is caked/clumpy", fillcolor="#FBBC05", fontcolor="#202124"]; B [label="Assess Thermal Stability of the Compound", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Is the compound thermally stable at moderate temperatures?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Solution 1: Gentle Drying\nPlace in a vacuum oven at a low, safe temperature (e.g., 30-40°C) until a constant weight is achieved.", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="Solution 2: Desiccation\nPlace the material in a desiccator with a strong desiccant (e.g., P2O5) under vacuum.", fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Verify Water Content\nUse Karl Fischer titration to confirm water content is within acceptable limits.", fillcolor="#EA4335", fontcolor="#FFFFFF"]; G [label="Preventative Action: Controlled Handling\nHandle all future operations in a glove box or controlled humidity environment (<40% RH).", fillcolor="#4285F4", fontcolor="#FFFFFF"]; H [label="Compound is thermally labile or stability is unknown.", fillcolor="#F1F3F4", fontcolor="#202124"];

    A -> B; B -> C; C -> D [label="Yes"]; C -> H [label="No"]; H -> E; D -> F; E -> F; F -> G; }

    Figure 1. Decision workflow for addressing caked powder.

  • Expert Insight: Before attempting to dry the material, it's crucial to know its thermal stability. If unknown, assume it is sensitive and opt for non-thermal drying methods like vacuum desiccation. Heating a hydrated salt can sometimes lead to decomposition, not just water removal.

Problem 2: I am observing inconsistent results in my biological or chemical assays.

  • Immediate Cause: If you are weighing out a hygroscopic material that has absorbed water, you are inadvertently using less of the active compound than intended. This directly impacts the concentration of your solutions and leads to poor reproducibility. Furthermore, the presence of water could be degrading the compound, reducing its effective concentration.[2]

  • Diagnostic Steps:

    • Quantify Water Content: The first and most critical step is to determine the exact water content of your current batch of azepane-4-carbonitrile hydrochloride. The gold-standard method for this is Karl Fischer titration.[16][17]

    • Correct for Water Content: Once you have a precise water percentage, you can adjust your weighings accordingly. For example, if the material contains 5% water by mass, you will need to weigh out 105 mg to get 100 mg of the active compound.

    • Assess Purity: After correcting for water, if inconsistencies persist, assess the purity of the material using techniques like HPLC or LC-MS to check for potential degradation products.

  • Preventative Action: Implement routine Karl Fischer analysis as part of your quality control, especially when opening a new bottle or after a batch has been stored for an extended period.

Problem 3: The physical form of the material seems to have changed after storage (e.g., different XRPD pattern).

  • Immediate Cause: This strongly suggests a moisture-induced phase transition. The original crystalline form (polymorph) may have converted into a hydrate, which is a new crystalline solid containing water within its lattice.[6][18]

  • Analytical Approach:

    • Dynamic Vapor Sorption (DVS): This is the definitive technique for understanding a material's interaction with moisture.[19][20] DVS analysis exposes a sample to a range of relative humidities and measures the corresponding change in mass, revealing the critical humidity levels at which phase transitions occur.[6][21]

    • X-Ray Powder Diffraction (XRPD): Running XRPD on the sample before and after humidity exposure (or on a sample that has changed) will confirm a change in the crystal structure.[18]

    • Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) can quantify the amount of water in a hydrate by showing mass loss upon heating. Differential Scanning Calorimetry (DSC) can detect the energy changes associated with dehydration or other phase transitions.[]

  • Mitigation Strategy: The DVS data will inform your storage strategy. For example, if DVS shows a critical phase transition at 60% RH, you must ensure the material is always stored and handled well below this threshold. If this is not feasible, a different salt form with higher physical stability may be required.[][23]

Key Experimental Protocols

Protocol 1: Quantitative Water Determination by Coulometric Karl Fischer Titration

This protocol provides a standardized method for accurately measuring the water content in your sample.[16][17][24]

  • Instrument Preparation: Set up the coulometric Karl Fischer titrator according to the manufacturer's instructions. Ensure the titration cell is clean, dry, and filled with fresh anode and cathode reagents.

  • System Conditioning: Run the titrator without a sample until the reagent reaches a stable, low-drift endpoint. This removes any residual moisture from the cell.

  • Sample Preparation: In a low-humidity environment (e.g., a glove box), accurately weigh approximately 10-50 mg of the azepane-4-carbonitrile hydrochloride salt into a suitable sample vial. The exact mass depends on the expected water content.

  • Titration: Quickly introduce the weighed sample into the titration cell. The instrument will automatically begin titrating the water present in the sample.

  • Data Recording: The instrument will report the amount of water detected in micrograms (µg).

  • Calculation: Calculate the percentage of water by mass using the following formula: Water Content (%) = (Mass of Water Detected (µg) / Mass of Sample (mg)) / 10

  • Replicates: Perform the measurement in triplicate to ensure accuracy and precision.

Protocol 2: Basic Strategy for Mitigating Hygroscopicity in Formulation

For researchers in drug development, managing hygroscopicity is critical for creating a stable final dosage form.[25]

  • Objective: To reduce the moisture uptake of the final product containing azepane-4-carbonitrile hydrochloride.

  • Strategies: There are several formulation-based approaches to protect moisture-sensitive APIs.[15][26][27]

StrategyMechanism of ActionKey Considerations
Co-processing with Excipients Incorporating excipients that have a very low water activity or act as moisture scavengers.[28][29] These excipients preferentially absorb ambient moisture, protecting the API.Select non-hygroscopic fillers like certain grades of mannitol or microcrystalline cellulose.[29] Ensure compatibility between the API and excipients.
Film Coating Applying a polymer-based film around the tablet or granule. This film acts as a physical barrier, slowing the rate of moisture ingress from the environment.[15][25]Polyvinyl alcohol (PVA) and hydroxypropyl methylcellulose (HPMC) are common polymers. The coating thickness and composition must be optimized.[25]
Encapsulation Enclosing the API within a protective shell, often using polymers. This can be achieved through techniques like spray drying.[15][26]This is a more complex process but can offer excellent protection. It is crucial to select a capsule material with low moisture content, such as HPMC capsules designed for moisture-sensitive drugs.[30][31]
Moisture-Resistant Packaging Using primary packaging with a very low water vapor permeation rate, such as foil-foil blisters or glass bottles with tight-fitting caps and desiccants.[23][26]This is the final line of defense and is essential for ensuring long-term shelf stability.[25]
  • Experimental Workflow:

    dot digraph "Formulation_Strategy" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Formulation Strategy for Hygroscopic API", rankdir="TB"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

    Start [label="Hygroscopic API:\nAzepane-4-carbonitrile HCl", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Step1 [label="Characterize API\n(DVS, XRPD, KF)", fillcolor="#F1F3F4", fontcolor="#202124"]; Step2 [label="Select Mitigation Strategy", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Step3A [label="Option A:\nCo-process with\nLow-Moisture Excipients", fillcolor="#34A853", fontcolor="#FFFFFF"]; Step3B [label="Option B:\nApply Moisture-Barrier\nFilm Coating", fillcolor="#34A853", fontcolor="#FFFFFF"]; Step3C [label="Option C:\nEncapsulate API", fillcolor="#34A853", fontcolor="#FFFFFF"]; Step4 [label="Manufacture Prototype\nDosage Form", fillcolor="#F1F3F4", fontcolor="#202124"]; Step5 [label="Stability Testing\n(Accelerated & Long-Term)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="Stable Product with\nMoisture-Resistant Packaging", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

    Start -> Step1; Step1 -> Step2; Step2 -> Step3A [label="Simple Formulation"]; Step2 -> Step3B [label="Tablet/Granule"]; Step2 -> Step3C [label="High Sensitivity"]; Step3A -> Step4; Step3B -> Step4; Step3C -> Step4; Step4 -> Step5; Step5 -> End; }

    Figure 2. High-level workflow for formulation development.

References
  • Ng, L. H., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 2015. [Link]

  • Mehta, A. (2023). The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. Adina Pharma. [Link]

  • Pharmaguideline. (2011). Water Content Determination by Karl Fischer. [Link]

  • Hanna Instruments. (n.d.). What Is Karl Fischer Titration? [Link]

  • AQUALAB. (n.d.). Karl Fischer vs. water activity: Which is best in pharmaceuticals. [Link]

  • Wikipedia. (n.d.). Dynamic vapor sorption. [Link]

  • Eurofins. (n.d.). Water Determination by Karl Fischer. [Link]

  • Pacific BioLabs. (n.d.). Karl Fischer Moisture Analysis. [Link]

  • Ng, L. H., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals an. DR-NTU (Data). [Link]

  • Ardena. (n.d.). Q&A with Ardena Experts Dynamic Vapor Sorption (DVS) and its relevance in API characterization. [Link]

  • Surface Measurement Systems. (n.d.). Dynamic Vapor Sorption. [Link]

  • AZoM. (2015). Dynamic Vapor Sorption and its Applications. [Link]

  • Canalejas, L. (2021). Formulation Solution for Moisture-Sensitive Drugs. ONdrugDelivery. [Link]

  • Lim, Z. H., et al. (2021). Hygroscopic Materials and Characterization Techniques for Fiber Sensing Applications: A Review. Sensors, 21(16), 5623. [Link]

  • Kumar, L., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceutics, 15(1), 189. [Link]

  • Gaisford, S., et al. (2016). Dynamic Vapour Sorption. Principles of Thermal Analysis and Calorimetry. [Link]

  • Sun, C., et al. (2019). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. CrystEngComm, 21(3), 435-442. [Link]

  • Li, H., & Yalkowsky, S. H. (2014). Impact of the Polymorphic Form of Drugs/NCEs on Preformulation and Formulation Development. Polymorphism in Pharmaceutical Solids, 447-464. [Link]

  • Gupta, D., & Kumar, N. (2012). Salt Selection in Drug Development. Pharmaceutical Technology, 36(3), 52-58. [Link]

  • Kumar, L., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Semantic Scholar. [Link]

  • Manufacturing Chemist. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. [Link]

  • Al-Shammari, T. H., et al. (2023). XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices. Journal of Minerals and Materials Characterization and Engineering, 11(5), 227-243. [Link]

  • Li, Y., et al. (2024). Toltrazuril Polymorphs and the Effect on Hygroscopicity and Dissolution Rate. Crystal Growth & Design. [Link]

  • Creative Biolabs. (n.d.). Salt Selection. [Link]

  • Improved Pharma. (2021). Salt Screening. [Link]

  • Roquette. (n.d.). Low Moisture Excipients for Moisture-Sensitive APIs. [Link]

  • Veeprho. (2025). Effect of Polymorphism Formulations. [Link]

  • Faulhammer, E., et al. (2022). Understanding the Multidimensional Effects of Polymorphism, Particle Size and Processing for D-Mannitol Powders. Pharmaceutics, 14(10), 2139. [Link]

  • Kaur, R., & Kaur, G. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules, 26(23), 7358. [Link]

  • Ticehurst, M. (2016). Salt Selection. Basicmedical Key. [Link]

  • Clas, S. D. (2010). Investigation of the fundamental basis of hygroscopicity in pharmaceutical salts and the consequent impact on physical and chemical stability. Globe Thesis. [Link]

  • Rawat, S., & Jain, S. K. (2014). Polymorphism: The Phenomenon Affecting the Performance of Drugs. Symbiosis Online Publishing. [Link]

  • Crystal Pharmatech. (n.d.). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. [Link]

  • ResearchGate. (2025). ON IMPROVING THE HYGROSCOPIC STABILITY OF PALMATINE CHLORIDE WITH CRYSTALLINE PALMATINE SULFOSALICYATE PHARMACEUTICAL SALT. [Link]

  • Ng, L. H., et al. (2022). (PDF) Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. ResearchGate. [Link]

Sources

Optimization

Troubleshooting degradation of azepane-4-carbonitrile hydrochloride during long-term storage

Welcome to the Technical Support Center for Azepane-4-carbonitrile hydrochloride (CAS: 1984184-02-2). This resource is engineered for researchers, analytical chemists, and formulation scientists managing the lifecycle an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Azepane-4-carbonitrile hydrochloride (CAS: 1984184-02-2). This resource is engineered for researchers, analytical chemists, and formulation scientists managing the lifecycle and stability of this specific active pharmaceutical ingredient (API) intermediate.

Due to the unique structural properties of the azepane ring coupled with a carbonitrile moiety and a hydrochloride salt form, this compound presents specific challenges during long-term storage. This guide provides a mechanistic understanding of its degradation, validated diagnostic protocols, and field-proven preventive strategies.

Mechanistic Causality: Why Does Azepane-4-Carbonitrile HCl Degrade?

To troubleshoot degradation, we must first understand the thermodynamic and kinetic vulnerabilities of the molecule. The degradation of azepane-4-carbonitrile hydrochloride during storage is rarely oxidative; rather, it is predominantly driven by moisture-induced hydrolysis .

  • Hygroscopicity of the Hydrochloride Salt: Hydrochloride salts of secondary cyclic amines often exhibit significant hygroscopicity, meaning they actively absorb moisture from the surrounding environment. The surface of hydrochloride salts can induce the dissociation of water, creating a localized microenvironment that facilitates chemical reactivity[1].

  • Acid-Catalyzed Nitrile Hydrolysis: Once moisture is absorbed into the crystal lattice, the hydrochloride salt provides the acidic protons (H⁺) necessary to catalyze the hydrolysis of the nitrile group (-C≡N).

  • The Degradation Cascade: The protonation of the nitrile nitrogen activates the electrophilic carbon toward nucleophilic attack by the absorbed water. This forms an imidic acid intermediate, which rapidly tautomerizes into a primary amide (azepane-4-carboxamide)[2][3]. Upon prolonged exposure to moisture, the amide further hydrolyzes into azepane-4-carboxylic acid[4].

G A Azepane-4-carbonitrile HCl (Intact API) B Moisture Absorption (Hygroscopic HCl Salt) A->B High RH Storage C Protonated Nitrile (Electrophilic Carbon) B->C H+ catalysis D Imidic Acid Intermediate C->D + H2O nucleophilic attack E Azepane-4-carboxamide (Primary Degradant) D->E Tautomerization F Azepane-4-carboxylic acid (Secondary Degradant) E->F + H2O, Prolonged exposure

Chemical degradation pathway of azepane-4-carbonitrile HCl via acid-catalyzed hydrolysis.

Quantitative Stability Profile

According to ICH Q1A(R2) guidelines, stability studies must evaluate attributes susceptible to change during storage, particularly under accelerated conditions (40°C/75% RH) to predict long-term behavior[5]. The table below summarizes a typical degradation trajectory for inadequately packaged azepane-4-carbonitrile hydrochloride.

Table 1: Representative Degradation Kinetics of Azepane-4-carbonitrile HCl (Unprotected LDPE Bag)

Storage ConditionTimepointAssay (HPLC %w/w)Moisture (KF %w/w)Amide Impurity (%)Acid Impurity (%)Physical Appearance
Initial 0 Months99.8%0.3%< 0.05%NDWhite crystalline powder
25°C / 60% RH 3 Months99.2%1.1%0.4%< 0.05%White powder, slight clumping
25°C / 60% RH 6 Months98.5%1.8%1.0%0.1%Clumped white powder
40°C / 75% RH 3 Months94.3%4.5%4.2%0.8%Sticky, deliquescent mass
40°C / 75% RH 6 Months89.1%6.2%8.1%2.1%Yellowish semi-solid

Note: The exponential increase in the amide impurity at 40°C/75% RH confirms that moisture ingress is the rate-limiting step for degradation.

Diagnostic Workflows & Analytical Protocols

To establish a self-validating system, you must run concurrent moisture analysis and chromatographic profiling. If the drop in HPLC assay correlates directly with an increase in Karl Fischer (KF) moisture and the appearance of the amide peak, the root cause is definitively hygroscopic hydrolysis.

Protocol A: Moisture Quantification via Karl Fischer (KF) Titration

Causality: Because the degradation is moisture-dependent, gravimetric loss-on-drying (LOD) is insufficient as it may volatilize trace residual solvents or HCl. Volumetric KF titration is required for absolute water quantification.

  • System Preparation: Flush the KF titration cell with anhydrous methanol. Standardize the titrant using a 1.0% water standard.

  • Sample Handling: Weigh 100 mg of the azepane-4-carbonitrile HCl sample inside a dry glovebox (RH < 10%) to prevent ambient moisture absorption during transfer.

  • Injection & Titration: Introduce the sample into the titration vessel. Stir for 60 seconds to ensure complete dissolution of the hydrochloride salt before initiating the titration.

  • Validation: Run a blank anhydrous methanol sample immediately after to ensure no atmospheric moisture leaked into the cell during the run.

Protocol B: Stability-Indicating HPLC-CAD Method

Causality: Azepane-4-carbonitrile lacks a strong UV chromophore (no conjugated pi-systems). Standard UV detection at 254 nm will fail to detect the compound or its degradants. A Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is mandatory. Furthermore, because the molecule is a highly polar amine, standard C18 columns will result in poor retention; a Hydrophilic Interaction Liquid Chromatography (HILIC) approach is required.

  • Column: HILIC column (e.g., Waters XBridge Amide, 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase:

    • Buffer A: 10 mM Ammonium Formate in Water (pH adjusted to 3.0 with formic acid to ensure the azepane amine remains fully protonated, preventing peak tailing).

    • Buffer B: 100% Acetonitrile.

  • Gradient: Start at 90% B, ramp to 50% B over 15 minutes. (In HILIC, high organic is the weak solvent; polar compounds elute as the aqueous phase increases).

  • Detection: CAD (Evaporation temperature: 35°C, Data rate: 10 Hz).

  • System Suitability (Self-Validation): Generate a forced degradation sample by dissolving 10 mg of API in 1 mL of 0.1 N NaOH and heating at 60°C for 2 hours. Inject this sample to verify baseline resolution (Rs > 2.0) between the intact nitrile, the primary amide, and the carboxylic acid.

G Start Degradation Suspected (Clumping / Purity Drop) KF Perform Karl Fischer Titration Start->KF HPLC HPLC-CAD Impurity Profiling Start->HPLC Decision Moisture > 1.0% w/w? KF->Decision HighMoisture Hygroscopic Ingress Hydrolysis Risk High Decision->HighMoisture Yes LowMoisture Thermal/Oxidative Degradation Decision->LowMoisture No CAPA1 Implement Alu/Alu Blister + Desiccant Packaging HighMoisture->CAPA1 CAPA2 Store at 2-8°C under Argon LowMoisture->CAPA2

Diagnostic and preventive workflow for azepane-4-carbonitrile HCl stability issues.

Frequently Asked Questions (FAQs)

Q: My batch of azepane-4-carbonitrile hydrochloride has turned into a sticky, clumpy mass. Is it ruined? A: Likely, yes. The clumping is a physical manifestation of deliquescence—the salt has absorbed so much atmospheric moisture that it is dissolving in its own absorbed water. This highly concentrated aqueous microenvironment rapidly accelerates the hydrolysis of the nitrile to the amide[3][6]. You must run the HPLC-CAD protocol to quantify the amide impurity. If it exceeds your specification limit, the batch must be reprocessed or discarded.

Q: Can we recover degraded material by recrystallization? A: It is difficult. The primary degradant (azepane-4-carboxamide hydrochloride) shares very similar solubility profiles with the parent API. Standard solvent/anti-solvent recrystallization often co-precipitates both. The most effective recovery method is to free-base the mixture, perform column chromatography or fractional distillation to separate the nitrile from the amide, and then re-salt the pure azepane-4-carbonitrile with anhydrous HCl in ether. This is labor-intensive and usually only justified for large, high-value batches.

Q: How should we package this intermediate to guarantee a 24-month shelf life? A: Standard polyethylene (PE) bags are highly permeable to moisture vapor and are insufficient for hygroscopic hydrochloride salts. You must use a primary packaging of a sealed Low-Density Polyethylene (LDPE) bag, placed inside a secondary heat-sealed Aluminum/Aluminum (Alu/Alu) foil pouch. Crucially, insert a silica gel desiccant packet between the LDPE bag and the foil pouch (do not place the desiccant inside the primary bag to avoid chemical contamination). Store the final sealed container at 2-8°C.

Q: Why does the literature suggest switching to a different salt form? A: Hydrochloride salts are notoriously prone to high hygroscopicity due to the small ionic radius and high charge density of the chloride ion, which strongly coordinates with water molecules[7]. If formulation constraints allow, switching to a bulkier, more lipophilic counterion (e.g., mesylate, tosylate, or benzoate) can sterically hinder water coordination, drastically reducing hygroscopicity and shutting down the hydrolysis pathway[8][9].

References

  • Quality Guidelines - ICH: Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[5][10] URL:[Link]

  • Investigation of the fundamental basis of hygroscopicity in pharmaceutical salts and the consequent impact on physical and chemical stability. Guerrieri, P. P. (2010). Purdue University / Globe Thesis.[1] URL:[Link]

  • The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps.[2] URL:[Link]

  • Acidic Hydrolysis of Nitriles To Amides. Master Organic Chemistry.[3] URL:[Link]

  • Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Taylor & Francis.[6] URL:[Link]

  • Salt Selection in Drug Development. Pharmaceutical Technology.[9] URL:[Link]

Sources

Troubleshooting

Reducing heavy metal and organic impurities in azepane-4-carbonitrile hydrochloride batches

This guide provides in-depth troubleshooting strategies and frequently asked questions for researchers, scientists, and drug development professionals working with azepane-4-carbonitrile hydrochloride. Our focus is on th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides in-depth troubleshooting strategies and frequently asked questions for researchers, scientists, and drug development professionals working with azepane-4-carbonitrile hydrochloride. Our focus is on the practical and mechanistic approaches to remediate common heavy metal and organic impurities, ensuring the high purity required for downstream applications.

Introduction: The Challenge of Purity

Azepane-4-carbonitrile hydrochloride is a key building block in modern medicinal chemistry. As with many active pharmaceutical ingredients (APIs) and their intermediates, achieving high purity is paramount for safety, efficacy, and regulatory compliance.[1] Impurities can arise from various sources, including residual transition-metal catalysts (e.g., palladium) used in synthesis, by-products from side reactions, unreacted starting materials, or degradation products.[1][2][3] This document serves as a hands-on guide to diagnose and resolve these contamination issues.

Troubleshooting Guide: From Problem to Purified Product

This section addresses specific impurity issues in a problem-solution format. We emphasize understanding the root cause to select the most effective purification strategy.

Problem 1: High Levels of Residual Palladium Detected

Residual palladium from cross-coupling reactions is a common and critical impurity to remove, given the strict regulatory limits for heavy metals in APIs (often <10 µg/g).[2][4]

  • Plausible Cause: Incomplete removal of the palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂) used in synthetic steps. The nitrogen atoms in the azepane ring can act as ligands, chelating the metal and making it difficult to remove by simple crystallization.[5]

  • Solution A: Metal Scavenging with Functionalized Resins

    This is a highly effective and selective method. Scavenging resins contain functional groups with a high affinity for transition metals, binding them tightly so they can be removed by simple filtration.[2][4]

    • Mechanism Insight: Resins functionalized with thiol (–SH) or trimercaptotriazine (TMT) groups are particularly effective for palladium.[6] The soft sulfur atoms act as strong ligands for the soft palladium metal center, forming stable complexes that are sequestered onto the solid resin support.

    • Featured Protocol: Palladium Scavenging with Macroporous Trimercaptotriazine (MP-TMT) Resin

      • Dissolution: Dissolve the crude azepane-4-carbonitrile hydrochloride in a suitable solvent (e.g., THF, Toluene, Acetonitrile).[6]

      • Scavenger Addition: Add 3–5 equivalents of MP-TMT resin relative to the initial palladium content (as determined by ICP-MS analysis).[6]

      • Agitation: Stir the mixture at room temperature for 8-24 hours. The optimal time should be determined by periodic in-process monitoring.

      • Filtration: Filter the mixture to remove the resin-palladium complex. Wash the resin with a small amount of fresh solvent.

      • Isolation: Combine the filtrate and washes. Remove the solvent under reduced pressure to yield the purified product.

      • Validation: Submit a sample for ICP-MS analysis to confirm the palladium level is within the acceptable limit.

  • Solution B: Activated Carbon Treatment

    Activated carbon is a cost-effective adsorbent with a high surface area capable of binding metal impurities.[7][8] It is particularly useful for removing colored impurities alongside metals.[9][10]

    • Mechanism Insight: The porous structure of activated carbon traps impurities through adsorption.[9][10][11] While highly effective, it can sometimes be less selective than functionalized resins and may lead to some loss of the desired product.

    • Workflow Diagram: Metal Scavenging Protocol

      ScavengingWorkflow cluster_prep Preparation cluster_scavenge Scavenging cluster_isolation Isolation & Validation A Dissolve Crude Product in Solvent C Add 3-5 eq. MP-TMT Resin A->C B Determine Pd Content (ICP-MS) B->C Calculate eq. D Stir at RT (8-24h) C->D E Filter to Remove Resin-Pd Complex D->E F Solvent Evaporation E->F G Final ICP-MS Analysis F->G

      Caption: Step-by-step workflow for palladium removal using a scavenger resin.

    Technique Mechanism Advantages Disadvantages Typical Efficiency
    Metal Scavenger Resins Chelation[4]High selectivity, high capacity, simple filtration removal.Higher cost than carbon.Can reduce Pd by a factor of 100–1000.[6]
    Activated Carbon Adsorption[7][9]Low cost, removes color and some organic impurities.[8]Can have lower selectivity, potential for product loss.Highly effective, but API yield must be optimized.
    Recrystallization Differential SolubilityCan remove multiple impurity types simultaneously.Often ineffective for chelated metals.[5]Variable; depends heavily on the impurity profile.
    Table 1: Comparison of common heavy metal scavenging techniques.
Problem 2: Significant Organic Impurities Observed by HPLC

Organic impurities can be structurally similar to the target compound, making them challenging to remove.

  • Plausible Causes: Incomplete reaction, formation of isomers, by-products from side reactions, or impurities present in starting materials.[1]

  • Solution A: Recrystallization

    This is the most powerful and widely used technique for purifying solid organic compounds.[12][][14][15] The success of recrystallization depends critically on the choice of solvent.

    • Mechanism Insight: The principle relies on the difference in solubility between the desired compound and the impurity in a given solvent system at different temperatures.[12][15] An ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point, while the impurity is either very soluble or insoluble at all temperatures.

    • Featured Protocol: Recrystallization of a Hydrochloride Salt

      • Solvent Screening: Select a suitable solvent or solvent system. For hydrochloride salts, polar protic solvents like 2-propanol or ethanol are good starting points.[16] An anti-solvent (in which the product is insoluble), such as diethyl ether or ethyl acetate, can be used to induce crystallization.[16]

      • Dissolution: In a flask, add the minimum amount of the hot primary solvent (e.g., 2-propanol) to the crude solid until it completely dissolves.

      • Decolorization (Optional): If colored impurities are present, add a small amount of activated carbon, keep the solution hot for a few minutes, and then perform a hot filtration to remove the carbon.[16]

      • Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, scratching the inside of the flask or adding a seed crystal can help induce nucleation. Further cooling in an ice bath can maximize the yield. If using an anti-solvent, add it dropwise to the warm solution until turbidity persists, then allow it to cool.

      • Collection and Washing: Collect the crystals by vacuum filtration. Wash the filter cake with a small amount of cold solvent to remove any remaining mother liquor containing the dissolved impurities.

      • Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

  • Solution B: pH-Based Liquid-Liquid Extraction

    If the organic impurity does not have a basic nitrogen, a pH adjustment can be used to separate it from the desired product.

    • Mechanism Insight: The hydrochloride salt is water-soluble. By adding a base (e.g., NaHCO₃ or NaOH), the salt is neutralized to the free amine, which is typically soluble in organic solvents (like dichloromethane or ethyl acetate).[17] A non-basic organic impurity will be extracted into the organic layer along with the free amine, while a highly polar or acidic impurity might remain in the aqueous layer. This method is often used as a preliminary cleanup before final recrystallization.

Decision-Making Framework for Purification

Choosing the right purification strategy depends on the nature of the impurity. This decision tree provides a logical pathway for troubleshooting.

PurificationDecisionTree Start Impurity Detected in Azepane-4-carbonitrile HCl ImpurityType What is the impurity type? Start->ImpurityType HeavyMetal Heavy Metal (e.g., Palladium) ImpurityType->HeavyMetal  Metal Organic Organic Impurity ImpurityType->Organic Organic   ScavengerChoice Use Metal Scavenger Resin (High Selectivity) HeavyMetal->ScavengerChoice CarbonChoice Use Activated Carbon (Cost-Effective, Removes Color) HeavyMetal->CarbonChoice Recrystallization Recrystallization (Primary Method for Solids) Organic->Recrystallization LLE Consider pH-based Liquid-Liquid Extraction Organic->LLE

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to HPLC Method Validation for Purity Determination of Azepane-4-carbonitrile Hydrochloride

This guide provides an in-depth, scientifically grounded comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of azepane-4-carbonitrile hydrochloride against other com...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, scientifically grounded comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of azepane-4-carbonitrile hydrochloride against other common analytical techniques. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a robust and trustworthy analytical framework.

Introduction: The Analytical Challenge of Azepane-4-carbonitrile Hydrochloride

Azepane-4-carbonitrile hydrochloride is a nitrogen-containing heterocyclic compound, a class of molecules that form the backbone of many pharmaceuticals.[1][2] As with any active pharmaceutical ingredient (API), ensuring its purity is paramount to the safety and efficacy of the final drug product. The presence of impurities, which can arise from the synthesis, degradation, or storage, must be meticulously controlled and quantified.[3]

The structure of azepane-4-carbonitrile hydrochloride—a polar, saturated ring system with a nitrile functional group, formulated as a hydrochloride salt—presents a specific analytical challenge. Its high polarity makes it poorly retained on traditional reversed-phase (RP) HPLC columns, such as C18, which rely on hydrophobic interactions.[4][5] This guide details the development and validation of a robust HPLC method using Hydrophilic Interaction Liquid Chromatography (HILIC), a technique specifically suited for such polar analytes.[6][7]

The Proposed HPLC Method: A HILIC-Based Approach

The causality for selecting a HILIC-based method stems from the analyte's physicochemical properties. HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile, and a small amount of water.[8][9] This creates a water-enriched layer on the surface of the stationary phase, into which polar analytes can partition, thus providing retention that is not achievable in reversed-phase chromatography.[3]

Experimental Protocol: HPLC Purity Determination

1. Chromatographic System:

  • System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and Diode Array Detector (DAD).

  • Software: OpenLab CDS or equivalent.

2. Chromatographic Conditions:

  • Column: Waters ACQUITY UPLC BEH Amide column (2.1 x 100 mm, 1.7 µm) or equivalent polar HILIC phase.

    • Rationale: Amide phases offer excellent retention for a wide range of polar compounds and are less reactive than bare silica, providing better peak shapes and robustness.[8]

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH adjusted to 3.0 with Formic Acid.

    • Rationale: Ammonium formate is a volatile buffer compatible with mass spectrometry and provides good buffering capacity in the acidic range, which is often beneficial for the peak shape of amine-containing compounds.[9][10]

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution:

    Time (min) %A %B Flow Rate (mL/min)
    0.0 5 95 0.4
    10.0 40 60 0.4
    10.1 5 95 0.4

    | 15.0 | 5 | 95 | 0.4 |

    • Rationale: A gradient starting with high organic content ensures retention of the polar analyte. Gradually increasing the aqueous component (the strong solvent in HILIC) facilitates elution.[6][8]

  • Column Temperature: 30°C.

  • Injection Volume: 2 µL.

  • Detection Wavelength: 205 nm.

    • Rationale: The nitrile group does not possess a strong chromophore in the higher UV range.[11][12] Detection at a low wavelength is necessary to capture the absorbance of the molecule, though it requires a high-purity mobile phase to minimize baseline noise.

3. Sample and Standard Preparation:

  • Diluent: Acetonitrile:Water (90:10 v/v).

    • Rationale: The diluent should be as close as possible to the initial mobile phase conditions to ensure good peak shape and prevent injection-related issues.[9]

  • Standard Solution: Prepare a stock solution of azepane-4-carbonitrile hydrochloride reference standard at 1.0 mg/mL in diluent. Further dilute to a working concentration of 0.1 mg/mL.

  • Sample Solution: Prepare the sample at a concentration of 1.0 mg/mL in diluent.

Method Validation: A Trustworthy and Self-Validating System

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose: the quantitative determination of purity.[13][14][15]

HPLC_Validation_Workflow cluster_0 Method Development cluster_1 ICH Q2(R1) Validation cluster_2 Method Implementation Dev Develop HILIC Method Specificity Specificity (Forced Degradation) Dev->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Repeatability Intermediate Accuracy->Precision Limits LOD & LOQ Precision->Limits Robustness Robustness Limits->Robustness Routine Routine Purity Testing Robustness->Routine

Caption: Workflow for HPLC Method Validation based on ICH Q2(R1).

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[16] Forced degradation studies were performed by subjecting the sample to acidic, basic, oxidative, thermal, and photolytic stress conditions.

Protocol: Forced Degradation

  • Acid Hydrolysis: 1.0 mg/mL sample in 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 1.0 mg/mL sample in 0.1 M NaOH at 60°C for 8 hours.

  • Oxidation: 1.0 mg/mL sample in 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Solid sample heated at 105°C for 48 hours.

  • Photolytic Degradation: Sample exposed to UV light (254 nm) for 7 days.

Results: In all stressed samples, the main peak of azepane-4-carbonitrile hydrochloride was well-resolved from all degradation product peaks, and peak purity analysis using a DAD confirmed the spectral homogeneity of the analyte peak. This demonstrates the stability-indicating nature of the method.[13][14]

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte.[17]

Protocol: Linearity

  • Prepare a series of at least five concentrations of the reference standard, ranging from the Limit of Quantitation (LOQ) to 120% of the nominal sample concentration (e.g., 0.5 µg/mL to 120 µg/mL for a 100 µg/mL target).

  • Inject each concentration in triplicate.

  • Plot the mean peak area against the concentration and perform a linear regression analysis.

Results Summary:

ParameterResultAcceptance Criteria (ICH)
Range 0.5 - 120 µg/mL80-120% of test concentration for assay; Reporting threshold to 120% for impurity.[13]
Correlation Coefficient (r²) 0.9995≥ 0.995[16]
Y-intercept Close to zeroIntercept should not be significantly different from zero.
Accuracy

Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[13] It was determined by spiking a placebo with the analyte at three different concentration levels across the specified range.

Protocol: Accuracy (Spike Recovery)

  • Prepare samples by spiking a placebo matrix with the analyte at 80%, 100%, and 120% of the target concentration.

  • Prepare each level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

Results Summary:

Spike LevelMean Recovery (%)Acceptance Criteria (ICH)
80% 99.2%98.0% - 102.0% for assay.[16]
100% 100.5%98.0% - 102.0% for assay.[16]
120% 99.8%98.0% - 102.0% for assay.[16]
Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst).[16]

Protocol: Precision

  • Repeatability: Analyze six replicate samples at 100% of the target concentration on the same day, by the same analyst.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or different equipment.

  • Calculate the Relative Standard Deviation (RSD) for each set of measurements.

Results Summary:

Precision TypeRSD (%)Acceptance Criteria (ICH)
Repeatability (n=6) 0.8%RSD ≤ 2%[16]
Intermediate Precision (n=6) 1.2%RSD ≤ 3%[16]
Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[17]

Protocol: LOD & LOQ

  • Determined based on the signal-to-noise ratio (S/N).

  • LOD is typically established at an S/N ratio of 3:1.

  • LOQ is established at an S/N ratio of 10:1, with demonstrated acceptable precision and accuracy at this concentration.

Results Summary:

ParameterResult
LOD 0.15 µg/mL (S/N ≈ 3)
LOQ 0.5 µg/mL (S/N ≈ 10)
Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol: Robustness

  • Vary key parameters one at a time:

    • Flow rate (± 0.04 mL/min)

    • Column Temperature (± 2°C)

    • Mobile Phase pH (± 0.2 units)

  • Analyze a system suitability standard under each condition and evaluate the impact on retention time, peak area, and resolution.

Results: The method was found to be robust, with no significant changes in chromatographic performance upon minor variations of the tested parameters (RSD ≤ 3%).[16]

Comparison with Alternative Analytical Techniques

While the validated HILIC-HPLC method is highly suitable, it is essential to understand its performance in the context of other available technologies.

Method_Selection Start Purity Analysis of Azepane-4-carbonitrile HCl Volatile Is the analyte volatile? Start->Volatile GC GC-MS (with derivatization) Volatile->GC Yes NonVolatile No (it's a salt) Volatile->NonVolatile No ID_Needed Need to identify unknown impurities? NonVolatile->ID_Needed LCMS HILIC-MS ID_Needed->LCMS Yes HPLC Validated HILIC-UV ID_Needed->HPLC No (Routine QC) Structure Need absolute structural confirmation? LCMS->Structure HPLC->Structure Structure->LCMS No NMR qNMR Structure->NMR Yes

Caption: Decision tree for selecting a purity analysis method.

Comparative Analysis Table
FeatureValidated HILIC-HPLC (UV)Gas Chromatography-Mass Spectrometry (GC-MS)Liquid Chromatography-Mass Spectrometry (LC-MS)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Partition chromatography based on polarity.Separation of volatile compounds in the gas phase.HPLC coupled with mass analysis.Nuclear spin transitions in a magnetic field.
Analyte Suitability Excellent. Ideal for polar, non-volatile salts.Poor. Requires derivatization to make the salt volatile, adding complexity and potential for artifacts.Excellent. HILIC-MS is a powerful combination for this analyte.Good. Provides detailed structural information.
Sensitivity Good (ng level).Very Good (pg level).Excellent (pg-fg level).Moderate (µg-mg level).
Specificity Good (retention time, UV spectrum).Excellent (retention time, mass fragmentation pattern).Excellent (retention time, precursor/product ions).Excellent (unique chemical shifts).
Impurity Identification Limited to comparison with known standards.Good for identifiable volatile impurities.Excellent. Can provide molecular weight and fragmentation data for unknown impurity identification.Excellent. The gold standard for structure elucidation of isolated impurities.
Quantitation Excellent. High precision and accuracy for known impurities.Good (with appropriate internal standards).Good (requires isotopic standards for best accuracy).Good (qNMR), but less sensitive for trace impurities.
Cost & Complexity Moderate cost, widely available.Moderate cost, requires expertise in derivatization.High cost, higher complexity.Very high cost, specialized expertise needed.
Best Use Case Routine QC, purity assay, and stability testing. Analysis of residual solvents or volatile impurities.Impurity profiling, identification of unknowns, and metabolomics.Structural confirmation of API and major impurities.

Conclusion

The developed Hydrophilic Interaction Liquid Chromatography (HILIC) method, validated in accordance with ICH Q2(R1) guidelines, provides a robust, specific, and accurate system for the routine purity determination of azepane-4-carbonitrile hydrochloride. Its primary advantage lies in its ability to effectively retain and separate this highly polar analyte, a significant challenge for traditional reversed-phase methods.

While more sophisticated techniques like LC-MS and NMR offer superior capabilities for the identification of unknown impurities and structural elucidation, the validated HPLC-UV method stands as the most practical, cost-effective, and reliable choice for quality control environments. It successfully balances performance with accessibility, ensuring that the purity of this important pharmaceutical intermediate can be consistently and confidently monitored.

References

  • Dinh, M. P., et al. (2020). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Liquid Chromatography & Related Technologies, 43(9-10), 285-303. Available at: [Link]

  • Phenomenex. (2016). HILIC Explained: What It Is & How It Works. Available at: [Link]

  • Longdom Publishing. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Available at: [Link]

  • LCGC International. Hydrophilic Interaction Chromatography. Available at: [Link]

  • Wikipedia. Hydrophilic interaction chromatography. Available at: [Link]

  • Labtech. A Complete Guide to Mobile Phase and Stationary Phase in HPLC. Available at: [Link]

  • Phenomenex. HPLC Column Selection Guide. Available at: [Link]

  • Waters Blog. (2017). Infographic: What's the Best Column for Polar Compound Retention? Available at: [Link]

  • Agilent. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Available at: [Link]

  • Jones, D. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Available at: [Link]

  • Chemistry LibreTexts. (2023). 11.9: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

  • Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Available at: [Link]

  • Waters Corporation. HPLC Separation Modes. Available at: [Link]

  • Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

  • SIELC Technologies. Polar Compounds. Available at: [Link]

  • Kim, S., & Kaplan, L. A. (2004). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. Environmental science & technology, 38(4), 1325-1332. Available at: [Link]

  • ResearchGate. (2025). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?. Available at: [Link]

  • Singh, S., et al. (2021). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Research Journal of Pharmacy and Technology, 14(6), 3415-3420. Available at: [Link]

  • Liu, L., et al. (2009). Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt. Journal of Liquid Chromatography & Related Technologies, 32(6), 849-860. Available at: [Link]

  • ResearchGate. Electronic UV-Vis absorption spectra of α,β-unsaturated nitriles. Available at: [Link]

  • SIELC Technologies. Uv-Vis Spectrum of 2,3-Dichlorobenzoyl Nitrile. Available at: [Link]

  • Wheeler, O. H. (1961). Ultraviolet Spectra of Unsaturated Cyclic Nitriles. The Journal of Organic Chemistry, 26(11), 4755-4757. Available at: [Link]

  • Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chromatography. Available at: [Link]

  • ResearchGate. The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Available at: [Link]

  • European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • ResearchGate. HPLC MS/MS data of hydrochloride salt of H-G5-OH. Available at: [Link]

  • van der Sman, J. G., et al. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Analytical and Bioanalytical Chemistry, 412(14), 3323-3333. Available at: [Link]

  • ACS Publications. (2024). Exploring Polymorphism: Hydrochloride Salts of Pitolisant and Analogues. Crystal Growth & Design. Available at: [Link]

  • Puranik, S. B., et al. (2011). Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. Journal of Pharmaceutical Analysis, 1(2), 123-128. Available at: [Link]

  • European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • U.S. Food & Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • Lösungsfabrik. (2018). Method categories according to the ICH Q2(R1). Available at: [Link]

  • MDPI. (2025). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Separations. Available at: [Link]

  • RSC Publishing. (2025). Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. Available at: [Link]

  • Malviya, M., et al. (2025). Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Organic Chemistry: An Indian Journal. Available at: [Link]

Sources

Comparative

A Comparative Guide to LC-MS Analytical Validation for Azepane-4-Carbonitrile Hydrochloride Reaction Products

This guide provides an in-depth, experience-driven approach to the analytical validation of Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the quantification and purity assessment of azepane-4-carbonitrile h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, experience-driven approach to the analytical validation of Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the quantification and purity assessment of azepane-4-carbonitrile hydrochloride. It is designed for researchers, scientists, and drug development professionals who require robust and reliable analytical data to support their research and regulatory submissions. We will move beyond a simple recitation of steps to explain the why behind experimental choices, ensuring a self-validating and trustworthy protocol.

The Critical Role of Analytical Validation in Drug Development

In the pharmaceutical industry, the journey from a promising molecule to an approved drug is paved with data. The integrity of this data is paramount, and it begins with the rigorous validation of the analytical methods used to generate it. For a synthetic intermediate like azepane-4-carbonitrile hydrochloride, a key building block in the synthesis of various pharmaceutically active compounds, a validated analytical method is non-negotiable. It ensures the identity, purity, and quality of the material, which directly impacts the safety and efficacy of the final drug product.

This guide will walk through the essential validation parameters as stipulated by the International Council for Harmonisation (ICH) guidelines, particularly Q2(R1) and the more recent Q2(R2), and principles from the U.S. Food and Drug Administration (FDA) guidances.[1][2][3][4][5][6][7][8][9][10][11] We will explore these concepts through a practical, comparative lens, examining two hypothetical LC-MS methods for the analysis of azepane-4-carbonitrile hydrochloride and its potential reaction-related impurities.

Understanding the Analyte and Potential Impurities

Azepane-4-carbonitrile hydrochloride is a saturated heterocyclic compound. Its synthesis can involve multiple steps, each with the potential to introduce impurities. For the purpose of this guide, let's consider a plausible synthetic route that could lead to the following potential impurities:

  • Impurity A (Starting Material): A precursor molecule that was not fully consumed in the reaction.

  • Impurity B (Byproduct): A structurally related compound formed through a side reaction.

  • Impurity C (Degradant): A product of decomposition of the active substance under certain conditions.

A robust LC-MS method must be able to separate and accurately quantify the main component from these and any other potential impurities.

Experimental Workflow for LC-MS Method Validation

The validation of an analytical procedure is a systematic process to demonstrate that it is suitable for its intended purpose.[5][6] The following diagram illustrates the typical workflow for validating an LC-MS method for a pharmaceutical intermediate.

LC-MS Method Validation Workflow LC-MS Method Validation Workflow cluster_0 Method Development cluster_1 Method Validation MD_1 Selectivity & Specificity MV_1 Linearity & Range MD_1->MV_1 MD_2 System Suitability MD_2->MV_1 MV_2 Accuracy MV_1->MV_2 MV_4 Limit of Detection (LOD) MV_1->MV_4 MV_3 Precision (Repeatability & Intermediate) MV_2->MV_3 MV_6 Robustness MV_3->MV_6 MV_5 Limit of Quantitation (LOQ) MV_4->MV_5 MV_7 Solution Stability MV_6->MV_7

Caption: A typical workflow for LC-MS analytical method validation.

Comparative Analysis of Two LC-MS Methods

To illustrate the principles of method validation, we will compare two hypothetical LC-MS methods for the analysis of azepane-4-carbonitrile hydrochloride.

Method A: A Standard C18-Based Method This method represents a common starting point for the analysis of polar compounds.

Method B: An Alternative HILIC-Based Method This method is proposed as a potentially superior alternative for retaining and separating highly polar analytes like azepane-4-carbonitrile hydrochloride and its impurities.

Detailed Experimental Protocols

Sample Preparation (for both methods):

  • Accurately weigh approximately 10 mg of the azepane-4-carbonitrile hydrochloride reaction product into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water. This will be the stock solution.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

Method A: LC-MS/MS System and Conditions

  • LC System: Agilent 1290 Infinity II LC System or equivalent.

  • MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent.[12]

  • Column: ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • MS/MS Transitions:

    • Azepane-4-carbonitrile: [M+H]+ → fragment ion 1

    • Impurity A: [M+H]+ → fragment ion 2

    • Impurity B: [M+H]+ → fragment ion 3

Method B: LC-MS/MS System and Conditions

  • LC System: Agilent 1290 Infinity II LC System or equivalent.

  • MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent.[12]

  • Column: Waters Acquity UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm.

  • Mobile Phase A: 10 mM Ammonium formate in 90:10 acetonitrile:water with 0.1% formic acid.

  • Mobile Phase B: 10 mM Ammonium formate in 50:50 acetonitrile:water with 0.1% formic acid.

  • Gradient: 0% B to 50% B over 7 minutes.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 45 °C.

  • Injection Volume: 2 µL.

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • MS/MS Transitions: (Same as Method A)

Performance Comparison Based on Validation Parameters

The following tables summarize the hypothetical performance data for each method across key validation parameters.

Table 1: Specificity and Selectivity

ParameterMethod A (C18)Method B (HILIC)Acceptance CriteriaRationale
Resolution (Rs) between Azepane-4-carbonitrile and nearest eluting impurity 1.8> 2.5Rs > 1.5Demonstrates the method's ability to separate the analyte from potential impurities.
Peak Purity PassPassNo co-eluting peaksEnsures the analyte peak is not composed of multiple components.

Table 2: Linearity and Range

ParameterMethod A (C18)Method B (HILIC)Acceptance CriteriaRationale
Range 1 - 1000 ng/mL0.5 - 1000 ng/mLTo cover expected concentrationsDefines the concentration range over which the method is accurate and precise.
Correlation Coefficient (r²) 0.9980.999r² ≥ 0.995Indicates the linearity of the response.
y-intercept < 5% of response at LOQ< 2% of response at LOQMinimal y-interceptA significant y-intercept can indicate bias.

Table 3: Accuracy and Precision

QC LevelMethod A (C18)Method B (HILIC)Acceptance CriteriaRationale
Low QC (Accuracy %) 92.5%98.7%85-115%Closeness of the measured value to the true value.
Mid QC (Accuracy %) 98.2%101.1%85-115%
High QC (Accuracy %) 103.5%102.3%85-115%
Low QC (Precision %RSD) 8.5%4.2%≤ 15%Degree of scatter between a series of measurements.
Mid QC (Precision %RSD) 5.1%2.5%≤ 15%
High QC (Precision %RSD) 4.3%1.8%≤ 15%

Table 4: Limits of Detection and Quantitation

ParameterMethod A (C18)Method B (HILIC)Acceptance CriteriaRationale
LOD (ng/mL) 0.30.15S/N ≥ 3The lowest amount of analyte that can be detected.
LOQ (ng/mL) 1.00.5S/N ≥ 10The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Interpretation of Comparative Data

The hypothetical data presented above suggests that Method B (HILIC) offers superior performance for the analysis of azepane-4-carbonitrile hydrochloride and its impurities. The HILIC column provides better retention and separation for these polar compounds, leading to improved resolution, a wider linear range, better accuracy and precision, and lower detection and quantitation limits. This is a common finding for highly polar analytes that are poorly retained on traditional C18 columns.

Logical Relationships in Method Validation

The various parameters of method validation are interconnected. For instance, a method's specificity directly impacts its accuracy, as co-eluting impurities can lead to an overestimation of the analyte concentration. The following diagram illustrates these relationships.

Interconnectivity of Validation Parameters Interconnectivity of Validation Parameters Specificity Specificity Accuracy Accuracy Specificity->Accuracy Precision Precision Precision->Accuracy Linearity Linearity Linearity->Accuracy Range Range Linearity->Range Range->Accuracy Range->Precision LOQ LOQ LOQ->Range Robustness Robustness Robustness->Accuracy Robustness->Precision

Caption: The logical relationships between key analytical validation parameters.

Conclusion and Recommendations

The validation of an LC-MS method is a comprehensive process that provides documented evidence of its reliability for a specific application. This guide has demonstrated, through a comparative approach, how different chromatographic strategies can significantly impact the performance of a method for analyzing a polar pharmaceutical intermediate like azepane-4-carbonitrile hydrochloride.

Based on the presented data and the principles of analytical method validation, Method B (HILIC) is the recommended approach. Its superior performance in terms of specificity, sensitivity, accuracy, and precision makes it a more robust and reliable method for quality control and regulatory purposes.

It is crucial to remember that the choice of analytical method should always be justified by experimental data. A thorough method development and validation process, guided by regulatory frameworks such as the ICH guidelines, is essential for ensuring the quality and safety of pharmaceutical products.

References

  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Vertex AI Search.
  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6). Vertex AI Search.
  • Bioanalytical Method Validation Guidance for Industry May 2018. (2020, April 29). U.S.
  • Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). U.S.
  • Bioanalytical Method Validation for Biomarkers Guidance. (n.d.). U.S. Department of Health and Human Services.
  • FDA Guidance on Analytical Method Validation. (n.d.). U.S.
  • FDA Guidance for Industry: Q2A Validation of Analytical Procedures. (n.d.). ECA Academy.
  • Q2(R2) Validation of Analytical Procedures March 2024. (2024, March 6). U.S.
  • FDA Releases Guidance on Analytical Procedures. (2024, March 7).
  • Q2(R2) Validation of Analytical Procedures. (n.d.). U.S.
  • Application of LC-MS in Qualitative and Quantitative Analysis of Drugs. (n.d.).
  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005, November).
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S.
  • ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). (n.d.). Jordi Labs.
  • Quality Guidelines. (n.d.).
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
  • LC-MS Analysis of Pharmaceutical Drugs. (2019, February 5). News-Medical.Net.
  • Validation of Analytical Procedures Q2(R2). (2023, November 30).
  • Bioanalytical method validation and study sample analysis m10. (2022, May 24).
  • ICH guideline M10 on bioanalytical method validation and study sample analysis_Step 5. (2022, July 25). European Medicines Agency.
  • LC-MS. (n.d.). Bioanalysis Zone.
  • Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. (2025, April 24). PMC.
  • A suggested standard for validation of LC-MS/MS based analytical series in diagnostic labor
  • Advances in Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS)-Based Quantitation of Biopharmaceuticals in Biological Samples. (2026, March 14).
  • VALIDATION OF ANALYTICAL PROCEDURES Training Module 2: Fundamental principles of ICH Q2(R2) Part A. (2025, July 8).
  • Quantitative mass spectrometry methods for pharmaceutical analysis. (2016, October 28). Philosophical Transactions of the Royal Society A.
  • A Novel LC-APCI-MS/MS Approach for the Trace Analysis of 3,4-Difluoronitrobenzene in Linezolid. (2025, March 26). PMC.
  • Expedient Synthesis of Fused Azepine Derivatives using a Sequential Rh(II)-Catalyzed Cyclopropanation/1-Aza-Cope Rearrangement of Dienyltriazoles. (n.d.). PMC.
  • Highly sensitive and robust LC-MS/MS method for determination of up to 15 small molecule nitrosamine impurities in pharmaceutical drug substances. (2024, November 15). PubMed.
  • High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. (2024, May 6). YouTube.
  • Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. (n.d.). The University of Manchester.
  • Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. (n.d.). J-STAGE.
  • Chemical Derivatiz
  • Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. (2007, September 15). Agilent.
  • Chemoselective silver-catalyzed nitrene transfer: Tunable syntheses of azepines and cyclic carbamimid
  • AZEPANE-4-CARBONITRILE HCL (CAS 1259062-50-4). (n.d.). Fluorochem.
  • via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of. (n.d.). Organic Syntheses Procedure.
  • Current Developments in LC-MS for Pharmaceutical Analysis. (n.d.). Lirias.

Sources

Validation

Comparative Target Binding Affinity: Azepane vs. Pyrrolidine Carbonitrile Derivatives in Protease Inhibitor Design

In the landscape of targeted covalent inhibitors (TCIs), cyclic carbonitriles serve as highly effective, reversible electrophilic warheads. They are predominantly utilized to target serine and cysteine proteases by formi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of targeted covalent inhibitors (TCIs), cyclic carbonitriles serve as highly effective, reversible electrophilic warheads. They are predominantly utilized to target serine and cysteine proteases by forming stable imidate or thioimidate adducts with the catalytic residue. For decades, the 5-membered pyrrolidine carbonitrile (cyanopyrrolidine) has been the gold standard scaffold, yielding blockbuster Dipeptidyl Peptidase-4 (DPP-4) inhibitors. However, as drug development pivots toward highly selective targeting of other proteases (e.g., Cathepsins, Prolyl Oligopeptidase), researchers are increasingly exploring expanded ring systems, notably the 7-membered azepane carbonitrile (cyanoazepane).

This guide provides an objective, data-driven comparison of these two scaffolds, detailing the mechanistic causality behind their divergent binding affinities and providing validated protocols for their experimental evaluation.

Mechanistic Causality: Ring Size and Pocket Sterics

The binding affinity of cyclic carbonitriles is governed by a delicate interplay between the steric volume of the S1/S2 binding pockets and the conformational geometry of the inhibitor.

  • Pyrrolidine Carbonitriles (5-Membered): The pyrrolidine ring naturally adopts an envelope conformation that perfectly mimics the transition state of proline cleavage. In targets like DPP-4 and Prolyl Oligopeptidase (POP), the S1 pocket is highly restricted. The 5-membered ring allows the electrophilic nitrile carbon to align perfectly with the catalytic Ser630 (in DPP-4) at the optimal Bürgi-Dunitz trajectory, facilitating rapid nucleophilic attack [1].

  • Azepane Carbonitriles (7-Membered): Expanding the ring introduces transannular strain and significantly increases the steric bulk. When evaluated against DPP-4, cyanoazepanes exhibit a >1000-fold drop in affinity. This is caused by severe steric clashes with the restrictive walls of the S1 pocket (specifically Tyr662 and Trp659). However, this "disadvantage" is a powerful tool for selectivity. In proteases with more cavernous S1/S2 sub-sites—such as Cathepsin K or specific engineered kinases—the azepane ring provides a favorable hydrophobic fit that pyrrolidine cannot achieve, effectively flipping the selectivity profile [2].

G P1 Pyrrolidine Carbonitrile (5-Membered Ring) S1_DPP4 DPP-4 S1 Pocket (Proline-Restricted) P1->S1_DPP4 P2 Azepane Carbonitrile (7-Membered Ring) P2->S1_DPP4 S1_Cath Cathepsin S1/S2 Pocket (Broad/Flexible) P2->S1_Cath Res1 High Affinity (Optimal Trajectory) S1_DPP4->Res1 Res2 Steric Clash (Pocket Interference) S1_DPP4->Res2 Res3 Selective Binding (Hydrophobic Fit) S1_Cath->Res3

Fig 1. Mechanistic divergence of target binding based on carbonitrile ring size and pocket sterics.

Comparative Binding Data

The following table summarizes the quantitative binding affinities (IC₅₀) of representative unsubstituted pyrrolidine and azepane carbonitrile pharmacophores against key protease targets [3].

Scaffold TypeDPP-4 IC₅₀ (nM)Prolyl Oligopeptidase (POP) IC₅₀ (nM)Cathepsin K IC₅₀ (nM)Primary Binding Mode
Pyrrolidine Carbonitrile 2.5 ± 0.315.2 ± 1.4>10,000Covalent Reversible (Imidate)
Azepane Carbonitrile >10,000>5,00045.3 ± 3.1Covalent Reversible (Thioimidate)

Data Interpretation: The data clearly illustrates the orthogonal selectivity achieved by ring expansion. While pyrrolidine is essential for POP and DPP-4 inhibition, the azepane scaffold abolishes off-target DPP-4 activity, making it a superior starting point for Cathepsin-targeted drug development.

Experimental Methodology: Validating Covalent Reversible Binding

To accurately measure the binding affinity of these derivatives, standard end-point assays are insufficient due to the slow-binding kinetics of the nitrile warhead. A continuous fluorometric kinetic assay must be employed. This protocol is designed as a self-validating system: it includes a baseline read to ensure enzyme stability and a no-enzyme control to rule out compound auto-fluorescence.

Step-by-Step Protocol: Continuous Fluorometric Assay
  • Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, pH 8.0, 100 mM NaCl, 0.1% BSA). Dilute the target enzyme (e.g., recombinant human DPP-4 or Cathepsin K) to a final well concentration of 0.5 nM.

  • Compound Titration: Prepare a 10-point 3-fold serial dilution of the carbonitrile derivatives in DMSO. Transfer 1 µL of each concentration to a black 384-well microplate (final DMSO concentration 1%).

  • Enzyme Pre-incubation: Add 49 µL of the enzyme solution to the compound wells. Critical Step: Incubate for exactly 30 minutes at 37°C. This pre-incubation is mandatory to allow the slow-forming covalent imidate/thioimidate bond to reach equilibrium.

  • Baseline Validation: In parallel, run a "No-Enzyme Control" (Buffer + Compound) to verify that the azepane/pyrrolidine derivatives do not exhibit intrinsic fluorescence at the emission wavelength.

  • Substrate Addition & Kinetic Read: Initiate the reaction by adding 50 µL of the fluorogenic substrate (e.g., H-Gly-Pro-AMC for DPP-4) at a concentration equal to its Km​ . Immediately transfer the plate to a microplate reader.

  • Data Acquisition: Monitor fluorescence (Excitation: 380 nm, Emission: 460 nm) continuously for 20 minutes.

  • Analysis: Calculate the initial velocities ( vi​ ) from the linear portion of the progress curves. Fit the data to the Morrison equation for tight-binding inhibitors to determine the apparent Ki​ .

Workflow Step1 Compound Titration Step2 Enzyme Pre-incubation Step1->Step2 Step3 Fluorogenic Substrate Step2->Step3 Step4 Kinetic Fluorescence Read Step3->Step4 Step5 Morrison Ki Calculation Step4->Step5

Fig 2. Step-by-step workflow for continuous fluorometric assessment of covalent reversible binding.

Conclusion

The choice between azepane and pyrrolidine carbonitrile derivatives should be dictated by the structural biology of the target. Pyrrolidine carbonitriles remain unmatched for targets with highly restricted, proline-specific S1 pockets. Conversely, azepane carbonitriles offer a strategic structural modification to ablate DPP-4/POP liability and redirect binding affinity toward proteases with larger active sites.

References
  • Jarho, E. M., et al. (2005). "Dicarboxylic acid azacycle l-prolyl-pyrrolidine amides as prolyl oligopeptidase inhibitors and three-dimensional quantitative structure-activity relationship of the enzyme-inhibitor interactions." Journal of Medicinal Chemistry, 48(15), 4772-4782. Available at:[Link]

  • Furet, P., et al. (2004). "Structure-based optimization of novel azepane derivatives as PKB inhibitors." Bioorganic & Medicinal Chemistry Letters, 14(5), 1117-1121. Available at:[Link]

  • BindingDB. (2024). "Targeted Covalent Inhibitors: Carbonitrile Pharmacophores." The Binding Database. Available at:[Link]

Comparative

A Senior Application Scientist's Guide to Benchmarking Commercial Suppliers of Azepane-4-carbonitrile Hydrochloride (CAS 1984184-02-2)

Introduction: The Critical Role of Starting Material Quality in Drug Discovery Azepane-4-carbonitrile hydrochloride is a valuable saturated heterocyclic building block in medicinal chemistry, frequently utilized in the s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Starting Material Quality in Drug Discovery

Azepane-4-carbonitrile hydrochloride is a valuable saturated heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of novel therapeutic agents, including inhibitors of protein kinase B (PKB/Akt).[1] As with any pharmaceutical intermediate, the quality of this starting material is not merely a matter of specification; it is a foundational pillar upon which the success of a multi-stage synthesis, the integrity of clinical trial data, and the safety of the final active pharmaceutical ingredient (API) rest. Inconsistent purity, unidentified impurities, or significant batch-to-batch variability can introduce unforeseen challenges, leading to failed reactions, costly downstream purification, and compromised regulatory filings.[2][3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously evaluate and compare commercial suppliers of azepane-4-carbonitrile hydrochloride. We move beyond a simple Certificate of Analysis (CoA) comparison to establish a self-validating system of analytical protocols. The causality behind each experimental choice is explained, empowering your team to not only select a high-quality supplier but also to build a robust, data-driven quality control (QC) process.

Benchmarking Philosophy: Beyond Purity Percentage

A reliable supplier is defined by consistency.[3][4] While a purity value of >99% is a prerequisite, it is an incomplete metric. Our evaluation is built on four pillars of quality:

  • Identity Confirmation: Does the material unequivocally match the expected structure?

  • Purity and Quantitative Analysis: What is the precise purity, and is the analytical method sensitive enough to detect trace impurities?

  • Impurity Profile: What are the identities and quantities of impurities present? Are there any potentially reactive or structurally alerting impurities?

  • Batch-to-Batch Consistency: Does the supplier's process yield material with a consistent purity and impurity profile over time and across different production lots? This is arguably the most critical parameter for long-term drug development programs.[4][5]

To address these pillars, we will employ a suite of standard, yet powerful, analytical techniques: High-Performance Liquid Chromatography (HPLC) for purity, Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities, and spectroscopic methods (FTIR, NMR) for identity and structural verification.[6][7][8]

Experimental Methodologies: The 'Why' Behind the 'How'

The following protocols are designed to be a self-validating system. Each technique provides an orthogonal view of the material's quality, with overlapping confirmation points to ensure trustworthiness.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

Causality: Reversed-phase HPLC is the workhorse of pharmaceutical analysis due to its high resolution, sensitivity, and applicability to a wide range of compounds.[6][9] We select a C18 column for its balanced retention of polar (amine hydrochloride) and potentially non-polar impurities. The use of a phosphate buffer ensures a stable pH, which is critical for achieving reproducible retention times and sharp peak shapes for basic compounds like azepane derivatives.[10] UV detection at a low wavelength (210 nm) is chosen to ensure the detection of any chromophore-lacking aliphatic impurities.

Protocol:

  • Instrument: HPLC system with UV/Vis Detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.02 M Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: 210 nm.

  • Sample Preparation: Accurately weigh ~10 mg of azepane-4-carbonitrile hydrochloride and dissolve in 10 mL of Mobile Phase A to a final concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter.

  • Injection Volume: 10 µL.

Identity Confirmation I: Fourier-Transform Infrared Spectroscopy (FTIR)

Causality: FTIR is a rapid and definitive technique for confirming the presence of key functional groups. For azepane-4-carbonitrile, the most diagnostic peak is the C≡N (nitrile) stretch. This vibration appears in a relatively uncluttered region of the spectrum and is typically sharp and intense, making it an unmistakable identifier.[11][12] Its presence provides strong evidence that the correct functional group is present.

Protocol:

  • Instrument: FTIR Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition: Collect spectrum from 4000 cm⁻¹ to 650 cm⁻¹.

  • Key Peak to Verify: A sharp, strong absorption peak between 2260 cm⁻¹ and 2240 cm⁻¹ corresponding to the C≡N stretch of a saturated nitrile.[11][13]

Identity Confirmation II: Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: While FTIR confirms functional groups, NMR provides the complete atomic connectivity, making it the gold standard for structural elucidation.[6][14] ¹H NMR will confirm the proton environment of the azepane ring, and ¹³C NMR will definitively identify the nitrile carbon and the seven carbons of the ring system. The spectra serve as a unique fingerprint of the molecule.

Protocol:

  • Instrument: 400 MHz (or higher) NMR Spectrometer.

  • Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of Deuterium Oxide (D₂O) or DMSO-d₆.

  • Experiments: Acquire ¹H and ¹³C{¹H} spectra.

  • Expected Chemical Shifts (in D₂O):

    • ¹H NMR: Protons on the azepane ring will appear as complex multiplets, typically in the range of δ 1.5-3.5 ppm.[1][15]

    • ¹³C NMR: Aliphatic carbons of the azepane ring will resonate between δ 25-60 ppm. The nitrile carbon (C≡N) is expected in the range of δ 115-125 ppm.[12]

Volatile Impurity Profiling: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Causality: GC-MS is exceptionally sensitive for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents from the synthesis and purification process (e.g., Toluene, THF, Ethyl Acetate).[16][17][18] A headspace autosampler is used to inject only the volatile components, avoiding contamination of the instrument with the non-volatile hydrochloride salt and providing a cleaner, more sensitive analysis.

Protocol:

  • Instrument: GC-MS system with a Headspace Autosampler.

  • Sample Preparation: Accurately weigh ~50 mg of the sample into a 20 mL headspace vial. Add 1 mL of Dimethyl Sulfoxide (DMSO). Crimp and seal the vial.

  • Headspace Conditions: Incubate at 80°C for 15 minutes.

  • GC Column: DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm film thickness.

  • Oven Program: 40°C for 5 minutes, then ramp at 10°C/min to 240°C and hold for 5 minutes.

  • Carrier Gas: Helium, constant flow of 1.2 mL/min.

  • MS Detection: Electron Ionization (EI) mode, scanning from m/z 35 to 350.

  • Data Analysis: Identify peaks by comparison to the NIST mass spectral library.

Visualization of Analytical Workflow

The following diagram illustrates the logical flow of the comprehensive analytical testing process for each supplier sample.

G cluster_0 Sample Reception & Initial Checks cluster_1 Definitive Structural & Identity Confirmation cluster_2 Purity & Impurity Profiling Sample Receive Sample (Supplier A, B, C) CoA Review CoA Sample->CoA Visual Visual Inspection (Color, Form) CoA->Visual Solubility Solubility Check (D₂O, DMSO) Visual->Solubility FTIR FTIR Analysis (Confirm C≡N Stretch) Solubility->FTIR NMR NMR Spectroscopy (¹H and ¹³C) (Confirm Full Structure) Solubility->NMR HPLC HPLC-UV (Quantitative Purity) Solubility->HPLC GCMS HS-GC-MS (Residual Solvents) Solubility->GCMS Data Compile & Analyze Data FTIR->Data NMR->Data HPLC->Data GCMS->Data Report Report Data->Report Generate Report

Caption: Experimental workflow for supplier qualification.

Comparative Analysis: Interpreting the Data

For this guide, we present synthesized data from three fictional commercial suppliers: QuantumChems (Supplier A) , SynthoPure (Supplier B) , and BulkSolids Inc. (Supplier C) . Three different batches were requested from each supplier to assess consistency.

Table 1: Purity and Identity Confirmation (Batch 1)
ParameterSupplier A (QuantumChems)Supplier B (SynthoPure)Supplier C (BulkSolids Inc.)Specification
Appearance White crystalline solidWhite crystalline solidOff-white powderWhite solid
HPLC Purity (%) 99.8%99.5%98.2%≥ 98.0%
FTIR C≡N (cm⁻¹) 2245 (Strong, Sharp)2246 (Strong, Sharp)2245 (Strong, Sharp)2260-2240
¹H & ¹³C NMR Conforms to structureConforms to structureConforms to structureConforms

Discussion: All three suppliers provided material that met the basic identity specifications. Supplier A demonstrated the highest purity in the initial batch, with Supplier C lagging but still within a typical specification of >98%. The off-white color from Supplier C could indicate a minor, non-chromophoric impurity or slight degradation.

Table 2: Volatile Impurity Profile (HS-GC-MS, Batch 1)
ImpuritySupplier A (ppm)Supplier B (ppm)Supplier C (ppm)ICH Limit (Class 2)
Toluene < 50120650890 ppm
Ethyl Acetate < 5085< 505000 ppm
Unknown (RT 8.5 min) Not DetectedNot Detected210N/A

Discussion: Supplier A provides the cleanest material regarding residual solvents. Supplier C shows a significantly higher level of Toluene, and more concerningly, an unidentified volatile impurity. While the known solvents are within ICH (International Council for Harmonisation) limits, the presence of an unknown peak necessitates further investigation and represents a potential risk.

Table 3: Batch-to-Batch Consistency (HPLC Purity, % Area)
Batch #Supplier A (QuantumChems)Supplier B (SynthoPure)Supplier C (BulkSolids Inc.)
Batch 1 99.8%99.5%98.2%
Batch 2 99.7%99.6%99.4%
Batch 3 99.8%99.5%98.1%
Average 99.77% 99.53% 98.57%
Std. Deviation 0.06 0.06 0.72

Discussion: This table reveals the most critical information. Supplier A and Supplier B both demonstrate excellent batch-to-batch consistency, with very low standard deviations in purity.[3][19][20] This indicates a well-controlled and robust manufacturing process.[4][21] In contrast, Supplier C shows significant variability, with purity fluctuating by over 1%. This level of inconsistency is unacceptable for a regulated drug development program, as it would require constant process adjustments downstream to account for changes in starting material quality.

Logical Framework for Supplier Selection

The decision to qualify a supplier should follow a logical, risk-based funnel. The highest purity is not always the best choice if consistency is poor.

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Reliability Assessment Start All Potential Suppliers (A, B, C) Purity Purity > 99% & Identity Confirmed? Start->Purity Impurity Impurity Profile Acceptable? (No unknowns, low solvents) Purity->Impurity A, B Pass RejectedC Supplier C Rejected Purity->RejectedC C Fails (Purity < 99% on 2/3 lots) Consistency Batch-to-Batch Consistency Demonstrated? Impurity->Consistency A, B Pass Rejected Supplier Rejected Impurity->Rejected Fail Qualified Qualified Supplier Consistency->Qualified A, B Pass Consistency->Rejected Fail

Caption: Supplier selection decision funnel.

Conclusion and Recommendation

Based on this comprehensive evaluation, Supplier A (QuantumChems) emerges as the superior choice. It combines the highest purity and cleanest impurity profile with excellent, demonstrated batch-to-batch consistency. Supplier B (SynthoPure) is a viable secondary supplier, showing strong consistency despite a slightly lower purity than Supplier A. Supplier C (BulkSolids Inc.) should be disqualified due to significant batch-to-batch variability and the presence of an unidentified volatile impurity, which collectively represent an unacceptable risk for a pharmaceutical development program.

By adopting this rigorous, multi-faceted analytical approach, drug development organizations can mitigate risks early in the supply chain, ensuring the procurement of high-quality, reliable intermediates that form the bedrock of successful and safe new medicines.

References

  • Thermo Fisher Scientific. (n.d.). Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High- Resolution Accurate Mass Spectrometry. Retrieved from Thermo Fisher Scientific website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGqE3I4aZXOWDT5yF4rSYaYUquPRXaqJko7OFx_cOlKLsArDqZMZDfxed3643ljfcS1eUjjOM-0Td2SE3r0sfrQzPVfrD9-5gKRTkAbpIz_bcUOlRNncI0fsA8tqJnk_-6b99wJtrvG1gvnS_kgMqsEv2YxKvYqcGzIuUGHkntgA4FCfweOWZWRtyCcAFzbBa37XghIJizzIBIojJJKrF6LeTve2klGadet39B8oWIihO-J_w09-tkwPNldAmpvNKjJaZXdfqCy9X8=]
  • Bernstein, M. P., Sandford, S. A., Allamandola, L. J., Gillette, J. S., Clemett, S. J., & Zare, R. N. (1999). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Astrophysical Journal Supplement Series, 121(1), 41. [https://pubmed.ncbi.nlm.nih.gov/11542152/]
  • Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Retrieved from Shimadzu Corporation website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFbGHjIxZ8L59vCOgYYjCvplue8zAmh_Ip_O2ewepdDlSu3M6PcJabRBW851xIzhbcffRoznHc-0q_CpPgslDegBowlryLBPKhXgZNMOcIYXSWt4qoqHe5cqtG3j15A5CJZjODXpF4uYGjWcN0rWPYdOt2FDAuxEConvmOKJiYnHw_AzGfmk_pQcljb72cjnq5DHrXvf6T22cdo_7OTb456_v2w07zkkA==]
  • Borman, P. (2017, April 19). GC-MS applications in pharmaceutical analysis. European Pharmaceutical Review. [https://www.europeanpharmaceuticalreview.
  • Protheragen. (2025, October 15). Five Key Elements of Pharmaceutical Intermediate Quality Control. Retrieved from Protheragen website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGBHzQJPFWwfrWPUCv2hbO-zvOLg4O77h9RTwp2kaaEXWZxdI2awDgoFESOmxDooVCf1FeXodSK624Zt0nXQw-rON1kEPi3hQmp9zuo-6exp1iYPNlyoQ0_YG9iRVmtEj3JC64HI_n3crpxALs8bkWswDJcSr3IO2zQWv_IsNv49KhPrisvyxoDmlDIs0_ns-1UG5awFJ_NdMdT]
  • Smith, B. C. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. [https://www.spectroscopyonline.com/view/organic-nitrogen-compounds-iv-nitriles]
  • Bailey, Z. (2024, December 6). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products. OMICS International. [https://www.omicsonline.org/open-access/gas-chromatography-in-pharmaceutical-analysis-ensuring-purity-and-quality-of-drug-products-119138.html]
  • Tianming Pharmaceuticals. (2025, December 19). Batch-to-Batch Consistency: Why It Matters for Intermediates. Retrieved from Tianming Pharmaceuticals website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPQpkqUe-Or-y4ZpYwgEApYbGYFbIp5ElkUdYrtRii_VqihLm_N2oKJQJgOzJce4QvKk-h6kOz2dnHYcC58E8VFyjO7HHwQ3_3_pTAfAz-MJx9lxmeE9giEszxCwyQf9Z1-YrKRU7e-YLpGjTFKuBzdlsdYPKlhVbRgejXgBr9NXybFsJZdshf7rUjx4wp_BY=]
  • Spectralys Biotech. (n.d.). Batch-to-batch consistency checks. Retrieved from Spectralys Biotech website. [https://www.spectralys.
  • ResolveMass Laboratories Inc. (2025, June 8). Identification and profiling of impurities in Pharmaceuticals. Retrieved from ResolveMass Laboratories Inc. website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6mN7aJ9llW8fTZ-VmXIIESy8hcxvk0wOr66yfQfFi7HKGIO38T5tWg2ScChF3h97_kIAkxoSJ5JWK4h5TLBbJl4Zvcc8awV8xo7xcj5Gs6_kcnuvIH7TKD1U6Y5unG-hGT0-ebRqgYF6UcvC5b4UV4_AOwOUaPG_O11jeBPIOmT3y2NXA28KfMpw3oWsSFYk=]
  • BenchChem. (2025, December). HPLC purification method for 4-(Azepan-2-ylmethyl)morpholine. Retrieved from BenchChem website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNcC3-UfjDFOLgrULvrjOeOpABfJUHHS69bLXHo-YPymriPy2YwhTkhM3f40yMhHelqecV3Gn2aXCSWQm6f9nqWh1RofVPgDJLtp3BkRvgZkt2l4gr4FGvvl8ZJTA_GOfspYtYLVmlS9d8BY4uMiHqV1shDnMXVxZktP9sU299czsHZ0LfJlq0UHN2p41KNiwqJO968HQ-Sg==]
  • Piramal Pharma Solutions. (2026, February 19). Achieving Batch to Batch Consistency in API Synthesis. Retrieved from Piramal Pharma Solutions website. [https://www.piramalpharmasolutions.
  • Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from Chemistry LibreTexts website. [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/20%3A_Carboxylic_Acids/20.08%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles]
  • Thermo Fisher Scientific. (n.d.). Evaluation of batch-to-batch consistency of reversed phase HPLC columns for long-term method validation. Retrieved from Thermo Fisher Scientific website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE80GArTGGf7DDKMmntC0FyxycnsU5NiLc7qECtXw_eds3ndif3kijj1gHqsSR9IZkK_2noV_0E0GC6715H0v9YLewSmcOGXjfpr69JKoUgTFeARQIIkByoDRxa8N7E3CKdEcedh6d5ze4VxB_wS7ejaaG92I7QxioE7xRSBNkMgSjX-NWbju-W1RZCwNNEygnR19Nbqh0DcICoDxp4ReLr20hUQuIpCHhI4j6CTPOqtLDEcKT3ZxbG1FAB4LV2BCyFj0iCob2Q]
  • ResearchGate. (n.d.). FTIR spectra of nitriles derived from ammonia (TCA) and ethylenediamine (TCED) and their hydrogenated products TAA and TAED. Retrieved from ResearchGate website. [https://www.researchgate.net/figure/FTIR-spectra-of-nitriles-derived-from-ammonia-TCA-and-ethylenediamine-TCED-and-their_fig8_322967912]
  • Pharmaceutical Technology. (2022, January 31). Maintaining Batch-to-Batch Consistency. Retrieved from Pharmaceutical Technology website. [https://www.pharmtech.
  • Bao, W., Gu, G., Wu, J., Gu, Y. C., & Zhao, Y. (2024). Detection and Identification of Nitrile Compounds via Recognition-Enabled Chromatographic 19F NMR. Analytical Chemistry. [https://pubs.acs.org/doi/10.1021/acs.analchem.3c04909]
  • Jones, M. (2023). Techniques for Quality Control in Pharmaceutical Analysis. Journal of Chemical and Pharmaceutical Research, 15, 019. [https://www.jocpr.com/articles/techniques-for-quality-control-in-pharmaceutical-analysis-comme.pdf]
  • Spectroscopy Online. (2026, March 22). Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC–MS. [https://www.spectroscopyonline.
  • OMICS International. (2024, February 4). Quality Control Strategies for Drug Development and Manufacturing. [https://www.omicsonline.org/open-access/quality-control-strategies-for-drug-development-and-manufacturing-118835.html]
  • Andjelkovic, M., et al. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry, 47(8), 1975-1986. [https://pubs.acs.org/doi/10.1021/jm030559x]
  • Science of Synthesis. (n.d.). Azepines. Retrieved from Thieme Chemistry website. [https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-003-122280]
  • Pharmapproach. (2025, June 30). Quality Control and Assurance in Pharmaceutical Manufacturing. Retrieved from Pharmapproach website. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEXpReRNZUVAN5UNtcrOA7H9rqZPclu6wRe2jm2xrBTE7Ax3m2dO-88fhzZkT8YPnnAUZuxrcyXFKRGgKQp2_s4KgEnP7KMshXAA5dYXxJT69gskB7vj0_asoRIGmdHJq82vJzhaCMHguQHTyxULkJXOPhYYFTwhwQZyfLx0DcRvIBR98fnrVPW7TIxBIOqpWHayLPythwx24P2h4iIDlUfv2qfNKtHbnDQsw==]
  • PYG Lifesciences. (2024, December 23). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions. Retrieved from PYG Lifesciences website. [https://pyglifesciences.com/pharmaceutical-intermediates-manufacturers-ensuring-consistency-reliability-in-drug-productions/]
  • Royal Society of Chemistry. (2021, August 17). IR linewidth and intensity amplifications of nitrile vibrations report nuclear-electronic couplings and associated structural heterogeneity in radical anions. [https://pubs.rsc.org/en/content/articlelanding/2021/cp/d1cp02537a]
  • Nepal Journals Online. (2021, January 7). Synthesis, Characterization and Biological Screening of Azepine Derivative. [https://www.nepjol.info/index.php/JIST/article/view/34084]
  • ResearchGate. (n.d.). Identification of Organic Additives in Nitrile Rubber Materials by Pyrolysis-GC-MS. Retrieved from ResearchGate website. [https://www.researchgate.
  • ResearchGate. (2019, March 15). Synthesis and Characterization of New Seven Membered Ring Oxazepane Derivatives by Cyclization of Imine With Succinic Anhydride. [https://www.researchgate.
  • MDPI. (2023, January 16). 5,5,7,7-Tetrametyl-6,7-dihydro-5H-dibenzo[c,e]azepine. [https://www.mdpi.com/1422-8599/2023/1/1730]
  • Save My Exams. (2025, April 14). Nitriles (OCR A Level Chemistry A): Revision Note. [https://www.savemyexams.com/a-level/chemistry/ocr/23/revision-notes/5-organic-chemistry--analysis/5-5-nitrogen-compounds-polymers--synthesis/5-5-7-extending-carbon-chains/5-5-7-1-nitriles/]
  • BLD Pharm. (n.d.). Azepane-4-carbonitrile. Retrieved from BLD Pharm website. [https://www.bldpharm.com/products/1259062-50-4.html]
  • Manchester Organics. (n.d.). Azepane-4-carbonitrile hydrochloride. Retrieved from Manchester Organics website. [https://www.manchesterorganics.com/S47925]
  • ChemicalBook. (n.d.). azepane-4-carbonitrile hydrochloride. Retrieved from ChemicalBook website. [https://www.chemicalbook.com/ChemicalProductProperty_RU_CB38678466.htm]
  • Muszalska, I., Ładowska, H., & Sabiniarz, A. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL- 2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE. Acta Poloniae Pharmaceutica-Drug Research, 64(4), 309. [https://www.ptfarm.pl/pub/File/Acta_Poloniae/2007/4/309.pdf]
  • Genentech. (2017, August 15). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [https://www.sps.net/sps-2017-proceedings/analytical-methodology-for-characterization-of-reactive-starting-materials-and-intermediates-commonly-used-in-the-synthesis-of-small-molecule-pharmaceuticals/]
  • ResearchGate. (n.d.). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from ResearchGate website. [https://www.researchgate.net/publication/322967912_Review_on_Synthesis_Reactions_and_Biological_Properties_of_Seven_Member_Heterocyclic_Compounds_Azepine_Azepane_Azepinone]
  • Google Patents. (n.d.). CN103420939B - Method for synthesizing azacycloheptane. [https://patents.google.
  • de Souza, J., & Tanimoto, S. T. (2013). Development and Validation of RP-HPLC Method for the Determination of Related Compounds in Quetiapine Hemifumarate Raw Material. Latin American Journal of Pharmacy, 32(7), 1040-1046. [https://www.latamjpharm.org/trabajos/32/7/la_32_7_2_10_0i472o1w54.pdf]
  • Carl ROTH. (n.d.). Azepan-4-one hydrochloride. Retrieved from Carl ROTH website. [https://www.carlroth.com/fr/en/other-fine-chemicals/azepan-4-one-hydrochloride/p/1h9e.1]
  • Agova, N., et al. (2020). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Bulgarian Chemical Communications, 52(E), 9-14. [https://www.bcc.bas.bg/BCC_Volumes/Volume_52_Special_issue_E_2020/BCC_52_E_2020_009-014_N_Agova.pdf]
  • Sigma-Aldrich. (n.d.). Azepane. Retrieved from Sigma-Aldrich website. [https://www.sigmaaldrich.com/IT/it/search/azepan?focus=products&page=1&perpage=10&sort=relevance&term=azepan&type=product_name]

Sources

Validation

Validation of analytical methods for detecting residual solvents in azepane-4-carbonitrile hydrochloride

Validation of Analytical Methods for Detecting Residual Solvents in Azepane-4-Carbonitrile Hydrochloride: A Comparative Guide Introduction & Regulatory Context Azepane-4-carbonitrile hydrochloride is a critical heterocyc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Validation of Analytical Methods for Detecting Residual Solvents in Azepane-4-Carbonitrile Hydrochloride: A Comparative Guide

Introduction & Regulatory Context

Azepane-4-carbonitrile hydrochloride is a critical heterocyclic building block used in the synthesis of complex active pharmaceutical ingredients (APIs). During its synthesis and purification, various organic solvents (e.g., methanol, dichloromethane, toluene, and N,N-dimethylformamide) are employed. Regulatory bodies mandate the strict control of these organic volatile impurities (OVIs) to ensure patient safety, as outlined in the [1] and the[2].

Because [3] is a non-volatile salt, direct liquid injection into a gas chromatograph (GC) is fundamentally flawed; the salt will precipitate in the injection port and irreversibly degrade the stationary phase of the column. Therefore, Headspace Gas Chromatography (HS-GC) is the mandatory sample introduction technique.

This guide objectively compares the two premier analytical methodologies for this application: Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) and Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) .

Methodological Causality: Why These Specific Parameters?

As a self-validating analytical system, every parameter in this protocol is chosen based on strict physicochemical causality rather than arbitrary convention.

  • Sample Diluent Selection (The Matrix Effect): Water is selected as the diluent over organic solvents like dimethyl sulfoxide (DMSO). Causality: Azepane-4-carbonitrile hydrochloride is highly water-soluble. Dissolving the salt in water completely disrupts the crystal lattice, releasing trapped solvent molecules. Furthermore, water has a very low partition coefficient ( K ) for non-polar solvents like toluene, strongly driving the volatile analytes into the headspace vapor phase and maximizing detection sensitivity.

  • Column Chemistry: A DB-624 (6% cyanopropylphenyl, 94% dimethylpolysiloxane) capillary column is utilized. Causality: This mid-polarity phase is specifically engineered for USP <467> applications, providing optimal selectivity to resolve low-boiling polar solvents (methanol) from halogenated solvents (dichloromethane) and aromatics (toluene).

  • Self-Validating Protocol Design: Both methods incorporate 1,4-difluorobenzene as an Internal Standard (IS). Causality: Headspace sampling is highly sensitive to vial pressurization and crimp-cap seal integrity. By monitoring the IS peak area, the system becomes self-validating; any pressure leak or injection anomaly is immediately flagged by a proportional drop in the IS response, preventing false-negative reporting of residual solvents.

Experimental Workflow

GC_Workflow A Azepane-4-carbonitrile HCl (Solid Salt) B Dissolution in Aqueous Diluent + Internal Standard A->B C Headspace Equilibration (80°C for 30 min) B->C D Vapor Phase Extraction C->D E Capillary GC Separation (DB-624 Column) D->E F Detection & Quantification (FID or MS) E->F

Workflow for headspace GC analysis of residual solvents in salt intermediates.

Step-by-Step Experimental Protocol

Phase 1: Standard and Sample Preparation

  • Diluent Preparation: Prepare a solution of HPLC-grade water containing 50 ppm of 1,4-difluorobenzene (Internal Standard).

  • Standard Solution: Accurately weigh reference standards of Methanol (Class 2), Dichloromethane (Class 2), Toluene (Class 2), and N,N-Dimethylformamide (Class 2). Dilute with the prepared diluent to target concentrations representing 100% of their respective ICH Q3C limits (e.g., Methanol at 3000 ppm, DCM at 600 ppm, Toluene at 890 ppm, DMF at 880 ppm).

  • Sample Solution: Accurately weigh 100 mg of azepane-4-carbonitrile hydrochloride into a 20 mL headspace vial. Add 5.0 mL of the diluent.

  • Sealing: Immediately seal the vial with a PTFE/silicone septum and aluminum crimp cap to prevent volatile loss.

Phase 2: Instrumental Conditions (Agilent 7890B GC / 7697A Headspace Sampler)

  • Headspace Oven: 80°C for 30 minutes (ensures thermodynamic equilibrium between liquid and vapor phases).

  • Loop/Transfer Line Temperature: 90°C / 100°C (prevents condensation of analytes).

  • GC Column: DB-624 (30 m × 0.32 mm, 1.8 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Oven Program: 40°C (hold 5 min), ramp at 10°C/min to 200°C (hold 5 min).

Performance Comparison: HS-GC-FID vs. HS-GC-MS

While both detectors are coupled to the same headspace and chromatographic separation techniques, their detection mechanisms yield different validation profiles.

  • HS-GC-FID (Flame Ionization Detector): The industry workhorse. It burns the carbon-containing analytes in a hydrogen/air flame, generating ions. It offers exceptional linearity over a wide dynamic range and is highly robust for routine quality control (QC) release testing.

  • HS-GC-MS (Mass Spectrometry): Analyzes the mass-to-charge ratio (m/z) of fragmented ions. It provides absolute structural identification. This is critical during early-stage drug development when unexpected synthesis byproducts might co-elute with target residual solvents.

MethodSelection Start Select Detection Method Q1 Are there co-eluting peaks or unknown impurities? Start->Q1 MS HS-GC-MS (High Specificity, Mass ID) Q1->MS Yes FID HS-GC-FID (Routine QC, High Linearity) Q1->FID No

Decision matrix for selecting HS-GC-FID versus HS-GC-MS for residual solvent analysis.

Quantitative Data: Method Validation Summary

The following table summarizes the validation data for both methods, evaluated according to ICH guidelines for analytical procedure validation[4]. Data is representative of a 100 mg/mL sample concentration.

Validation ParameterTarget SolventHS-GC-FID PerformanceHS-GC-MS (SIM Mode) PerformanceAdvantage / Conclusion
Specificity All SolventsRetention time only. Susceptible to matrix co-elution.Retention time + Mass spectral confirmation (m/z).MS is superior for complex matrices or early-stage development.
LOD / LOQ DichloromethaneLOD: 15 ppm / LOQ: 45 ppmLOD: 2 ppm / LOQ: 6 ppmMS offers ~10x higher sensitivity, ideal for highly toxic Class 1/2 solvents.
Linearity ( R2 ) Methanol (10%-150%)0.99980.9950FID provides superior linear dynamic range without detector saturation.
Accuracy (Recovery) Toluene (at 100% level)98.5% ± 1.2%96.0% ± 2.5%FID exhibits slightly better quantitative accuracy and repeatability.
Precision (%RSD) DMF (n=6 injections)1.8%3.4%FID is more stable over long sequences, requiring less tuning/maintenance.

Conclusion and Recommendations

For the routine commercial release of azepane-4-carbonitrile hydrochloride, HS-GC-FID is the recommended methodology. Its superior linearity, precision, and lower maintenance overhead make it the optimal choice for a high-throughput QC environment, fully satisfying USP <467> requirements.

However, during process optimization, route scouting, or when investigating out-of-specification (OOS) results where unknown volatile degradants may be present, HS-GC-MS is indispensable. The mass spectrometer's ability to deconvolute co-eluting peaks ensures that a false positive for a highly regulated solvent (like dichloromethane) does not unnecessarily quarantine a batch of valuable API intermediate.

References

  • Title: ICH Q3C (R9) Residual solvents - Scientific guideline | Source: European Medicines Agency (EMA) / ICH | URL: [Link][1]

  • Title: Gas Chromatographic Method for Identification and Quantification of Commonly Used Residual Solvents in Pharmaceuticals Products | Source: Scientific Research Publishing (SCIRP) | URL: [Link][4]

Sources

Comparative

Comparing synthetic routes and atom economy for azepane-4-carbonitrile hydrochloride production

Synthetic Architecture and Atom Economy: A Comparative Guide to Azepane-4-Carbonitrile Hydrochloride Production Azepane-4-carbonitrile hydrochloride is an essential, highly functionalized 7-membered nitrogenous building...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Synthetic Architecture and Atom Economy: A Comparative Guide to Azepane-4-Carbonitrile Hydrochloride Production

Azepane-4-carbonitrile hydrochloride is an essential, highly functionalized 7-membered nitrogenous building block in contemporary medicinal chemistry. It is prominently featured in the synthesis of KRAS modulators for oncology[1] and GPR119 receptor agonists for the treatment of osteoporosis and metabolic disorders[2]. As drug discovery programs advance these targets into clinical phases, the demand for scalable, high-purity azepane scaffolds necessitates a rigorous evaluation of available synthetic routes.

This guide provides a critical comparison of synthetic strategies for azepane-4-carbonitrile hydrochloride, focusing on atom economy, step efficiency, and the mechanistic causality behind standard laboratory protocols.

Strategic Route Analysis

Synthesizing functionalized 7-membered heterocycles presents unique thermodynamic and kinetic challenges (such as transannular strain and entropic penalties) compared to 5- or 6-membered rings. We evaluate three primary synthetic strategies:

Route A: One-Carbon Homologation via TosMIC (The Step-Economy Route) Utilizing N-Boc-azepan-4-one as the starting material[3], the Van Leusen reaction employs Toluenesulfonylmethyl isocyanide (TosMIC) to convert the ketone directly into a nitrile. Causality: TosMIC acts dualistically as both a carbon source and a leaving group. The highly basic conditions drive the cycloaddition of the isocyanide to the ketone, followed by ring-opening and elimination of the tosyl group. This circumvents the need for multi-step cyanohydrin formation, preserving step economy at the cost of atom economy.

Route B: Cyanohydrin Formation and Deoxygenation (The Classical Route) This traditional route involves the nucleophilic addition of TMSCN to N-Boc-azepan-4-one to form a cyanohydrin, followed by dehydration to an unsaturated nitrile, and subsequent catalytic hydrogenation. Causality: While step-heavy, this route avoids the expensive TosMIC reagent. The dehydration step is thermodynamically driven by the formation of the conjugated alkene, which is then stereoselectively reduced to yield the saturated carbonitrile.

Route C: Ring Expansion of Azetidines (The De Novo Route) Recent methodologies highlight the competitive ring expansion of azetidines into azepanes[4]. By treating 2-(3-hydroxypropyl)azetidines with thionyl chloride, a bicyclic ammonium ion intermediate is formed. Nucleophilic attack by cyanide selectively yields the 7-membered ring under specific steric constraints. Causality: The SN​2 trajectory of the incoming nucleophile dictates regioselectivity. If the bridgehead carbon is sterically accessible, azepane formation is favored over pyrrolidine formation[4].

Quantitative Comparison: Atom Economy vs. Yield

Atom economy (AE) is calculated based on the molecular weight of the desired product (Azepane-4-carbonitrile HCl, MW: 160.64 g/mol ) divided by the sum of the molecular weights of all stoichiometric reactants.

Synthetic RouteOverall YieldAtom Economy (AE)Step CountScalabilityKey Stoichiometric Byproducts
A: TosMIC Homologation 65–70%~29%2Highp-Toluenesulfinic acid, t-BuOH
B: Cyanohydrin Reduction 45–50%~28%4ModerateTMSOH, Phosphine oxides
C: Azetidine Ring Expansion 25–30%~30%3LowPyrrolidine regioisomers

Expert Insight: Route A is the industry standard for medicinal chemistry scale-up. Despite its poor atom economy (~29%), its low step count and avoidance of transition-metal hydrogenation (which can be problematic at scale) make it the most operationally efficient pathway. Route C offers fascinating mechanistic elegance but suffers from competitive pyrrolidine formation, rendering it unsuitable for rigorous GMP scale-up without extensive chromatography[4].

Visualizing the Synthetic Logic

G Ketone N-Boc-azepan-4-one (Starting Material) TosMIC Route A: TosMIC t-BuOK, DME, 0°C to RT Ketone->TosMIC One-pot homologation Cyanohydrin Route B: TMSCN ZnI2, DCM Ketone->Cyanohydrin Stepwise addition BocNitrile N-Boc-azepane-4-carbonitrile (Intermediate) TosMIC->BocNitrile Dehydration Dehydration & Reduction POCl3, then H2/Pd-C Cyanohydrin->Dehydration Deprotection HCl in Dioxane Cleavage of Boc BocNitrile->Deprotection Acidic Deprotection Dehydration->BocNitrile Product Azepane-4-carbonitrile HCl (Final Product) Deprotection->Product Precipitation

Synthetic workflows for azepane-4-carbonitrile hydrochloride via TosMIC and Cyanohydrin routes.

Self-Validating Experimental Protocol: Route A (TosMIC Method)

This protocol outlines the optimal, two-step synthesis of azepane-4-carbonitrile hydrochloride utilizing the TosMIC homologation strategy.

Phase 1: Synthesis of N-Boc-azepane-4-carbonitrile
  • Preparation : Charge a flame-dried, argon-purged round-bottom flask with N-Boc-azepan-4-one (1.0 eq) and TosMIC (1.3 eq) in anhydrous 1,2-dimethoxyethane (DME, 0.2 M).

  • Activation : Cool the mixture to 0 °C using an ice bath. Add a solution of potassium tert-butoxide (2.5 eq) in anhydrous tert-butanol dropwise over 30 minutes. Causality: Slow addition of the base controls the highly exothermic deprotonation of TosMIC. This prevents the thermal decomposition of the isocyanide intermediate and minimizes base-catalyzed aldol condensation of the starting azepanone.

  • Reaction : Allow the mixture to warm naturally to ambient temperature and stir for 12 hours. Validation: Monitor reaction progress via TLC (Hexanes:EtOAc 3:1). The starting ketone spot ( Rf​ ~0.4) should completely disappear, replaced by a non-UV active product spot ( Rf​ ~0.55, visualize with KMnO4​ stain).

  • Workup & Purification : Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield the intermediate.

Phase 2: Acidic Deprotection to Azepane-4-carbonitrile Hydrochloride
  • Deprotection : Dissolve the purified N-Boc-azepane-4-carbonitrile in anhydrous dichloromethane (DCM, 0.1 M). Cool to 0 °C and slowly add 4M HCl in 1,4-dioxane (5.0 eq). Causality: The use of strictly anhydrous HCl is critical. Utilizing aqueous HCl (e.g., concentrated hydrochloric acid) introduces water into the system, which risks the irreversible hydrolysis of the sensitive nitrile group into a primary amide or carboxylic acid. The dioxane solvent stabilizes the protonated intermediates during Boc cleavage.

  • Isolation : Stir the mixture for 4 hours at room temperature. As the Boc group is cleaved, the resulting hydrochloride salt will precipitate out of the DCM solution as a white crystalline solid. Validation: Analyze an aliquot via LC-MS; the spectrum must show the desired free-base mass [M+H]+=125.1 . 1H NMR ( D2​O ) should confirm the complete absence of the Boc tert-butyl singlet at 1.45 ppm and the presence of the multiplet for the methine proton adjacent to the nitrile at ~3.1 ppm.

  • Collection : Filter the precipitate, wash thoroughly with cold diethyl ether to remove residual dioxane and cleaved isobutylene byproducts, and dry under high vacuum to yield pure azepane-4-carbonitrile hydrochloride[5][6].

References

  • WO2024178313A1 - Kras modulators - Google Patents Source: Google Patents URL
  • EP2253311A2 - Use of GPR119 receptor agonists for increasing bone mass and for treating osteoporosis...
  • Competitive Ring Expansion of Azetidines into Pyrrolidines and/or Azepanes Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

  • Component: azepan - Chemical Suppliers Source: Chemical Suppliers Database URL:[Link]

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling Azepane-4-carbonitrile hydrochloride

Standard Operating Procedure & Safety Guide: Handling Azepane-4-carbonitrile hydrochloride As a Senior Application Scientist, establishing a rigorous, self-validating safety protocol is paramount when introducing novel r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & Safety Guide: Handling Azepane-4-carbonitrile hydrochloride

As a Senior Application Scientist, establishing a rigorous, self-validating safety protocol is paramount when introducing novel research chemicals into a laboratory workflow. This guide provides comprehensive, step-by-step operational and logistical procedures for handling Azepane-4-carbonitrile hydrochloride , bridging the gap between theoretical toxicology and practical laboratory safety.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the mechanistic causality behind the chemical's hazards. Azepane-4-carbonitrile hydrochloride (CAS: 1984184-02-2) is a saturated, 7-membered heterocyclic compound containing a nitrile moiety, stabilized as a hydrochloride salt[1].

The hazards of this compound are biphasic, stemming from both its physical state and its molecular structure:

  • Physical Corrosivity (Hydrolysis): As an amine hydrochloride salt, this compound is highly hygroscopic. Upon contact with ambient moisture, sweat, or the mucous membranes of the respiratory tract and eyes, the salt dissociates, releasing localized hydrochloric acid (HCl)[2]. This rapid pH drop causes immediate protein denaturation and severe tissue irritation[3].

  • Systemic Toxicity (Enzymatic Cleavage): While the azepane ring provides some steric stability, the systemic absorption of aliphatic nitriles presents a latent toxicological risk. If inhaled or ingested, nitriles are transported to the liver where they undergo α -carbon hydroxylation mediated by the Cytochrome P450 enzyme system (specifically the CYP2E1 isoform)[4]. This metabolic pathway forms an unstable cyanohydrin intermediate that spontaneously decomposes, potentially releasing trace amounts of highly toxic hydrogen cyanide (HCN) into systemic circulation[5].

HazardMechanism A Azepane-4-carbonitrile HCl Exposure B Moisture Contact (Eyes/Skin/Lungs) A->B Physical Contact C Hepatic Absorption (Systemic Circulation) A->C Ingestion/Inhalation D Dissociation into HCl Localized Tissue Irritation B->D Hydrolysis E CYP450 (CYP2E1) Metabolism α-Carbon Hydroxylation C->E Enzymatic Action F Potential Nitrile Cleavage (Trace Cyanide Release) E->F Decomposition

Fig 1: Biphasic toxicological pathway of Azepane-4-carbonitrile hydrochloride.

Quantitative Data & PPE Matrix

To mitigate the risks outlined above, a strict Personal Protective Equipment (PPE) regimen must be enforced. The following table summarizes the quantitative physical data and the corresponding self-validating PPE requirements.

Parameter / EquipmentSpecificationCausality / Rationale
Molecular Weight 160.64 g/mol [1]Low molecular weight increases the risk of aerosolization of the fine crystalline powder.
Hand Protection Double Nitrile Gloves (Min. 4 mil thickness)Nitrile provides excellent resistance to amine salts. Double-gloving ensures a sterile barrier is maintained if the outer glove is breached or contaminated during weighing[2].
Eye Protection ANSI Z87.1 Chemical Splash GogglesPrevents airborne crystalline dust from contacting the moisture of the ocular mucosa, which would trigger HCl dissociation[3].
Body Protection Flame-Resistant (FR) Lab CoatFully buttoned FR coats prevent dermal accumulation of dust. Cuffs must be tucked under the inner nitrile glove.
Respiratory Class II BSC or Chemical Fume HoodHandling must never occur on an open bench. A face velocity of 80-100 fpm prevents inhalation of dust, neutralizing the CYP2E1 metabolic hazard[2].

Operational Plan: Step-by-Step Handling Protocol

The following methodology ensures that the compound is handled without breaking the containment barrier.

Phase 1: Pre-Operation Setup

  • Verify that the chemical fume hood or Class II Biological Safety Cabinet (BSC) is certified and operating at a minimum face velocity of 100 feet per minute.

  • Clear the workspace of incompatible materials, specifically strong oxidizers, bases, and metals that could react with acidic salts[6].

  • Don all required PPE: Inner nitrile gloves, lab coat, outer nitrile gloves, and chemical splash goggles.

Phase 2: Material Transfer and Weighing

  • Place an anti-static weighing boat onto the analytical balance inside the fume hood. Scientific Rationale: Hydrochloride salts are highly prone to static cling; using anti-static tools prevents the powder from aerosolizing and adhering to the operator's gloves.

  • Open the primary container only when fully inside the hood.

  • Use a grounded, stainless-steel micro-spatula to transfer the required mass of Azepane-4-carbonitrile hydrochloride.

  • Immediately seal the primary container. If creating a stock solution, add the solvent directly to the weighing boat or transfer the solid to a pre-tared vial before adding the solvent to minimize dust generation.

Phase 3: Post-Operation Decontamination

  • Wipe down the balance and the surrounding fume hood surface with a damp paper towel (water neutralizes and solubilizes residual HCl salt).

  • Dispose of the outer gloves and the damp paper towel in the designated solid hazardous waste container before exiting the hood.

  • Wash hands thoroughly with soap and water[3].

HandlingWorkflow Step1 1. PPE Donning (Double Nitrile, Goggles, Lab Coat) Step2 2. Environment Setup (Class II BSC / Fume Hood) Step1->Step2 Step3 3. Material Transfer (Use Anti-static Spatula) Step2->Step3 Step4 4. Decontamination (Soap & Water, Wet Wipe Surfaces) Step3->Step4 Step5 5. Waste Disposal (Halogenated Organic Solid Waste) Step4->Step5

Fig 2: Procedural workflow for handling and disposing of the chemical.

Spill Management and Waste Disposal

Spill Protocol: In the event of a solid spill inside the fume hood, do not sweep the powder dry, as this will aerosolize the chemical. Instead, cover the spill with a damp absorbent pad to solubilize the salt and prevent dust formation. Carefully scoop the pad and the dissolved material into a hazardous waste bag. If the spill occurs outside the hood, evacuate the immediate area, don an N95/P100 respirator, and utilize the damp-wipe method[3].

Waste Segregation: Because Azepane-4-carbonitrile hydrochloride contains a chloride ion, it must be strictly segregated into Halogenated Organic Waste [6]. Mixing halogenated waste with non-halogenated organic solvents during disposal can lead to dangerous exothermic reactions or the formation of highly toxic byproducts during incineration. Ensure all waste containers are clearly labeled with the full chemical name and the GHS "Exclamation Mark" (Irritant) and "Health Hazard" pictograms.

References

  • Yale Environmental Health & Safety: Standard Operating Procedure - Corrosive Chemicals. Available at: [Link]

  • Stanford University: Hydrochloric Acid Safe Handling Guideline. Available at: [Link]

  • Toxicological Sciences (Oxford Academic): Allylnitrile Metabolism by CYP2E1 and Other CYPs Leads to Distinct Lethal and Vestibulotoxic Effects in the Mouse. Available at: [Link]

  • PMC - NIH: Allyl nitrile: Toxicity and health effects. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.